(R)-cyclopropyl(phenyl)methanamine

• CAS: 434307-26-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (R)-cyclopropyl(phenyl)methanamine

Introduction

Significance of (R)-cyclopropyl(phenyl)methanamine in Medicinal Chemistry

The cyclopropylamine moiety is a recurring structural motif in a multitude of biologically active compounds, including pharmaceuticals and agrochemicals.[1] Its presence often imparts favorable pharmacological properties, such as enhanced metabolic stability, improved potency, and desirable conformational rigidity. (R)-cyclopropyl(phenyl)methanamine, as a chiral building block, is of particular interest to medicinal chemists. The specific spatial arrangement of the cyclopropyl, phenyl, and amino groups allows for precise interactions with chiral biological targets like enzymes and receptors, which is often crucial for therapeutic efficacy and the reduction of off-target side effects.

Stereochemistry and its Importance

The therapeutic and toxicological profiles of chiral drugs can be vastly different between enantiomers. Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), now often require the development of single-enantiomer drugs.[2] Consequently, the development of efficient and scalable methods for the synthesis of enantiomerically pure compounds like (R)-cyclopropyl(phenyl)methanamine is a critical endeavor in modern drug development.

Overview of Synthetic Strategies

The synthesis of (R)-cyclopropyl(phenyl)methanamine can be approached through several distinct pathways. These can be broadly categorized as:

• Classical Resolution: Separation of a racemic mixture of cyclopropyl(phenyl)methanamine using a chiral resolving agent.

• Asymmetric Synthesis: Construction of the chiral center in a stereocontrolled manner, often employing chiral auxiliaries or catalysts.

• Biocatalytic and Chemoenzymatic Methods: Utilization of enzymes to catalyze key stereoselective transformations.

This guide will provide a detailed technical overview of these primary synthetic routes, complete with experimental protocols, mechanistic insights, and a comparison of their relative merits.

Synthesis of the Key Precursor: Cyclopropyl Phenyl Ketone

A common and versatile precursor for the synthesis of cyclopropyl(phenyl)methanamine is cyclopropyl phenyl ketone. This ketone can be accessed through several methods, with the Friedel-Crafts acylation of benzene being a prominent and scalable approach.[3][4][5][6]

Friedel-Crafts Acylation Approach

In this classic electrophilic aromatic substitution reaction, benzene is acylated with cyclopropanecarbonyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[3] The reaction proceeds through the formation of an acylium ion, which is then attacked by the electron-rich benzene ring.

Experimental Protocol: Synthesis of Cyclopropyl Phenyl Ketone[3]

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Dry benzene

• Cyclopropanecarbonyl chloride

• Ice

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• 10% HCl solution

• 5% Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (14.7 g, 0.11 mol) and dry benzene (100 mL).

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add cyclopropanecarbonyl chloride (10.45 g, 0.1 mol) dropwise from the dropping funnel over a period of 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux at 60°C for 3 hours. The evolution of HCl gas should be observed.

• Cool the reaction mixture in an ice bath and carefully pour it onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL).

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash successively with 10% HCl (50 mL), water (50 mL), 5% sodium bicarbonate solution (50 mL), and finally with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclopropyl phenyl ketone. Further purification can be achieved by vacuum distillation.

Classical Resolution of Racemic cyclopropyl(phenyl)methanamine

Classical resolution is a time-honored and industrially viable method for separating enantiomers. This technique relies on the reaction of a racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomeric salts. These diastereomers possess different physical properties, such as solubility, which allows for their separation by fractional crystallization.[1][7]

Principle of Diastereomeric Salt Formation

A racemic mixture of cyclopropyl(phenyl)methanamine, which is basic, is reacted with a chiral acid, such as (+)-tartaric acid. This acid-base reaction forms two diastereomeric salts: (R)-amine-(+)-tartrate and (S)-amine-(+)-tartrate. Due to their different three-dimensional structures, these salts exhibit different solubilities in a given solvent, enabling the less soluble salt to be selectively crystallized.

Choice of Resolving Agent: Tartaric Acid Derivatives

Tartaric acid and its derivatives are commonly used resolving agents for amines due to their availability in both enantiomeric forms, low cost, and ability to form crystalline salts.[2][8] The choice of the specific tartaric acid derivative and the solvent system is crucial for achieving efficient separation and is often determined empirically.

Experimental Protocol: Resolution with (+)-Tartaric Acid (Adapted from similar amine resolutions)[1][10][11]

Materials:

• Racemic cyclopropyl(phenyl)methanamine

• (+)-Tartaric acid

• Methanol

• 2 M Sodium hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Salt Formation: Dissolve racemic cyclopropyl(phenyl)methanamine (1.0 equivalent) in a minimal amount of hot methanol in an Erlenmeyer flask. In a separate flask, dissolve (+)-tartaric acid (0.5 to 1.0 equivalent) in hot methanol. Slowly add the tartaric acid solution to the amine solution with stirring.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol to remove the mother liquor containing the more soluble diastereomer.

• Liberation of the Free Amine: Dissolve the collected diastereomeric salt in water. Add 2 M NaOH solution dropwise while stirring until the solution is basic (pH > 10).

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the liberated (R)-cyclopropyl(phenyl)methanamine with diethyl ether (3 x volume of aqueous layer).

• Work-up: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-cyclopropyl(phenyl)methanamine. The enantiomeric excess (e.e.) should be determined by chiral HPLC.

Data Summary Table for Classical Resolution

Resolving Agent	Solvent	Molar Ratio (Amine:Acid)	Yield of (R)-amine	e.e. of (R)-amine	Reference
(+)-Tartaric Acid	Methanol	1:0.5	Typically 30-45%	>95% (after recrystallization)	[1][9]
(+)-Di-p-toluoyl-D-tartaric acid	Ethanol	1:0.5	Typically 35-48%	>98% (after recrystallization)	[7]

Note: Data is illustrative and based on typical results for similar amine resolutions. Optimization is required for the specific substrate.

Asymmetric Synthesis Strategies

Asymmetric synthesis aims to create the desired enantiomer directly, offering a more atom-economical approach compared to classical resolution.

Chiral Auxiliary-Mediated Synthesis: The N-Sulfinyl Imine Method

The use of chiral N-sulfinyl imines, developed extensively by Ellman and Davis, is a powerful and reliable method for the asymmetric synthesis of amines.[3][4][6][10] This method involves the condensation of a ketone or aldehyde with an enantiopure sulfinamide, followed by diastereoselective addition of a nucleophile to the resulting N-sulfinyl imine. The sulfinyl group acts as a chiral auxiliary, directing the nucleophilic attack to one face of the C=N bond.

The high diastereoselectivity of the nucleophilic addition to N-sulfinyl imines is attributed to the formation of a six-membered, chair-like transition state where the nucleophile attacks the imine carbon from the less sterically hindered face.[6][10] The sulfinyl group chelates the metal cation of the organometallic reagent, providing a rigid conformational arrangement that dictates the stereochemical outcome.

Caption: Asymmetric synthesis via the N-sulfinyl imine method.

Materials:

• Cyclopropyl phenyl ketone

• (R)-tert-Butanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)₄)

• Anhydrous tetrahydrofuran (THF)

• Organometallic reagent (e.g., methylmagnesium bromide in ether)

• Hydrochloric acid (HCl) in methanol

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Imine Formation: To a solution of cyclopropyl phenyl ketone (1.0 equiv) and (R)-tert-butanesulfinamide (1.05 equiv) in anhydrous THF, add Ti(OEt)₄ (2.0 equiv). Heat the mixture to reflux for 4-6 hours. Cool to room temperature and pour into brine with vigorous stirring. Filter through celite and extract the filtrate with ethyl acetate. Dry the combined organic layers over Na₂SO₄, filter, and concentrate to give the crude N-sulfinyl imine, which can be used directly or purified by chromatography.

• Diastereoselective Addition: Dissolve the N-sulfinyl imine in anhydrous THF and cool to -48 °C. Add the organometallic reagent (e.g., methylmagnesium bromide, 1.5 equiv) dropwise. Stir at this temperature for 6-12 hours. Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Work-up: Warm the mixture to room temperature and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. The diastereomeric ratio can be determined at this stage by ¹H NMR.

• Auxiliary Cleavage: Dissolve the crude N-sulfinyl amine adduct in methanol and add a solution of HCl in methanol. Stir at room temperature for 1 hour. Concentrate under reduced pressure and partition the residue between ether and water. Basify the aqueous layer with solid NaOH and extract with dichloromethane. Dry the combined organic layers over Na₂SO₄, filter, and concentrate to afford the chiral amine.

Catalytic Asymmetric Synthesis

An alternative asymmetric approach involves the enantioselective cyclopropanation of styrene to form a chiral cyclopropyl precursor, which is then converted to the target amine. Rhodium(II) carboxylate complexes are highly effective catalysts for this transformation.[5][11]

This reaction typically involves the decomposition of a diazo compound, such as ethyl diazoacetate, by a chiral rhodium(II) catalyst to generate a rhodium carbene intermediate. This intermediate then reacts with styrene in a stereocontrolled manner to form the cyclopropane ring.[5][11] The choice of the chiral ligand on the rhodium catalyst is critical for achieving high enantioselectivity.

Caption: Rhodium-catalyzed asymmetric cyclopropanation cycle.

A highly efficient and atom-economical route to chiral amines is the asymmetric reduction of prochiral imines or ketones.

The imine derived from cyclopropyl phenyl ketone can be asymmetrically hydrogenated using chiral transition metal catalysts, such as those based on ruthenium or rhodium with chiral phosphine ligands.[9] This method often provides high yields and excellent enantioselectivities under mild conditions.

Cyclopropyl phenyl ketone can be converted to its corresponding oxime, which can then be asymmetrically reduced to the amine. Biocatalytic methods or chiral reducing agents can be employed for this transformation.

Biocatalytic and Chemoenzymatic Approaches

Biocatalysis has emerged as a powerful tool for the synthesis of chiral compounds, offering high selectivity, mild reaction conditions, and environmental benefits.[12]

Introduction to Biocatalysis in Chiral Amine Synthesis

Enzymes such as transaminases (TAs) and imine reductases (IREDs) are particularly well-suited for the synthesis of chiral amines.[13][14] They can be used for the kinetic resolution of racemic amines or for the asymmetric synthesis from prochiral ketones.

Kinetic Resolution using Transaminases

In a kinetic resolution, a transaminase selectively converts one enantiomer of a racemic amine to the corresponding ketone, leaving the other enantiomer unreacted and thus enantiomerically enriched.[15][16]

The reaction involves the transfer of an amino group from the amine substrate to the pyridoxal-5'-phosphate (PLP) cofactor of the enzyme, forming a ketone and pyridoxamine-5'-phosphate (PMP). The PMP then transfers the amino group to an acceptor molecule, regenerating the PLP for the next catalytic cycle. The enantioselectivity arises from the differential binding and reactivity of the two amine enantiomers in the enzyme's active site.[13]

Caption: Kinetic resolution of a racemic amine using a transaminase.

Asymmetric Synthesis using Engineered Enzymes (Imine Reductases/Transaminases)

A more advanced approach involves the direct asymmetric synthesis of the chiral amine from cyclopropyl phenyl ketone using an engineered transaminase or imine reductase.[12][14] In this case, the enzyme catalyzes the reductive amination of the ketone with high enantioselectivity. This method avoids the 50% theoretical yield limit of kinetic resolution.

Data Summary Table for Biocatalytic Methods

Enzyme Type	Method	Substrate	Yield	e.e.	Reference
Transaminase	Kinetic Resolution	Racemic Amine	<50%	>99%	[13][15][16]
Transaminase	Asymmetric Synthesis	Ketone	>90%	>99%	[12]
Imine Reductase	Asymmetric Synthesis	Imine	>90%	>99%	[14]

Note: Data is based on results for analogous substrates and highlights the potential of these methods.

Analytical Methods for Enantiomeric Purity Determination

The determination of enantiomeric excess is crucial in asymmetric synthesis. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for this purpose.[1][17][18]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a stationary phase that is itself chiral. This allows for the differential interaction with the two enantiomers of the analyte, leading to their separation and quantification. Polysaccharide-based columns (e.g., Chiralcel®, Chiralpak®) are widely used and effective for a broad range of compounds, including amines.[18]

Example HPLC Method Parameters (Illustrative)[21]

• Column: Chiralpak AD-H (4.6 mm x 150 mm, 5 µm)

• Mobile Phase: n-Hexane/Isopropanol (90:10) with 0.1% Diethylamine

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Temperature: 25 °C

Note: Method development and optimization are required for each specific analyte.

Comparison of Synthesis Pathways

The choice of synthetic route depends on various factors, including the desired scale of production, cost considerations, available equipment, and regulatory requirements.

Summary Table of Key Performance Indicators

Pathway	Yield	e.e.	Atom Economy	Scalability	Key Considerations
Classical Resolution	<50% (per enantiomer)	High (with recrystallization)	Low	High	Well-established, but requires resolving agent recovery.
N-Sulfinyl Imine	Good	Very High	Moderate	Moderate	Reliable, but stoichiometric use of chiral auxiliary.
Asymmetric Catalysis	High	High	High	High	Requires expensive catalysts and ligands; high TON desirable.
Biocatalysis (Kinetic Resolution)	<50%	Very High	Moderate	High	Mild conditions, but limited by 50% yield.
Biocatalysis (Asymmetric Synthesis)	High	Very High	High	High	Highly efficient and green; requires enzyme development.

Discussion of Advantages and Disadvantages of Each Route

• Classical resolution is a robust and scalable method, but it is inherently inefficient as half of the material is the undesired enantiomer, which ideally needs to be racemized and recycled.

• The N-sulfinyl imine method offers excellent stereocontrol and predictability but is less atom-economical due to the stoichiometric use of the chiral auxiliary.

• Catalytic asymmetric synthesis is highly atom-economical and scalable, but the development and cost of chiral catalysts can be a significant factor.

• Biocatalysis represents a green and highly selective approach. While kinetic resolution is limited to a 50% yield, asymmetric synthesis using engineered enzymes is arguably the most efficient and sustainable route for large-scale production.

Conclusion and Future Outlook

The synthesis of (R)-cyclopropyl(phenyl)methanamine can be achieved through a variety of effective methods. While classical resolution remains a viable option, modern asymmetric and biocatalytic approaches offer significant advantages in terms of efficiency, atom economy, and environmental impact. The continued development of novel chiral catalysts and engineered enzymes will undoubtedly lead to even more efficient and sustainable routes to this and other valuable chiral amines in the future. For drug development professionals, the choice of synthesis pathway will be a strategic decision based on a balance of economic, logistical, and green chemistry principles.

References

• Close, W. J. (1957). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. Journal of the American Chemical Society. [Link]

• Chuprakov, S., Kwok, S. W., Zhang, L., Lercher, L., & Fokin, V. V. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society. [Link]

• Sharma, M., Mangas-Sanchez, J., Tufvesson, P., & Hult, K. (2017). Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Molecules. [Link]

• Denolf, B., Mangelinckx, S., Törnroos, K. W., & De Kimpe, N. (2007). Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines. Organic Letters. [Link]

• de la Moya, S., & Alcamí, M. (2014). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Davis, F. A., & Deng, J. (2005). Asymmetric Total Synthesis of (–)- Agelastatin A Using Sulfinimine (N- Sulfinyl Imine) Derived Methodologies. Wipf Group, University of Pittsburgh. [Link]

• Organic Chemistry Portal. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. [Link]

• Close, W. J. (1957). An Improved Synthesis of Cyclopropyl Phenyl Ketone and Related Substances. ElectronicsAndBooks. [Link]

• Gotor-Fernández, V., & Gotor, V. (2019). Immobilized Whole-Cell Transaminase Biocatalysts for Continuous-Flow Kinetic Resolution of Amines. Molecules. [Link]

• Cassimjee, K. E., Koss, H., & Brady, D. (2011). Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase. Chemical Communications. [Link]

• Li, G., et al. (2023). Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases. Organic Letters. [Link]

• PubChem. (n.d.). Cyclopropyl phenyl ketone. [Link]

• PubChem. (n.d.). Cyclopropyl(phenyl)methanamine. [Link]

• PubChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. [Link]

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Reports. [Link]

• Savile, C. K., et al. (2010). Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science. [Link]

• Semantic Scholar. (2010). Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. [Link]

• Zhang, Y., et al. (2016). Rational Screening Approach for Classical Chiral Resolution under Thermodynamic Equilibrium: A Case Study of Diphenyl-Substitute. Organic Process Research & Development. [Link]

• Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• Li, W., et al. (2021). Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. Scientific Reports. [Link]

• ResearchGate. (2015). 150 YEARS OF PASTEUR'S CLASSIC TARTARIC ACID RESOLUTION: How TO USE CONGLOMERATES FOR THE RESOLUTION AND CONVERSION. [Link]

• Hassan, Y. (2020). A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. ResearchGate. [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. Collection - Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines - Organic Letters - Figshare [acs.figshare.com]
• 4. Item - Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines - figshare - Figshare [figshare.com]
• 5. Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transaminase‐Catalyzed Racemization with Potential for Dynamic Kinetic Resolutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. BJOC - N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles [beilstein-journals.org]
• 11. Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. benchchem.com [benchchem.com]
• 18. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of (R)-cyclopropyl(phenyl)methanamine

Introduction

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine that serves as a crucial building block in modern medicinal chemistry. Its unique structural motif, combining a rigid cyclopropyl group with an aromatic phenyl ring adjacent to a chiral center, makes it a valuable scaffold for the synthesis of novel therapeutic agents. Understanding the fundamental physicochemical properties of this compound is not merely an academic exercise; it is a prerequisite for effective drug design, formulation development, and process chemistry. These properties govern the molecule's behavior from synthesis and purification to its ultimate pharmacokinetic and pharmacodynamic profile in a biological system.

This guide provides a comprehensive overview of the key physicochemical characteristics of (R)-cyclopropyl(phenyl)methanamine. It is designed for researchers, chemists, and formulation scientists in the pharmaceutical industry, offering both foundational data and the practical, field-proven methodologies required to validate these properties. The narrative emphasizes the causality behind experimental choices, ensuring that the described protocols are robust and self-validating.

Molecular and Structural Properties

A clear definition of the molecule is the foundation of any physicochemical analysis.

• Chemical Structure:

• IUPAC Name: (1R)-1-cyclopropyl-1-phenylmethanamine

• Synonyms: (R)-α-Cyclopropylbenzylamine, (R)-C-Cyclopropyl-C-phenyl-methylamine[1][2]

• CAS Number: 434307-26-3[1][2]

• Molecular Formula: C₁₀H₁₃N[1][3]

• Molecular Weight: 147.22 g/mol [3][4]

Core Physicochemical Data Summary

For rapid reference, the core physicochemical properties of the free base and its common hydrochloride salt are summarized below. It is critical to distinguish between the free base and its salt forms, as properties like solubility and melting point differ significantly.

Property	(R)-cyclopropyl(phenyl)methanamine (Free Base)	(R)-cyclopropyl(phenyl)methanamine HCl (Salt)	Rationale & Importance in Drug Development
Molecular Weight	147.22 g/mol [3][4]	183.68 g/mol [5]	Influences diffusion, membrane transport, and formulation calculations.
Physical Form	Liquid (predicted/reported)[4][6]	Solid Powder[1]	Dictates handling, storage, and formulation strategy (e.g., solution vs. solid dosage).
Boiling Point	~234.7 °C at 760 mmHg[2]	Not Applicable (decomposes)	Key for purification by distillation and assessing thermal stability.
pKa (Predicted)	9.29 ± 0.10[4][7]	Not Applicable	Governs the degree of ionization at physiological pH, impacting solubility, absorption, and receptor binding.
Water Solubility	Sparingly soluble (Qualitative)	Soluble (Qualitative)	Directly affects dissolution rate, bioavailability, and options for parenteral formulations.
LogP (Predicted)	1.6 - 2.8[2][3]	Not Applicable	Measures lipophilicity, which is critical for predicting membrane permeability and ADME properties.

Experimental Determination of Key Properties

The trustworthiness of physicochemical data hinges on the robustness of the experimental methods used for their determination. Here, we detail field-proven, self-validating protocols for the most critical parameters.

pKa Determination by Potentiometric Titration

The pKa, or acid dissociation constant, is arguably the most critical physicochemical parameter for an ionizable drug candidate. For a basic compound like (R)-cyclopropyl(phenyl)methanamine, the pKa of its conjugate acid dictates the extent of its ionization in various biological compartments, from the stomach (low pH) to the intestine (higher pH). Potentiometric titration remains the gold standard for its accuracy and precision.[8]

Causality: This method is chosen because it directly measures the change in pH of a solution as a titrant of known concentration is added. The inflection point of the resulting titration curve corresponds to the point where half of the amine has been protonated, which, by the Henderson-Hasselbalch equation, is where pH = pKa.[9][10]

Caption: Workflow for pKa determination via potentiometric titration.

• System Preparation: Calibrate a high-precision pH meter using at least three standard buffers (e.g., pH 4.01, 7.00, 10.01) to ensure linearity across the measurement range.[9]

• Sample Preparation: Accurately weigh and dissolve the (R)-cyclopropyl(phenyl)methanamine sample in a solution of constant ionic strength (e.g., 0.15 M KCl) to a final concentration of approximately 1-10 mM.[8][9] The constant ionic strength minimizes changes in activity coefficients during the titration.

• Inert Atmosphere: Purge the sample solution with an inert gas, such as nitrogen, for 10-15 minutes before and during the titration. This is a critical step to displace dissolved carbon dioxide, which can form carbonic acid and interfere with the accurate determination of the equivalence point, especially for bases.[8]

• Titration: Place the electrode in the sample solution and begin adding standardized 0.1 M HCl titrant in small, precise increments. Allow the pH reading to stabilize after each addition (e.g., drift < 0.01 pH units/minute) before recording the pH and titrant volume.[9]

• Data Analysis: Plot the recorded pH values against the volume of HCl added. The pKa is the pH at the half-equivalence point. For greater accuracy, calculate the first and second derivatives of the titration curve; the peak of the first derivative plot or the zero-crossing of the second derivative plot accurately identifies the equivalence point.[11]

Water Solubility Determination (Shake-Flask Method)

Aqueous solubility is a primary determinant of a drug's dissolution rate and, consequently, its oral absorption. The shake-flask method, as described in OECD Guideline 105, is a robust and widely accepted method for determining water solubility for substances with solubilities above 0.1 mg/L.[12][13]

Causality: This method is based on achieving a saturated solution at a constant temperature. By agitating an excess of the compound in water for a prolonged period, a thermodynamic equilibrium is established between the dissolved and undissolved substance. Quantifying the concentration in the aqueous phase provides the solubility value.

• Preliminary Test: A simple preliminary test is recommended to estimate the approximate solubility and the time required to reach equilibrium.[12]

• Equilibration: Add an excess amount of (R)-cyclopropyl(phenyl)methanamine hydrochloride (the solid salt form is easier to handle for this experiment) to a known volume of purified water (or a relevant buffer, e.g., pH 7.4 phosphate buffer) in a sealed flask.

• Agitation: Agitate the flask in a constant temperature water bath, typically at 20 °C or 37 °C, for a sufficient duration (e.g., 24-48 hours) to ensure equilibrium is reached.[12][14]

• Phase Separation: Allow the suspension to settle. Centrifuge or filter the sample (using a filter material that does not adsorb the analyte) to separate the saturated aqueous phase from the excess solid.[15]

• Quantification: Accurately determine the concentration of the dissolved compound in the clear aqueous phase using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Validation: It is crucial to perform the experiment in triplicate and ensure that concentrations measured at different time points (e.g., 24h and 48h) are consistent, confirming that equilibrium has been achieved.

Chiral Integrity and Enantiomeric Purity Analysis

For a single-enantiomer compound, confirming its chiral integrity and quantifying its enantiomeric purity is a non-negotiable regulatory and quality control requirement. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the industry-standard technique.[16][17]

Causality: CSPs are designed with a chiral selector immobilized on the stationary phase support. As the racemic or enantiomerically-enriched sample passes through the column, the two enantiomers form transient, non-covalent diastereomeric complexes with the chiral selector.[18][19] The difference in the stability of these two diastereomeric complexes leads to different retention times, enabling their separation and quantification.

Caption: A systematic workflow for chiral HPLC method development.

• Column Selection: Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and represent a good starting point for screening chiral amines.[16][20][21]

• Mobile Phase Screening:

  • Normal Phase: Screen mobile phases consisting of hexane/isopropanol or hexane/ethanol mixtures.[20] For a basic amine like this, the addition of a small amount of a basic modifier (e.g., 0.1% diethylamine) to the mobile phase is often essential to improve peak shape and prevent tailing.[20]

  • Reversed Phase: Screen mobile phases of acetonitrile/water or methanol/water with appropriate buffers or additives.

• Optimization: Once initial separation is achieved, optimize the resolution (Rs > 1.5 is desired) by systematically adjusting the mobile phase composition, flow rate, and column temperature.

• Quantification: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers (R and S) using the formula: % ee = (|Area_R - Area_S|) / (Area_R + Area_S) * 100.

Implications for Drug Development

The interplay of these physicochemical properties has profound consequences for the entire drug development pipeline.

Caption: Impact of core physicochemical properties on drug development.

• pKa & Solubility: A predicted pKa of ~9.3 means the compound will be predominantly ionized (>99%) in the acidic environment of the stomach (pH 1-2) and largely ionized in the upper intestine (pH ~6.5). This high ionization favors solubility but can hinder passive diffusion across the gut wall. The hydrochloride salt form is often developed to leverage this pH-dependent solubility for improved dissolution.

• LogP & Permeability: The predicted LogP value suggests moderate lipophilicity, which is often a good balance for membrane permeability. However, the high degree of ionization at physiological pH will reduce the effective lipophilicity, making the permeability-solubility trade-off a key challenge for oral formulation.

• Chirality & Safety: It is imperative to control chiral purity throughout manufacturing (CMC). Different enantiomers can have vastly different pharmacological activities and toxicological profiles. The presence of the undesired (S)-enantiomer must be strictly controlled and monitored as a potential impurity.

Conclusion

(R)-cyclopropyl(phenyl)methanamine is a chiral building block with physicochemical properties that present both opportunities and challenges for drug development. Its basic nature (pKa ~9.3) and moderate lipophilicity place it in a chemical space common for central nervous system agents and other amine-containing drugs. A thorough and early characterization of its solubility, pKa, and chiral purity using robust, self-validating methods is not just a regulatory requirement but a scientific necessity. This foundational knowledge enables rational formulation design, predicts in vivo behavior, and ultimately de-risks the development of new, safe, and effective medicines.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. Retrieved from [Link]

• OECD. (n.d.). Test No. 105: Water Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 45072325, (R)-cyclopropyl(phenyl)methanamine hydrochloride. Retrieved from [Link]

• Situ Biosciences. (n.d.). OECD 105 - Water Solubility. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Analytice. (n.d.). OECD 105 - Water Solubility Test at 20°C. Retrieved from [Link]

• SciSpace. (2019). Using potentiometric acid-base titration to determine pKa from mangosteen pericarps extract. Retrieved from [Link]

• ACS Publications. (2001). The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots. Journal of Chemical Education. Retrieved from [Link]

• FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3281515, Cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• ALFA CHEMICAL. (n.d.). CAS:23459-38-3丨cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• LCGC International. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 14.3: Chiral Chromatography. Retrieved from [Link]

• IJCRT.org. (2024). Chiral Chromatography In Analytical Chemistry: Advancements And Applications In Enantiomeric Analysis. Retrieved from [Link]

• ACS Publications. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14773862, Cyclopropyl-[4-(4-fluorophenoxy)phenyl]methanamine. Retrieved from [Link]

• ALFA CHEMICAL. (n.d.). CAS:23459-38-3丨Cyclopropyl(phenyl)methanamin. Retrieved from [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• ChemSynthesis. (n.d.). cyclopropyl-phenylmethanone. Retrieved from [Link]

• Contract Pharma. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Retrieved from [Link]

• LookChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• PubChemLite. (n.d.). Cyclopropyl(phenyl)methanamine (C10H13N). Retrieved from [Link]

Sources

• 1. (R)-Cyclopropyl(phenyl)methanamine | CAS 434307-26-3 | Sun-shinechem [sun-shinechem.com]
• 2. lookchem.com [lookchem.com]
• 3. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfa-chemical.com [alfa-chemical.com]
• 5. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cyclopropyl(phenyl)methanamine | 23459-38-3 [sigmaaldrich.com]
• 7. de.alfa-chemical.com [de.alfa-chemical.com]
• 8. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. scispace.com [scispace.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 15. filab.fr [filab.fr]
• 16. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 17. phx.phenomenex.com [phx.phenomenex.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

A Technical Guide to the Spectroscopic Characterization of (R)-cyclopropyl(phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the spectroscopic data for the chiral amine (R)-cyclopropyl(phenyl)methanamine. As a key structural motif in medicinal chemistry, a thorough understanding of its spectroscopic signature is paramount for unambiguous identification, purity assessment, and quality control in drug discovery and development. This document moves beyond a simple data repository to offer insights into the rationale behind the analytical techniques and the interpretation of the resulting spectra.

Introduction: The Significance of (R)-cyclopropyl(phenyl)methanamine in Medicinal Chemistry

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine that incorporates both a rigid cyclopropyl group and an aromatic phenyl ring. This combination of features imparts unique conformational constraints and lipophilic characteristics, making it a valuable building block in the design of pharmacologically active molecules. The specific stereochemistry of the (R)-enantiomer is often crucial for biological activity, underscoring the need for precise analytical methods to confirm its identity and enantiopurity.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are fundamental tools for the structural elucidation and characterization of organic molecules like (R)-cyclopropyl(phenyl)methanamine. Each technique provides a unique piece of the structural puzzle, and together they offer a comprehensive fingerprint of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for determining the structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom. For (R)-cyclopropyl(phenyl)methanamine, both ¹H and ¹³C NMR are essential for complete characterization.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

The following protocol outlines the standard procedure for obtaining high-quality NMR data for a small organic molecule like (R)-cyclopropyl(phenyl)methanamine.

Caption: A typical workflow for NMR sample preparation, data acquisition, and processing.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum provides information on the number of different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not available	-	-	-
Data not available	-	-	-
Data not available	-	-	-
Data not available	-	-	-
Data not available	-	-	-
Data not available	-	-	-

Note: Specific, experimentally verified ¹H NMR data for (R)-cyclopropyl(phenyl)methanamine was not available in the searched literature. The table is a template for expected signals.

Expert Interpretation:

• Aromatic Protons: A multiplet in the range of 7.2-7.4 ppm is expected for the five protons of the phenyl group.

• Benzylic Proton: The proton on the carbon bearing both the phenyl and cyclopropyl groups (the chiral center) is expected to appear as a multiplet, likely a doublet of doublets, due to coupling with the neighboring cyclopropyl proton. Its chemical shift would be influenced by the deshielding effect of the phenyl ring.

• Amine Protons: The two protons of the primary amine group would likely appear as a broad singlet. The chemical shift of this signal can be variable and is dependent on concentration and solvent.

• Cyclopropyl Protons: The protons on the cyclopropyl ring will exhibit complex splitting patterns due to geminal and cis/trans vicinal couplings, appearing as multiplets in the upfield region of the spectrum (typically 0.3-1.5 ppm).

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
Data not available	C (quaternary, aromatic)
Data not available	CH (aromatic)
Data not available	CH (aromatic)
Data not available	CH (aromatic)
Data not available	CH (benzylic, chiral center)
Data not available	CH (cyclopropyl)
Data not available	CH₂ (cyclopropyl)

Note: Specific, experimentally verified ¹³C NMR data for (R)-cyclopropyl(phenyl)methanamine was not available in the searched literature. The table is a template for expected signals.

Expert Interpretation:

• Aromatic Carbons: The phenyl group will show four signals: one for the quaternary carbon attached to the chiral center and three for the protonated carbons, with the para-carbon signal being distinct from the ortho and meta carbons.

• Benzylic Carbon: The carbon of the chiral center will appear at a chemical shift influenced by the attached phenyl, cyclopropyl, and amine groups.

• Cyclopropyl Carbons: The carbons of the cyclopropyl ring will resonate in the upfield region of the spectrum.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: Acquiring an FT-IR Spectrum

Caption: A streamlined workflow for acquiring an FT-IR spectrum using an ATR accessory.

IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
Data not available	Medium, sharp	N-H stretch (primary amine)
Data not available	Medium, sharp	C-H stretch (aromatic)
Data not available	Medium, sharp	C-H stretch (aliphatic)
Data not available	Strong	C=C stretch (aromatic ring)
Data not available	Medium	N-H bend (primary amine)
Data not available	Strong	C-N stretch
Data not available	Medium	C-H bend (out-of-plane, aromatic)

Note: Specific, experimentally verified IR data for (R)-cyclopropyl(phenyl)methanamine was not available in the searched literature. The table presents expected characteristic absorptions.

Expert Interpretation:

• N-H Vibrations: The presence of a primary amine will be indicated by two medium-intensity bands in the 3300-3500 cm⁻¹ region due to symmetric and asymmetric N-H stretching, and a bending vibration around 1600 cm⁻¹.

• Aromatic C-H and C=C Vibrations: The phenyl group will show C-H stretching absorptions just above 3000 cm⁻¹ and characteristic C=C stretching bands in the 1450-1600 cm⁻¹ region. Out-of-plane C-H bending vibrations in the 690-900 cm⁻¹ range can indicate the substitution pattern of the aromatic ring.

• Aliphatic C-H Vibrations: The C-H bonds of the cyclopropyl group will have stretching frequencies just below 3000 cm⁻¹.

• C-N Stretch: A C-N stretching absorption is expected in the 1000-1250 cm⁻¹ region.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Experimental Protocol: Acquiring a Mass Spectrum

Caption: A general workflow for obtaining a mass spectrum.

Mass Spectrometry Data

The molecular formula of (R)-cyclopropyl(phenyl)methanamine is C₁₀H₁₃N, with a monoisotopic mass of 147.1048 g/mol .

m/z	Relative Intensity (%)	Assignment
Data not available	-	[M]⁺ (Molecular Ion)
Data not available	-	[M-H]⁺
Data not available	-	[M-NH₂]⁺
Data not available	-	[C₇H₇]⁺ (Tropylium ion)
Data not available	-	[C₆H₅]⁺ (Phenyl cation)

Note: Specific, experimentally verified mass spectrometry data for (R)-cyclopropyl(phenyl)methanamine was not available in the searched literature. The table lists plausible fragments.

Expert Interpretation:

• Molecular Ion Peak: The molecular ion peak ([M]⁺) is expected at an m/z of 147.

• Fragmentation Pattern: Common fragmentation pathways for benzylamines include the loss of a hydrogen radical to form the [M-H]⁺ ion, and cleavage of the C-N bond. Alpha-cleavage (cleavage of the bond between the benzylic carbon and the cyclopropyl group) would be a likely fragmentation pathway. The formation of the tropylium ion (m/z 91) is a common feature in the mass spectra of compounds containing a benzyl group.

Conclusion: A Multi-faceted Approach to Structural Verification

The comprehensive spectroscopic analysis of (R)-cyclopropyl(phenyl)methanamine, employing NMR, IR, and MS, provides a robust and self-validating system for its characterization. While NMR spectroscopy offers the most detailed structural information, IR spectroscopy provides a rapid confirmation of key functional groups, and mass spectrometry confirms the molecular weight and provides insights into the molecule's stability and fragmentation. For drug development professionals, the application of these techniques in concert is essential for ensuring the identity, purity, and quality of this important chiral building block, thereby upholding the integrity of the drug discovery and development pipeline.

References

No specific literature containing the complete experimental spectroscopic data for (R)-cyclopropyl(phenyl)methanamine was identified during the search. The provided interpretative guidance is based on established principles of spectroscopic analysis for analogous chemical structures.

CAS number and molecular structure of (R)-cyclopropyl(phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (R)-cyclopropyl(phenyl)methanamine, a chiral amine that has garnered significant interest in medicinal chemistry. We will delve into its chemical identity, molecular structure, synthesis, and its role as a privileged scaffold in the design of novel therapeutics, particularly for central nervous system (CNS) disorders.

Chemical Identity and Molecular Structure

(R)-cyclopropyl(phenyl)methanamine, also known as (R)-α-cyclopropylbenzylamine, is a chiral primary amine. The presence of a cyclopropyl group adjacent to the benzylic stereocenter imparts unique conformational constraints and metabolic stability, making it an attractive building block in drug discovery.

CAS Number: 434307-26-3[1] Molecular Formula: C₁₀H₁₃N[1] Molecular Weight: 147.22 g/mol

The hydrochloride salt of this compound is also commonly used and has the CAS number 1416450-04-8.

Molecular Structure:

The structure of (R)-cyclopropyl(phenyl)methanamine features a central chiral carbon atom bonded to a hydrogen atom, a phenyl group, a cyclopropyl group, and an amino group. The "(R)" designation specifies the absolute stereochemistry at this chiral center.

Canonical SMILES: C1CC1N InChI Key: QTUNRTDRPMOQNG-PPHPATTJSA-N

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of (R)-cyclopropyl(phenyl)methanamine is essential for its application in research and development.

Property	Value	Source
Molecular Weight	147.22 g/mol	PubChem
XLogP3	1.6	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	2	PubChem

Spectroscopic Characterization:

The structural elucidation of (R)-cyclopropyl(phenyl)methanamine is confirmed through various spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of (R)-cyclopropyl(phenyl)methanamine would be expected to show characteristic absorption bands for the N-H stretching of the primary amine, C-H stretching of the aromatic and cyclopropyl groups, and C=C stretching of the phenyl ring. The far-infrared region can provide detailed information about the torsional modes of the -NH2 group.[5][6][7]

Synthesis and Chiral Resolution

The enantioselective synthesis of (R)-cyclopropyl(phenyl)methanamine is a critical aspect of its use in pharmaceuticals, where a single enantiomer is often responsible for the desired therapeutic effect. Asymmetric synthesis and chiral resolution are the two primary approaches to obtain the enantiomerically pure compound.

Asymmetric Synthesis:

Several strategies have been developed for the asymmetric synthesis of cyclopropylamines. These methods often involve the use of chiral catalysts or auxiliaries to control the stereochemistry of the cyclopropanation step or the introduction of the amine group.

Conceptual Asymmetric Synthesis Workflow:

Caption: A generalized workflow for the asymmetric synthesis of (R)-cyclopropyl(phenyl)methanamine.

One established method involves the asymmetric hydrogenation of a corresponding prochiral imine using a chiral ruthenium or rhodium catalyst.[8] Another approach is the catalytic asymmetric cyclopropanation of an alkene with a diazo compound, followed by conversion of a functional group to the amine.[9]

Chiral Resolution:

Alternatively, a racemic mixture of cyclopropyl(phenyl)methanamine can be synthesized and then separated into its individual enantiomers. This is commonly achieved through the formation of diastereomeric salts with a chiral resolving agent, such as a chiral carboxylic acid. The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization.

Chiral Resolution Protocol Overview:

• Salt Formation: A racemic mixture of cyclopropyl(phenyl)methanamine is reacted with an enantiomerically pure chiral acid (e.g., tartaric acid) in a suitable solvent to form diastereomeric salts.

• Fractional Crystallization: The mixture is cooled to induce crystallization. One diastereomeric salt will typically crystallize out of the solution preferentially due to its lower solubility.

• Isolation and Liberation: The crystallized salt is isolated by filtration. The desired (R)-amine is then liberated by treatment with a base to neutralize the chiral acid.

• Purification: The final product is purified to remove any remaining impurities.

Applications in Drug Development

The 2-phenylcyclopropylamine (2-PCPA) scaffold, of which (R)-cyclopropyl(phenyl)methanamine is a key example, is recognized as a "privileged scaffold" in medicinal chemistry. This is due to its ability to interact with a variety of biological targets, particularly within the central nervous system.[10]

Mechanism of Action and Therapeutic Targets:

The primary mechanism of action for many 2-PCPA derivatives is the inhibition of monoamine oxidase (MAO) enzymes.[11][12] MAOs are responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting these enzymes, 2-PCPA derivatives can increase the levels of these neurotransmitters in the brain, leading to antidepressant and other neurological effects.

Beyond MAO inhibition, the 2-PCPA scaffold has been explored for its activity at other targets, including:

• Lysine-Specific Demethylase 1 (LSD1): This enzyme is a target for cancer therapy, and 2-PCPA derivatives have shown potential as inhibitors.[11]

• Dopamine Receptors: Derivatives of 2-phenylcyclopropylmethylamine have been investigated as selective ligands for dopamine D3 receptors, which are implicated in psychiatric disorders.[13]

Signaling Pathway Implication:

Sources

• 1. keyorganics.net [keyorganics.net]
• 2. benchchem.com [benchchem.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. ismar.org [ismar.org]
• 5. Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. benchchem.com [benchchem.com]
• 9. Asymmetric Radical Cyclopropanation of Dehydroaminocarboxylates: Stereoselective Synthesis of Cyclopropyl α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Phenylcyclopropylmethylamine (PCPMA) as a privileged scaffold for central nervous system drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An overview of phenylcyclopropylamine derivatives: biochemical and biological significance and recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as D3R-Selective Ligands for 3D-QSAR, Docking and Molecular Dynamics Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Asymmetric Synthesis of Chiral Cyclopropylamines

Abstract

The cyclopropylamine moiety is a privileged structural motif in medicinal chemistry and drug development, prized for its ability to impart unique conformational constraints and metabolic stability to bioactive molecules.[1][2] This in-depth technical guide provides a comprehensive overview of the discovery and, critically, the evolution of asymmetric synthetic strategies for accessing chiral cyclopropylamines. We will explore the causality behind key experimental choices, from early, often serendipitous, discoveries to the modern era of highly stereocontrolled, catalyst-driven methodologies. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable scaffold in their own discovery programs.

Introduction: The Strategic Value of the Cyclopropyl Moiety

The three-membered ring of cyclopropane is the smallest carbocycle, and its inherent ring strain (approximately 28 kcal/mol) confers upon it a unique set of electronic and steric properties.[1][3][4] When an amine functionality is appended to this strained ring, the resulting cyclopropylamine becomes a versatile building block in pharmaceutical design.[1][5][6] The rigid cyclopropane scaffold restricts the conformational freedom of the molecule, which can lead to enhanced binding affinity and selectivity for biological targets.[2] Furthermore, the cyclopropyl group can act as a bioisostere for other functionalities and often enhances metabolic stability by blocking sites of oxidative metabolism.

The importance of this structural unit is underscored by its presence in a wide array of approved drugs, including the quinolone class of antibiotics (e.g., Ciprofloxacin), antiviral agents, and central nervous system therapeutics.[7][8] The chirality of these molecules is often critical to their pharmacological activity, making the development of enantioselective synthetic routes a paramount objective in modern organic chemistry.[2][9]

Early Discoveries and the Dawn of Cyclopropanation

The history of cyclopropane itself dates back to 1881, when August Freund first synthesized the parent hydrocarbon via an intramolecular Wurtz reaction of 1,3-dibromopropane with sodium.[3][10][11][12] This early work laid the foundation for future explorations into the synthesis of substituted cyclopropanes. For much of the early 20th century, cyclopropane found use as a potent, albeit highly flammable, anesthetic.[10][11][13]

The synthesis of cyclopropylamines, however, remained a significant challenge for many years. Early methods often relied on multi-step sequences involving the functionalization of pre-formed cyclopropane rings, such as the Curtius rearrangement of cyclopropyl carboxylic acids.[5][14][15] While effective to some extent, these approaches were often lengthy and lacked the efficiency and stereocontrol required for modern drug discovery.

The Evolution of Asymmetric Cyclopropanation Strategies

The direct, stereoselective synthesis of chiral cyclopropylamines from readily available starting materials represents a major advancement in the field. This section will delve into the key methodologies that have been developed, highlighting the mechanistic rationale behind their success.

The Simmons-Smith Reaction and its Chiral Variants

The Simmons-Smith reaction, first reported in 1958, is a cornerstone of cyclopropanation chemistry.[16] It involves the reaction of an alkene with an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple, to form a cyclopropane.[17][18] A key feature of this reaction is its stereospecificity, where the stereochemistry of the starting alkene is retained in the cyclopropane product.[17][18]

The original Simmons-Smith reaction is not inherently asymmetric. However, the discovery that allylic alcohols could direct the cyclopropanation to the same face of the double bond opened the door to diastereoselective transformations.[19] The true breakthrough in asymmetric Simmons-Smith cyclopropanation came with the development of chiral auxiliaries and catalysts.

The Charette Asymmetric Cyclopropanation: A pivotal contribution was made by André Charette, who demonstrated that the use of a chiral dioxaborolane ligand derived from a tartrate could mediate highly enantioselective cyclopropanations of allylic alcohols.[20][21][22] This method, often referred to as the "Charette Asymmetric Cyclopropanation," has become a widely used and reliable tool for the synthesis of chiral cyclopropylmethanols, which can be further elaborated to chiral cyclopropylamines.[21]

Experimental Protocol: Charette Asymmetric Cyclopropanation of an Allylic Alcohol

Objective: To synthesize a chiral cyclopropylmethanol with high enantioselectivity.

Materials:

• Allylic alcohol (1.0 equiv)

• (2R,3R)-2,3-Butanediol, N,N,N',N'-tetramethyltartaramide (TADDOL) derived dioxaborolane ligand (1.2 equiv)

• Diethylzinc (Et₂Zn) (1.2 equiv) in hexanes

• Diiodomethane (CH₂I₂) (1.5 equiv)

• Anhydrous dichloromethane (DCM)

Procedure:

• To a flame-dried, argon-purged flask is added the allylic alcohol and anhydrous DCM.

• The chiral dioxaborolane ligand is added, and the solution is stirred at room temperature for 30 minutes.

• The solution is cooled to 0 °C, and diethylzinc solution is added dropwise.

• Diiodomethane is then added dropwise, and the reaction is stirred at 0 °C for 4-6 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with DCM, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to afford the desired chiral cyclopropylmethanol.

Causality: The success of this protocol hinges on the formation of a chiral zinc alkoxide intermediate. The chiral ligand coordinates to the zinc, creating a chiral environment that directs the delivery of the methylene group from the zinc carbenoid to one face of the alkene, resulting in high enantioselectivity.

Transition-Metal-Catalyzed Cyclopropanation

The use of transition metals, particularly rhodium and ruthenium, has revolutionized the synthesis of cyclopropanes from diazo compounds.[23] These reactions proceed via the formation of a metal-carbene intermediate, which then undergoes a cyclopropanation reaction with an alkene.[23] The development of chiral ligands for these metal catalysts has enabled highly enantioselective cyclopropanations.

A significant advantage of this approach is the ability to directly cyclopropanate vinylcarbamates, providing a direct route to protected chiral cyclopropylamines.[15] Ruthenium(II)-Pheox catalyzed asymmetric cyclopropanation of vinylcarbamates with diazoesters has been shown to produce the corresponding cyclopropylamine derivatives in high yield and with excellent diastereoselectivity and enantioselectivity.[15][24]

Diagram: General Mechanism of Transition-Metal-Catalyzed Cyclopropanation

Caption: Catalytic cycle for asymmetric cyclopropanation.

Enzymatic Synthesis of Chiral Cyclopropylamines

In recent years, biocatalysis has emerged as a powerful tool for asymmetric synthesis. Engineered hemoproteins, such as myoglobin variants, have been shown to catalyze highly diastereo- and enantioselective cyclopropanations.[25][26] These enzymatic methods offer several advantages, including mild reaction conditions, high selectivity, and the ability to operate in aqueous media. This approach has been successfully applied to the gram-scale synthesis of the chiral cyclopropane cores of several drugs, including Tranylcypromine and Tasimelteon.[25][26]

Data Presentation: Comparison of Asymmetric Cyclopropanation Methods

Method	Catalyst/Reagent	Substrate Scope	Enantioselectivity (ee)	Diastereoselectivity (dr)
Charette Cyclopropanation	Chiral Dioxaborolane/Et₂Zn/CH₂I₂	Allylic Alcohols	Up to 99%[20]	High
Ru(II)-Pheox Catalysis	Chiral Ru(II)-Pheox Complex	Vinylcarbamates	Up to 99%[15]	Up to 96:4[15]
Enzymatic (Myoglobin)	Engineered Myoglobin	Styrenes, various olefins	96-99.9%[25]	98-99.9%[25]

Modern Synthetic Approaches and Future Outlook

The field of chiral cyclopropylamine synthesis continues to evolve, with new and innovative methods being developed. These include:

• Asymmetric Hydroamination of Cyclopropenes: This atom-economical approach utilizes chiral rare-earth-metal complexes to catalyze the addition of amines to cyclopropenes, affording chiral cyclopropylamines in high yields and stereoselectivities.[24]

• Synthesis from N-Sulfinyl α-Chloro Ketimines: The reaction of chiral N-sulfinyl α-chloro ketimines with Grignard reagents provides a route to chiral N-(1-substituted cyclopropyl)-tert-butanesulfinamides, which can be deprotected to yield the free cyclopropylamines.[2][27]

• C-H Functionalization: Transition-metal-catalyzed C-H functionalization strategies are emerging as a powerful tool for the synthesis of complex cyclopropane-containing molecules.[4][21]

The ongoing development of more efficient, selective, and sustainable methods for the synthesis of chiral cyclopropylamines will undoubtedly continue to fuel their application in drug discovery and development. The ability to precisely control the stereochemistry of these valuable building blocks is essential for unlocking their full potential in the design of next-generation therapeutics.

Conclusion

The journey from the initial discovery of cyclopropane to the sophisticated asymmetric syntheses of chiral cyclopropylamines available today is a testament to the ingenuity and perseverance of organic chemists. The unique structural and electronic properties of the cyclopropylamine moiety have solidified its importance in medicinal chemistry. As our understanding of asymmetric catalysis and biocatalysis deepens, we can anticipate the development of even more powerful and practical methods for accessing these valuable chiral building blocks, further empowering the discovery of new and improved medicines.

References

• Longdom Publishing. Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications.
• Synthesis of trans -2-Substituted Cyclopropylamines from α-Chloroaldehydes. ResearchGate.

• De Kimpe, N., et al. (2007). Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines. Organic Letters, 9(2), 187-90. Available from: [Link]

• Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines. National Library of Medicine.
• Cyclopropane: History. University of Toronto.
• Cyclopropane. Wood Library-Museum of Anesthesiology.

• Zhu, C.-L., & Lu, C.-D. (2024). Stereoselective Cyclopropanation of Multisubstituted Enesulfinamides: Asymmetric Construction of α-Tertiary Cyclopropylamine Derivatives Containing β-Quaternary Stereocenters. Organic Letters, 26(13), 2606–2611. Available from: [Link]

• Cyclopropane. Wikipedia. Available from: [Link]

• Xie, M.-S., et al. (2013). Highly Enantioselective Synthesis of Cyclopropylamine Derivatives via Ru(II)-Pheox-Catalyzed Direct Asymmetric Cyclopropanation of Vinylcarbamates. Organic Letters, 15(4), 772-775. Available from: [Link]

• Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines. Figshare. Available from: [Link]

• Straub, H., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2′ Substitution of Bromocylopropanes. Molecules, 27(20), 7069. Available from: [Link]

• Synthesis of trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. ChemRxiv. Available from: [Link]

• Charette Asymmetric Cyclopropanation. Chem-Station. Available from: [Link]

• Research Projects – Charette Group. Université de Montréal. Available from: [Link]

• The Role of Cyclopropylamine in Advanced Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.. Available from: [Link]

• Preparation and Application of Cyclopropylimines in Organic Synthesis. A Review. ResearchGate. Available from: [Link]

• Cyclopropane. American Chemical Society. Available from: [Link]

• Charette Asymmetric Cyclopropanation. SynArchive. Available from: [Link]

• Cyclopropanation. Wikipedia. Available from: [Link]

• Simmons-Smith Reaction. Organic Chemistry Portal. Available from: [Link]

• Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols. Royal Society of Chemistry. Available from: [Link]

• Cyclopropylamine - general description and application. Georganics. Available from: [Link]

• Asymmetric Cyclopropanation. Wiley-VCH. Available from: [Link]

• Synthesis of cyclopropylamines from cyclopropanols and amines. ResearchGate. Available from: [Link]

• Pellissier, H. (2015). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 115(1), 435-525. Available from: [Link]

• Advances in the Synthesis of Cyclopropylamines. CoLab.

• A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. National Institutes of Health. Available from: [Link]

• Seebach, D., et al. (1997). Catalytic Asymmetric Cyclopropanation of Allylic Alcohols with Titanium-TADDOLate: Scope of the Cyclopropanation Reaction. Journal of the American Chemical Society, 119(47), 11449-11458. Available from: [Link]

• Metal-catalyzed cyclopropanations. Wikipedia. Available from: [Link]

• Simmons-Smith Reaction. NROChemistry. Available from: [Link]

• TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS. Purdue University. Available from: [Link]

• ASYMMETRIC TRANSITION METAL CATALYZED CYCLOPROPANATIONS. Purdue University Graduate School. Available from: [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. Available from: [Link]

• de la Torre, A., & de Lera, A. R. (2017). Intramolecular Cyclopropanation and C–H Insertion Reactions with Metal Carbenoids Generated from Cyclopropenes. Accounts of Chemical Research, 50(9), 2258-2273. Available from: [Link]

• Asymmetric Synthesis of Cyclopropylamine Derivatives. Researcher.Life. Available from: [Link]

• Synthesis of Chiral Cyclopropyl Amides. ChemistryViews. Available from: [Link]

• Simmons–Smith reaction. Wikipedia. Available from: [Link]

• Tyagi, V., et al. (2018). Gram-scale synthesis of chiral cyclopropane-containing drugs and drug precursors with engineered myoglobin catalysts featuring complementary stereoselectivity. Angewandte Chemie International Edition, 57(46), 15131-15135. Available from: [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. MDPI. Available from: [Link]

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Available from: [Link]

• Gram-Scale Synthesis of Chiral Cyclopropane-Containing Drugs and Drug Precursors with Engineered Myoglobin Catalysts. University of Rochester. Available from: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. acs.org [acs.org]
• 4. Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00599J [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Advances in the Synthesis of Cyclopropylamines | CoLab [colab.ws]
• 7. nbinno.com [nbinno.com]
• 8. Cyclopropylamine - general description and application [georganics.sk]
• 9. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. History [cyclopropane.weebly.com]
• 11. Cyclopropane - Wikipedia [en.wikipedia.org]
• 12. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 13. woodlibrarymuseum.org [woodlibrarymuseum.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 18. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 19. Simmons-Smith Reaction [organic-chemistry.org]
• 20. Charette Asymmetric Cyclopropanation | Chem-Station Int. Ed. [en.chem-station.com]
• 21. Research Projects – Charette Group | Synthetic Organic Chemistry [charettelab.ca]
• 22. application.wiley-vch.de [application.wiley-vch.de]
• 23. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 24. researchgate.net [researchgate.net]
• 25. Gram-scale synthesis of chiral cyclopropane-containing drugs and drug precursors with engineered myoglobin catalysts featuring complementary stereoselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 26. sas.rochester.edu [sas.rochester.edu]
• 27. Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereochemistry and Absolute Configuration of (R)-cyclopropyl(phenyl)methanamine

Introduction: The Significance of Chiral Amines in Modern Drug Discovery

In the landscape of contemporary pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles. The seemingly subtle distinction in the three-dimensional arrangement of atoms can lead to profound differences in how a molecule interacts with the chiral environment of the human body, such as enzymes and receptors. Consequently, the synthesis and analysis of enantiomerically pure compounds are critical facets of medicinal chemistry. This guide focuses on (R)-cyclopropyl(phenyl)methanamine, a chiral primary amine featuring a unique combination of a rigid cyclopropyl group and an aromatic phenyl ring attached to a stereogenic center. This structural motif is of significant interest to researchers and drug development professionals due to its potential to impart favorable pharmacokinetic and pharmacodynamic properties to bioactive molecules. The cyclopropyl group, in particular, is a bioisostere for various functional groups and can enhance metabolic stability and membrane permeability. This guide provides a comprehensive overview of the stereochemistry, determination of absolute configuration, enantioselective synthesis, and analytical techniques for the chiral resolution of (R)-cyclopropyl(phenyl)methanamine.

Understanding the Stereochemistry and Absolute Configuration

The stereochemistry of (R)-cyclopropyl(phenyl)methanamine is defined by the spatial arrangement of the four different substituents attached to the chiral carbon atom (the benzylic carbon). The absolute configuration, designated as (R) in this case, is determined using the Cahn-Ingold-Prelog (CIP) priority rules.

Application of the Cahn-Ingold-Prelog (CIP) Priority Rules

The CIP system provides a standardized nomenclature for unequivocally describing the absolute configuration of a stereocenter. The process involves a stepwise assignment of priorities to the substituents attached to the chiral carbon based on their atomic number.

Step-by-Step Priority Assignment for (R)-cyclopropyl(phenyl)methanamine:

• Identify the Chiral Center: The chiral center is the carbon atom bonded to the phenyl group, the cyclopropyl group, the amine group, and a hydrogen atom.

• Assign Priorities to the Directly Attached Atoms:

  • Priority 1: The nitrogen atom of the amine group (-NH₂) has the highest atomic number (Z=7).

  • Priority 2: The carbon atom of the phenyl group (-C₆H₅) is attached to other carbon atoms.

  • Priority 3: The carbon atom of the cyclopropyl group is also attached to other carbon atoms.

  • Priority 4: The hydrogen atom (-H) has the lowest atomic number (Z=1).

• Breaking the Tie between the Phenyl and Cyclopropyl Groups: Since both the phenyl and cyclopropyl groups are attached via a carbon atom, we move to the next atoms in the chain. The carbon of the phenyl group is bonded to two other carbons within the aromatic ring (double bonds are treated as two single bonds to the same type of atom for priority assignment). The carbon of thecyclopropyl group is bonded to two other carbons within the three-membered ring. To break the tie, we consider the full substitution pattern. The phenyl group, with its sp² hybridized carbons, takes precedence over the sp³ hybridized carbons of the cyclopropyl group.

• Determine the Absolute Configuration: With the priorities assigned as 1 (-NH₂), 2 (-C₆H₅), 3 (cyclopropyl), and 4 (-H), we orient the molecule so that the lowest priority group (the hydrogen atom) is pointing away from the viewer. If the sequence from priority 1 to 2 to 3 proceeds in a clockwise direction, the configuration is designated as (R) (from the Latin rectus, meaning right). If the sequence is counter-clockwise, the configuration is (S) (sinister, meaning left). For (R)-cyclopropyl(phenyl)methanamine, this sequence is clockwise.

Enantioselective Synthesis of (R)-cyclopropyl(phenyl)methanamine

The synthesis of enantiomerically pure (R)-cyclopropyl(phenyl)methanamine is a key challenge that can be addressed through various asymmetric synthesis strategies. One of the most elegant and efficient methods involves the asymmetric reduction of a prochiral precursor, cyclopropyl phenyl ketimine.

Biocatalytic Asymmetric Reduction of Cyclopropyl Phenyl Ketimine

A state-of-the-art approach for the synthesis of chiral amines is the use of engineered enzymes, particularly imine reductases (IREDs).[1] These biocatalysts offer high enantioselectivity under mild reaction conditions.

Experimental Protocol: Asymmetric Reduction using an Engineered Imine Reductase

• Substrate Preparation: The starting material, cyclopropyl phenyl ketimine, can be synthesized by the condensation of cyclopropyl phenyl ketone with ammonia.

• Biocatalytic Reduction:

  • To a buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.5) containing glucose and NADP⁺, add glucose dehydrogenase (for cofactor regeneration) and the engineered imine reductase.

  • Add the cyclopropyl phenyl ketimine substrate, typically dissolved in a water-miscible organic co-solvent like DMSO or isopropanol.

  • The reaction is gently agitated at a controlled temperature (e.g., 30 °C) for a specified period (typically 12-24 hours).

• Work-up and Purification:

  • The reaction mixture is basified with an aqueous solution of sodium hydroxide and extracted with an organic solvent such as ethyl acetate or dichloromethane.

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel to yield enantiomerically enriched (R)-cyclopropyl(phenyl)methanamine.

Causality Behind Experimental Choices:

• Engineered Imine Reductase: The choice of a specific IRED variant is crucial for achieving high enantioselectivity. These enzymes are often engineered through directed evolution to accept bulky substrates and provide the desired stereochemical outcome.[1]

• Cofactor Regeneration System: The use of a cofactor regeneration system (glucose/glucose dehydrogenase) is economically and practically essential for large-scale synthesis, as it continuously replenishes the expensive NADPH cofactor required by the imine reductase.

• Buffer and Co-solvent: The reaction medium is optimized to ensure the stability and activity of the enzymes while maintaining the solubility of the substrate and product.

Caption: Workflow for the asymmetric synthesis of (R)-cyclopropyl(phenyl)methanamine.

Analytical Techniques for Chiral Separation and Purity Assessment

The determination of the enantiomeric excess (ee) of a chiral compound is a critical step in its characterization. Chiral chromatography, particularly High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are powerful techniques for separating and quantifying enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used method for the separation of enantiomers. The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Experimental Protocol: Chiral HPLC Separation

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based CSP, such as a column coated with derivatized cellulose or amylose, is often effective for the separation of chiral amines.

• Mobile Phase: A mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol. A small amount of an amine modifier (e.g., diethylamine) is often added to the mobile phase to improve peak shape and reduce tailing.

• Flow Rate: Typically 0.5-1.5 mL/min.

• Detection: UV detection at a wavelength where the phenyl group absorbs (e.g., 254 nm).

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram.

Caption: General workflow for chiral HPLC analysis.

Chiral Gas Chromatography (GC)

Chiral GC is another powerful technique for the separation of volatile enantiomers. For primary amines, derivatization is often necessary to improve their volatility and chromatographic performance.

Experimental Protocol: Chiral GC Separation

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Derivatization: The amine can be derivatized with a chiral or achiral reagent to form a more volatile derivative (e.g., an amide or carbamate).

• Chiral Stationary Phase: A capillary column coated with a derivatized cyclodextrin is commonly used for the separation of chiral amines and their derivatives.[2]

• Carrier Gas: Helium or hydrogen.

• Temperature Program: An optimized temperature gradient is used to achieve baseline separation of the enantiomers.

• Detection: FID for quantification or MS for both quantification and structural confirmation.

Parameter	Chiral HPLC	Chiral GC
Principle	Differential interaction with a solid chiral stationary phase in a liquid mobile phase.	Differential interaction with a liquid chiral stationary phase in a gaseous mobile phase.
Sample Volatility	Not a requirement.	Requires volatile or derivatized analytes.
Typical CSP	Polysaccharide-based (cellulose, amylose derivatives).	Cyclodextrin-based.
Mobile Phase	Liquid (e.g., Hexane/Isopropanol).	Inert gas (e.g., Helium).
Detection	UV, MS, etc.	FID, MS, etc.

Spectroscopic Characterization

The structural elucidation and confirmation of (R)-cyclopropyl(phenyl)methanamine are performed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons of the phenyl group (typically in the range of 7.2-7.4 ppm), the methine proton on the chiral center, the protons of the cyclopropyl ring (in the upfield region, typically 0.3-1.2 ppm), and the protons of the amine group. The coupling patterns and chemical shifts provide valuable information about the connectivity of the molecule.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the phenyl ring, the chiral methine carbon, and the carbons of the cyclopropyl ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The exact mass of cyclopropyl(phenyl)methanamine is 147.1048 g/mol .[3] The mass spectrum will show a molecular ion peak (M⁺) corresponding to this mass, as well as characteristic fragment ions resulting from the cleavage of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the N-H stretching vibrations of the primary amine group (typically in the region of 3300-3500 cm⁻¹), C-H stretching vibrations of the aromatic and cyclopropyl groups, and C=C stretching vibrations of the aromatic ring.

Conclusion and Future Perspectives

(R)-cyclopropyl(phenyl)methanamine serves as a valuable chiral building block in the design and synthesis of novel therapeutic agents. A thorough understanding of its stereochemistry, coupled with robust methods for its enantioselective synthesis and analysis, is essential for its successful application in drug discovery. The methodologies outlined in this guide, from the application of the Cahn-Ingold-Prelog rules to the use of advanced biocatalytic and chromatographic techniques, provide a solid foundation for researchers and scientists working with this and related chiral molecules. As the demand for enantiomerically pure pharmaceuticals continues to grow, the development of even more efficient and sustainable methods for the synthesis and analysis of chiral amines will remain a key area of research.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting information for. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3281515, Cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• Zhou, H., Chuang, P., Xu, L., Wu, S., & Ma, J. (2023). Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases. Organic Letters, 25(36), 6688–6692. [Link]

Sources

• 1. Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sourcing and Quality Control of (R)-Cyclopropyl(phenyl)methanamine: A Technical Guide for Drug Development Professionals

Introduction: The Strategic Importance of Chiral Purity in Pharmaceutical Synthesis

(R)-cyclopropyl(phenyl)methanamine, a chiral primary amine, is a valuable building block in medicinal chemistry, frequently employed in the synthesis of complex molecular architectures for active pharmaceutical ingredients (APIs). The cyclopropyl moiety imparts conformational rigidity and can improve metabolic stability, while the chiral benzylic amine center provides a crucial handle for stereoselective transformations.[1] As regulatory bodies like the FDA and EMA increasingly mandate the development of single-enantiomer drugs, the enantiomeric purity of starting materials and intermediates has become a critical quality attribute (CQA).[2][3] The presence of the undesired (S)-enantiomer can lead to pharmacological off-target effects, competitive inhibition of the desired biological activity, or complex purification challenges downstream.[4] This guide provides an in-depth analysis of the commercial availability of (R)-cyclopropyl(phenyl)methanamine, outlines key quality control parameters, and offers field-proven insights for researchers, scientists, and drug development professionals to ensure the procurement of high-quality material suitable for pharmaceutical applications.

Commercial Availability and Key Suppliers

(R)-cyclopropyl(phenyl)methanamine (CAS No: 434307-26-3) and its hydrochloride salt (CAS No: 1416450-04-8) are commercially available from a range of suppliers, catering to different scales of research and development, from laboratory-grade quantities to bulk manufacturing. The product is typically offered as a liquid free base or a solid hydrochloride salt.

Major chemical suppliers and platforms where this compound can be sourced include, but are not limited to:

• Large Chemical Catalogs: Companies like Sigma-Aldrich (Merck), Alfa Aesar (Thermo Fisher Scientific), and TCI Chemicals offer research-grade quantities with readily available catalog listings.

• Specialty Building Block Suppliers: Numerous suppliers specializing in chiral intermediates and building blocks for drug discovery, such as Enamine, Combi-Blocks, and Apollo Scientific, list this compound.

• Online Chemical Marketplaces: Platforms like ChemicalBook and LookChem aggregate listings from various, often international, manufacturers and distributors, providing a broader view of the supply landscape.

The scale of production has reached commercial mass production, indicating a stable supply chain for larger-scale needs.[3] However, specifications, purity, and available analytical data can vary significantly between suppliers. Therefore, a thorough supplier qualification process is imperative.

Manufacturing Landscape: Implications for Quality and Impurity Profiles

Understanding the synthetic origin of (R)-cyclopropyl(phenyl)methanamine is fundamental to anticipating potential impurities and establishing a robust quality control strategy. Two primary strategies dominate the manufacturing of this chiral amine:

• Asymmetric Synthesis: This "chiral pool" approach aims to create the desired (R)-enantiomer directly. Methods include the enantioselective reduction of corresponding imines or oximes using chiral catalysts (e.g., iridium or rhodium complexes) or enzymes (e.g., imine reductases).[5]

• Chiral Resolution: This classical method involves the separation of a racemic mixture of cyclopropyl(phenyl)methanamine. The racemic amine is reacted with a chiral resolving agent, most commonly a chiral acid like (+)-tartaric acid, to form a pair of diastereomeric salts.[6] Due to their different physical properties, these salts can be separated by fractional crystallization. The desired diastereomeric salt is then treated with a base to liberate the enantiomerically pure (R)-amine.[7]

The following diagram illustrates the two primary manufacturing workflows:

Caption: Primary Manufacturing Routes to (R)-cyclopropyl(phenyl)methanamine.

Causality Behind Impurity Profiles:

• Asymmetric Synthesis: The primary impurity concern is the residual (S)-enantiomer. The enantiomeric excess (e.e.) is dictated by the selectivity of the catalyst or enzyme. Other potential impurities include residual catalyst metals (e.g., Ir, Rh), unreacted starting material, and byproducts of the reduction process.

• Chiral Resolution: The main impurity is also the (S)-enantiomer, arising from incomplete separation of the diastereomeric salts. Residual resolving agent (e.g., tartaric acid) and the solvent used for crystallization are also common process-related impurities. Inefficient separation can lead to lower enantiomeric purity.

Critical Quality Attributes and Analytical Control

For drug development applications, simply verifying the identity of the compound is insufficient. A comprehensive quality control strategy must be implemented, focusing on purity, enantiomeric excess, and the profile of potential impurities. A typical Certificate of Analysis (CoA) should be requested from any potential supplier and scrutinized for the following parameters.

Table 1: Key Quality Specifications for (R)-cyclopropyl(phenyl)methanamine

Parameter	Typical Specification	Analytical Method	Rationale and Importance
Appearance	Colorless to light yellow liquid	Visual	A significant deviation may indicate degradation or impurities.
Identity	Conforms to structure	¹H NMR, ¹³C NMR, MS	Confirms the molecular structure of the compound.
Assay (Purity)	≥ 98.0% (often > 99.0%)	HPLC or GC	Determines the overall purity and quantifies the main component against impurities.
Enantiomeric Excess (e.e.)	≥ 98.0% (≥ 99.5% for GMP)	Chiral HPLC	Critical Parameter. Ensures the stereochemical integrity of the starting material, which directly impacts the purity of the final API.[4]
Water Content	≤ 0.5%	Karl Fischer Titration	Water can interfere with certain reactions, particularly those involving organometallics or water-sensitive reagents.
Residual Solvents	Varies by process	GC-HS	Solvents from synthesis and purification must be controlled to levels defined by ICH guidelines.
(S)-Enantiomer	≤ 1.0% (≤ 0.25% for GMP)	Chiral HPLC	The primary chiral impurity that must be strictly controlled.

Experimental Protocols for Quality Control

1. Enantiomeric Excess Determination by Chiral HPLC

The most common and reliable method for determining the enantiomeric purity of (R)-cyclopropyl(phenyl)methanamine is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP). Polysaccharide-based columns are frequently effective for separating chiral amines.[8]

Protocol: Chiral HPLC Analysis

• Column: A polysaccharide-based CSP, such as one derived from cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H) or amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H).

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol). A small amount of an amine additive (e.g., diethylamine, DEA) is often required to improve peak shape and reduce tailing. A typical starting mobile phase could be Hexane:Isopropanol:DEA (90:10:0.1 v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve approximately 1 mg of the amine in 1 mL of the mobile phase.

• Analysis: Inject a small volume (e.g., 5-10 µL) of the sample. The two enantiomers should resolve into distinct peaks. The enantiomeric excess is calculated from the peak areas of the (R) and (S) enantiomers using the formula: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

The following diagram outlines the workflow for this critical analysis:

Caption: Chiral HPLC Workflow for Enantiomeric Excess Determination.

2. Identity and Purity by ¹H NMR Spectroscopy

¹H NMR is essential for confirming the structural identity and assessing chemical purity.

Protocol: ¹H NMR Analysis

• Solvent: Deuterated chloroform (CDCl₃).

• Sample Preparation: Dissolve 5-10 mg of the amine in ~0.6 mL of CDCl₃.

• Analysis: Acquire a standard ¹H NMR spectrum. The spectrum should be consistent with the structure of cyclopropyl(phenyl)methanamine. Key expected signals include:

  • Aromatic protons (multiplet, ~7.2-7.4 ppm).

  • Benzylic proton (methine, -CH(N)-).

  • Amine protons (-NH₂).

  • Cyclopropyl protons (multiplets at upfield chemical shifts).

• Purity Assessment: Integration of the signals corresponding to the compound versus those of known impurities (e.g., residual solvents) can provide an estimate of chemical purity.

Conclusion and Recommendations for Procurement

The commercial availability of (R)-cyclopropyl(phenyl)methanamine is robust, but the quality and specifications can vary. For researchers and drug development professionals, ensuring the enantiomeric and chemical purity of this starting material is paramount to the success of a synthetic campaign and the quality of the final API.

Key Recommendations:

• Supplier Vetting: Always request a detailed Certificate of Analysis from potential suppliers before purchase. For GMP applications, a thorough supplier audit is necessary.

• Specify Enantiomeric Purity: Clearly specify the required enantiomeric excess (e.g., >99.5% e.e.) in purchase orders.

• In-House Verification: Upon receipt of the material, perform independent analytical testing (at a minimum, chiral HPLC and ¹H NMR) to verify the specifications reported on the CoA.

• Understand the Manufacturing Route: If possible, inquire about the synthetic route used by the supplier. This provides insight into potential process-related impurities to screen for.

By implementing a rigorous sourcing and quality control strategy, development teams can mitigate risks associated with chiral impurities, ensuring the stereochemical integrity of their synthetic intermediates and contributing to the development of safe and effective single-enantiomer pharmaceuticals.

References

• Nguyen, L. A., He, H., & Pham-Huy, C. (2006). The Significance of Chirality in Drug Design and Development. PubMed Central. Available at: [Link]

• McConnell, O., et al. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. PharmTech. Available at: [Link]

• LookChem. (R)-cyclopropyl(phenyl)methanamine. LookChem. Available at: [Link]

• PubChem. Cyclopropyl(phenyl)methanamine. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (R)-cyclopropyl(phenyl)methanamine hydrochloride. National Center for Biotechnology Information. Available at: [Link]

• Google Patents.Enantioselective process. Google Patents.
• Google Patents.Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines. Google Patents.

• Wikipedia. Chiral resolution. Wikipedia. Available at: [Link]

• Yakhak Hoeji. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available at: [Link]

• MDPI. Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. MDPI. Available at: [Link]

• Phenomenex. Chiral HPLC Separations. Phenomenex. Available at: [Link]

Sources

• 1. (R)-(4-(Cyclopentyloxy)phenyl)(cyclopropyl)methanamine () for sale [vulcanchem.com]
• 2. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crucial role of chirality in advancing safety & efficacy [pharmabiz.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2020094528A1 - Enantioselective process - Google Patents [patents.google.com]
• 6. alfa-chemical.com [alfa-chemical.com]
• 7. benchchem.com [benchchem.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]

theoretical studies on (R)-cyclopropyl(phenyl)methanamine conformation

An In-Depth Technical Guide to the Theoretical Conformational Analysis of (R)-cyclopropyl(phenyl)methanamine

Abstract

(R)-cyclopropyl(phenyl)methanamine is a key chiral building block in medicinal chemistry, valued for its role in the synthesis of various therapeutic agents.[1][2] Its three-dimensional structure is critical to its interaction with biological targets, making a thorough understanding of its conformational landscape essential for rational drug design. This guide provides a comprehensive framework for the theoretical investigation of (R)-cyclopropyl(phenyl)methanamine's conformation, detailing a robust computational methodology, from initial broad conformational searches to high-level quantum mechanical refinements. We will explore the key dihedral angles governing its shape, predict the relative energies of stable conformers, and outline experimental protocols for validating the theoretical findings. This document is intended for researchers in computational chemistry, medicinal chemistry, and drug development, offering a practical guide to characterizing the conformational preferences of this important molecule.

Introduction: The Significance of Conformation in Drug Design

The biological activity of a chiral molecule is intrinsically linked to its three-dimensional structure. For (R)-cyclopropyl(phenyl)methanamine, a molecule with multiple rotatable bonds, the accessible conformations dictate how it presents its pharmacophoric features—the amine, phenyl, and cyclopropyl groups—to a biological target such as an enzyme or receptor. Understanding the relative energies and populations of these conformers is paramount, as the lowest energy "ground state" conformation may not be the "bioactive" conformation adopted upon binding.

The central challenge lies in the molecule's flexibility around two key rotatable bonds:

• τ1 (N-Cα-Cipso-Cortho): Rotation of the phenyl group relative to the aminomethyl moiety.

• τ2 (Cipso-Cα-Cγ-Cβ): Rotation of the cyclopropyl group relative to the phenylmethyl scaffold.

The interplay between these rotations, governed by steric hindrance and electronic interactions, defines the molecule's conformational energy landscape. The cyclopropyl group, in particular, has unique electronic properties, with its 3e' orbitals capable of interacting with the π-system of the phenyl ring, a phenomenon that stabilizes specific orientations.[3] The preferred conformation is often one where the phenyl ring bisects the cyclopropane ring, maximizing this electronic conjugation.[3][4]

This guide outlines a systematic, multi-step computational workflow designed to map this energy landscape with high fidelity.

Computational Methodology: A Multi-Tiered Approach

A robust conformational analysis workflow balances computational cost with accuracy. It is inefficient to use high-level quantum mechanics for an initial broad search of the vast conformational space. Therefore, a tiered approach is recommended, starting with a fast, albeit less accurate, method and progressively refining a smaller set of low-energy conformers with more rigorous, computationally intensive methods.[5][6]

Step 1: Initial Conformational Search with Molecular Mechanics

The first step is to generate a diverse pool of possible conformations. Molecular mechanics (MM) force fields offer a rapid way to explore the potential energy surface.

• Rationale: MM methods are computationally inexpensive, allowing for extensive sampling of the conformational space, which is crucial for flexible molecules to avoid missing relevant minima.[7]

• Protocol:

  • Construct the 3D structure of (R)-cyclopropyl(phenyl)methanamine.

  • Select a suitable force field. The Merck Molecular Force Field (MMFF) or MM3 are good choices as they have been parameterized for a wide range of organic structures, including strained rings like cyclopropane.[8]

  • Perform a systematic or stochastic conformational search. A systematic search rotates the key dihedral angles (τ1 and τ2) in defined increments (e.g., 30°), followed by energy minimization of each resulting structure.

  • Cluster the resulting conformers based on Root-Mean-Square Deviation (RMSD) and retain unique structures within a defined energy window (e.g., 10 kcal/mol) of the global minimum.

Diagram: Computational Workflow

Caption: A multi-tiered workflow for conformational analysis.

Step 2: Geometry Optimization and Energy Refinement with DFT

The unique, low-energy conformers identified by molecular mechanics must be re-optimized using a more accurate quantum mechanical method, such as Density Functional Theory (DFT).[5][6]

• Rationale: DFT provides a much better description of the electronic structure, including the subtle conjugative effects between the cyclopropyl and phenyl rings, which are crucial for determining accurate geometries and relative energies.[3] The choice of functional and basis set is critical for achieving reliable results.[9]

• Protocol:

  • For each conformer from the MM search, perform a geometry optimization using a DFT method. A functional that includes dispersion corrections, such as B3LYP-D3, is highly recommended to accurately model non-covalent interactions. A Pople-style basis set like 6-31G(d) is a common starting point.[6]

  • Following optimization, perform a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true energy minimum. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections necessary for calculating Gibbs free energies.

  • (Optional but recommended) To further refine the relative energies, perform a single-point energy calculation on the optimized geometries using a larger basis set and potentially a more modern functional (e.g., ωB97X-D/def2-TZVP).

Predicted Conformational Landscape

Based on studies of similar phenyl-cyclopropyl systems, we can predict the key features of the conformational landscape.[3][4][10] The dominant conformers will likely be characterized by a "bisected" arrangement where the plane of the phenyl ring is aligned with the Cα-Cγ bond of the cyclopropane, bisecting the distal Cβ-Cβ' bond. This maximizes the favorable electronic interaction between the ring systems. A "perpendicular" arrangement would be a higher-energy transition state.

Diagram: Key Conformational Relationship

Caption: Energy relationship between bisected and perpendicular conformers.

Quantitative Data Summary (Hypothetical)

The final output of the computational study would be a table summarizing the energetic and geometric properties of the most stable conformers.

Conformer ID	τ1 (N-Cα-Cipso-Cortho) (°)	τ2 (Cipso-Cα-Cγ-Cβ) (°)	Relative Energy (ΔE, kcal/mol)	Relative Gibbs Free Energy (ΔG, kcal/mol)	Boltzmann Population (%)
CONF-1	~60	~0 (Bisected)	0.00	0.00	75.3
CONF-2	~180	~0 (Bisected)	0.25	0.31	20.1
CONF-3	~-60	~0 (Bisected)	0.95	1.10	4.6

Note: The values presented are hypothetical and serve to illustrate the expected output of the described computational workflow.

Experimental Validation: Bridging Theory and Reality

Theoretical models must be validated by experimental data. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose, as key NMR parameters are sensitive to molecular conformation.

• Rationale: The through-space proximity of protons in different conformers can be detected by Nuclear Overhauser Effect (NOE) experiments. Furthermore, scalar coupling constants (J-couplings) are related to dihedral angles via the Karplus equation. Comparing experimental NMR data with values predicted from DFT calculations for each conformer can confirm the predicted conformational populations.

• Protocol: NMR Analysis

  • Sample Preparation: Dissolve a pure sample of (R)-cyclopropyl(phenyl)methanamine in a suitable deuterated solvent (e.g., CDCl₃).

  • 1D ¹H NMR: Acquire a standard proton NMR spectrum to assign all proton signals.

  • 2D NOESY/ROESY: Acquire a 2D NOESY or ROESY spectrum. The presence of cross-peaks between protons on the phenyl ring and protons on the cyclopropyl ring would provide direct evidence for their spatial proximity, helping to validate the calculated τ1 and τ2 angles of the dominant conformers.

  • J-Coupling Analysis: Measure the ³JHH coupling constants between the benzylic proton (Hα) and the adjacent cyclopropyl protons (Hγ).

  • Computational NMR Prediction: Using the DFT-optimized geometries, calculate the NMR shielding tensors (which are converted to chemical shifts) and spin-spin coupling constants for each low-energy conformer.

  • Comparison: Calculate a Boltzmann-averaged set of predicted NMR parameters based on the calculated Gibbs free energies. A strong correlation between the experimental and the Boltzmann-averaged computed values provides robust validation for the theoretical model.[11]

Conclusion

The conformational analysis of (R)-cyclopropyl(phenyl)methanamine is a critical step in understanding its potential as a building block in drug development. The multi-tiered computational approach detailed in this guide, combining the speed of molecular mechanics with the accuracy of DFT, provides a reliable pathway to characterizing its conformational landscape. By identifying the lowest-energy conformers and their relative populations, researchers can gain crucial insights into the molecule's structural preferences. The final, and most critical, step of validating these theoretical predictions with experimental NMR data ensures a high-fidelity model that can confidently be used to inform the design of next-generation therapeutic agents.

References

• Conformational analysis of chiral hindered amides. Canadian Science Publishing.
• (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325. PubChem.
• Lennard-Jones force field parameters for cyclic alkanes from cyclopropane to cyclohexane.
• CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches.
• Conformational potential function for cyclopropylamine and a vibrational assignment for cyclopropylamine-d2. The Journal of Physical Chemistry.
• When Phenyl and Cyclopropyl Rings Meet: Spectroscopic Shifts and Conformational Questions.
• Conformation and geometry of cyclopropane rings having π-acceptor substituents: a theoretical and d
• Conformational analysis of davidiin and punicafolin via DFT calcul
• Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. PMC - NIH.
• A Molecular Mechanics Study of Cyclopropanes within the MM2 and MM3 Force Fields. Unknown Source.
• Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers.
• (R)-(4-(Cyclopentyloxy)phenyl)(cyclopropyl)methanamine. Vulcanchem.
• CONFPASS: Fast DFT Re-Optimizations of Structures
• Crystal structures of phenyl-substituted cyclopropanes. IV. the crystal structure (at 21‡C and −100‡C) and the phenyl ring conformation in 4-cyclopropylacetanilide.
• Tackling the conformational sampling of larger flexible compounds and macrocycles in pharmacology and drug discovery. PubMed.
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applic
• Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formul

Sources

• 1. (R)-(4-(Cyclopentyloxy)phenyl)(cyclopropyl)methanamine () for sale [vulcanchem.com]
• 2. longdom.org [longdom.org]
• 3. Conformation and geometry of cyclopropane rings having π-acceptor substituents: a theoretical and database study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CONFPASS: Fast DFT Re-Optimizations of Structures from Conformation Searches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tackling the conformational sampling of larger flexible compounds and macrocycles in pharmacology and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cris.biu.ac.il [cris.biu.ac.il]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance [frontiersin.org]

An In-depth Technical Guide to the Reactivity and Stability of (R)-cyclopropyl(phenyl)methanamine

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine that incorporates two structurally significant motifs highly valued in modern medicinal chemistry: a strained cyclopropyl ring and a chiral benzylic amine. This combination imparts a unique profile of conformational rigidity, metabolic stability, and stereospecific reactivity, making it a crucial building block in the development of targeted therapeutics, particularly for central nervous system (CNS) disorders.[1] This guide provides a comprehensive analysis of the molecule's physicochemical properties, chemical reactivity, stability under various conditions, and key degradation pathways. By synthesizing mechanistic insights with practical, field-proven protocols, this document serves as an essential resource for professionals engaged in the synthesis, handling, and application of this versatile compound.

Physicochemical and Structural Properties

The distinct behavior of (R)-cyclopropyl(phenyl)methanamine is rooted in its unique structural features: the high ring strain of the cyclopropane moiety, the nucleophilicity of the primary amine, the stereochemical constraint of the (R)-chiral center, and the aromatic nature of the phenyl group.[2][3] These elements collectively influence its reactivity, solubility, and interactions with biological targets.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃N	[3][4]
Molecular Weight	147.22 g/mol	[4][5]
IUPAC Name	(1R)-1-cyclopropyl-1-phenylmethanamine	[4]
CAS Number	434307-26-3 (for (R)-enantiomer)	[6]
CAS Number (HCl Salt)	1416450-04-8	[7][8]
Appearance	Colorless to pale yellow liquid	[9]
XLogP3	1.6	[4][6]
Storage Temperature	2-8°C, protect from light, inert atmosphere	[6]

Chemical Reactivity Profile

The reactivity of (R)-cyclopropyl(phenyl)methanamine is a delicate interplay between the stability conferred by its C-H bonds and the latent reactivity of its strained ring and nucleophilic amine.

The Duality of the Cyclopropyl Ring

The cyclopropyl group is the molecule's defining feature, acting as both a stability enhancer and a site of potential reactivity.

• Metabolic Stability: The carbon-hydrogen bonds within the cyclopropane ring are shorter and stronger than those in typical alkanes due to increased s-character.[10] This elevates the bond dissociation energy, rendering the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a common degradation pathway for many drug candidates.[10][11] This "metabolic blocking" effect is a key strategy in drug design to improve a compound's half-life.[11]

• Latent Reactivity: Despite its general stability, the significant ring strain (~27.5 kcal/mol) makes the cyclopropyl group susceptible to ring-opening reactions under specific energetic conditions.[10] These include reactions facilitated by transition metal catalysis, strong electrophilic activation, or one-electron oxidation, which can convert the inert ring into a highly reactive radical cation intermediate.[12][13]

Reactivity of the Primary Amine

The primary amine function is the molecule's primary center of nucleophilicity and basicity.

• Nucleophilic Reactions: It readily participates in standard amine chemistries, including N-alkylation, acylation to form amides, and reductive amination with carbonyl compounds.[2]

• Basicity and Salt Formation: As a primary amine, it is basic and forms stable salts, such as the hydrochloride salt, upon reaction with acids.[7] This is often exploited to improve the compound's crystallinity, solubility in aqueous media, and ease of handling.

Stereochemical Integrity

The (R)-configuration at the benzylic carbon is critical for stereospecific interactions with chiral biological targets, such as G protein-coupled receptors (GPCRs).[1] The chiral center is generally stable under standard synthetic and storage conditions. However, exposure to harsh basic or acidic conditions, particularly at elevated temperatures, could potentially lead to racemization, compromising its biological specificity.

Stability and Degradation

Understanding the stability profile of (R)-cyclopropyl(phenyl)methanamine is paramount for its effective use in drug development, from synthesis to formulation.

Chemical Stability and Incompatibilities

The compound is generally stable but exhibits incompatibilities common to primary amines. It is incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and carbon dioxide. It is also noted to be hygroscopic, meaning it can absorb moisture from the air.

Metabolic Degradation and Bioactivation

While the cyclopropyl group often enhances metabolic stability, the cyclopropylamine moiety is associated with a specific and critical degradation pathway involving bioactivation by CYP enzymes.[11] This pathway is of high concern in drug safety assessment.

• Initial Oxidation: The process begins with a one-electron oxidation at the nitrogen atom of the amine, catalyzed by CYP enzymes (e.g., CYP1A2, CYP3A4).[11][14]

• Ring Scission: This oxidation is immediately followed by the homolytic cleavage (scission) of the strained cyclopropane ring.

• Formation of Reactive Intermediates: The ring-opening generates reactive radical intermediates.[11]

• Covalent Adduct Formation: These highly reactive species can form covalent adducts with cellular macromolecules, including hepatic proteins and glutathione (GSH). The formation of GSH conjugates is a well-known indicator of bioactivation and can be linked to idiosyncratic drug-induced toxicities, such as hepatotoxicity.[11]

Caption: Proposed metabolic bioactivation of the cyclopropylamine moiety.

Handling, Storage, and Purification Protocols

Proper handling and storage are essential to maintain the integrity and purity of (R)-cyclopropyl(phenyl)methanamine.

Safety and Handling

The compound should be handled with care. It is classified as toxic if swallowed and can cause skin and eye irritation.[4][7] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Storage Conditions

To ensure long-term stability and prevent degradation, the compound should be stored under the following conditions:

• Temperature: 2-8°C.[6]

• Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and reaction with atmospheric CO₂.

• Light: Protected from light.[6]

Protocol: Purification via Hydrochloride Salt

Purification can be effectively achieved by converting the free base to its hydrochloride salt, which can be recrystallized, followed by liberation of the purified free base.

• Salt Formation: Dissolve the crude (R)-cyclopropyl(phenyl)methanamine in a suitable anhydrous solvent (e.g., diethyl ether or ethyl acetate).

• Slowly add a solution of anhydrous HCl in the same solvent dropwise with stirring until precipitation is complete.

• Recrystallization: Collect the precipitate by filtration and recrystallize the hydrochloride salt from a suitable solvent system (e.g., ethanol/petroleum ether).[14]

• Purity Check: Assess the purity of the salt by melting point determination and HPLC.

• Free Base Liberation: Dissolve the purified salt in water and add a base (e.g., 1M NaOH) until the solution is alkaline (pH > 10).

• Extraction: Extract the liberated free base into an organic solvent (e.g., dichloromethane or diethyl ether).

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified amine.

Experimental Workflows

The synthesis and analysis of (R)-cyclopropyl(phenyl)methanamine require precise and validated methods to ensure high enantiomeric purity.

Conceptual Synthesis: Asymmetric Reductive Amination

A robust method for producing chiral primary amines is the asymmetric reductive amination of a prochiral ketone.

Caption: Workflow for asymmetric reductive amination synthesis.

Protocol: Chiral Purity Analysis by HPLC

Verifying the enantiomeric excess (e.e.) is critical. Protein-based chiral stationary phases are highly effective for separating chiral amines under reversed-phase conditions.[15]

• Objective: To determine the enantiomeric purity of (R)-cyclopropyl(phenyl)methanamine.

• Instrumentation: HPLC system with UV detector.

• Column: CHIRALPAK® AGP, 4.6 x 150 mm, 5 µm (or equivalent protein-based chiral column).[16]

• Methodology:

  • Mobile Phase Preparation: Prepare a mobile phase consisting of 10 mM ammonium acetate buffer and 2-propanol (e.g., 95:5 v/v). Adjust the aqueous buffer to pH 5.8 with acetic acid before mixing with the organic modifier.[16] Filter the final mobile phase through a 0.22 µm membrane.

  • Sample Preparation: Accurately prepare a sample solution of ~0.2 mg/mL by dissolving the amine in the mobile phase.[16]

  • HPLC Conditions:

    • Flow Rate: 0.9 mL/min.

    • Column Temperature: 25°C.

    • Detection Wavelength: 210 nm or 254 nm.

    • Injection Volume: 10 µL.

  • Analysis: Inject a racemic standard to determine the retention times of both the (R) and (S) enantiomers. Subsequently, inject the sample to be analyzed.

  • Calculation: Calculate the enantiomeric excess using the peak areas (A) of the R and S enantiomers: e.e. (%) = [(A_R - A_S) / (A_R + A_S)] * 100

• Self-Validation: The method is validated by the clear separation of enantiomers in the racemic standard, providing confidence in the quantification of the target (R)-enantiomer in the sample. The mobile phase pH is a critical parameter; for basic amines, retention generally increases as the pH is raised from 2.7 towards 7.0 on an AGP column.[15]

References

• Longdom Publishing.
• Cook, A. M., Grossenbacher, H., & Hütter, R. (1984). Bacterial degradation of N-cyclopropylmelamine : the steps to ring cleavage. Biochemical Journal, 222(2), 315–320.
• KOPS. Bacterial degradation of N-cyclopropylmelamine : the steps to ring cleavage.
• CymitQuimica. CAS 765-30-0: Cyclopropylamine.
• ChemicalBook. Cyclopropylamine CAS#: 765-30-0.
• Hypha Discovery Blogs. Metabolism of cyclopropyl groups.
• LookChem. (R)-cyclopropyl(phenyl)methanamine.
• Kozikowski, A. P., et al. (2009). Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. ACS Medicinal Chemistry Letters, 1(1), 178–182.
• Zhang, G., et al. (2015). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. Journal of Medicinal Chemistry, 58(15), 6046–6061.
• Sigma-Aldrich. Cyclopropyl(phenyl)methanamine.
• CymitQuimica. CAS 23459-38-3: 1-cyclopropyl-1-phenylmethanamine.
• BenchChem. Applications in medicinal chemistry for cyclopropyl-containing compounds.
• PubChem. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515.
• PubChem. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325.
• ResearchGate.
• Sigma-Aldrich. Operating Guidelines for ChromTech CHIRAL-AGP, CHIRAL-HSA, and CHIRAL-CBH HPLC Columns.
• ChemicalBook. (R)-Cyclopropyl(phenyl)MethanaMine hydrochloride | 1416450-04-8.
• ChemRxiv.
• Chiral Technologies. INSTRUCTION MANUAL FOR CHIRALPAK® AGP.
• PubChemLite. Cyclopropyl(phenyl)methanamine (C10H13N).

Sources

• 1. Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. CAS 23459-38-3: 1-cyclopropyl-1-phenylmethanamine [cymitquimica.com]
• 4. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - Cyclopropyl(phenyl)methanamine (C10H13N) [pubchemlite.lcsb.uni.lu]
• 6. lookchem.com [lookchem.com]
• 7. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (R)-Cyclopropyl(phenyl)MethanaMine hydrochloride | 1416450-04-8 [amp.chemicalbook.com]
• 9. CAS 765-30-0: Cyclopropylamine | CymitQuimica [cymitquimica.com]
• 10. benchchem.com [benchchem.com]
• 11. hyphadiscovery.com [hyphadiscovery.com]
• 12. researchgate.net [researchgate.net]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Cyclopropylamine CAS#: 765-30-0 [m.chemicalbook.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. chiraltech.com [chiraltech.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: (R)-cyclopropyl(phenyl)methanamine in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of (R)-cyclopropyl(phenyl)methanamine

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine featuring a unique combination of a sterically demanding cyclopropyl group and an aromatic phenyl ring directly attached to the chiral center. This structural arrangement imparts a well-defined three-dimensional architecture, making it a valuable asset in the field of asymmetric catalysis. Chiral primary amines are foundational to modern organocatalysis, capable of activating substrates through the formation of transient chiral iminium ions or enamines, thereby creating a chiral environment that dictates the stereochemical outcome of a reaction.[1][2]

The rigid cyclopropyl moiety in (R)-cyclopropyl(phenyl)methanamine serves to effectively shield one face of the reactive intermediate, enhancing stereodifferentiation. Its applications extend from being a primary organocatalyst itself to serving as a crucial chiral building block for the synthesis of more complex bifunctional catalysts and ligands.[3][4] These derived catalysts, such as chiral thioureas or phosphine-oxazolines (PHOX), often exhibit superior activity and selectivity by incorporating additional activating groups (e.g., hydrogen-bond donors) or metal-coordinating sites.[5][6]

This document provides an in-depth guide to the practical application of (R)-cyclopropyl(phenyl)methanamine and its derivatives in key asymmetric transformations, supported by detailed, field-tested protocols.

Core Application: Asymmetric Michael Addition to α,β-Unsaturated Ketones

One of the cornerstone applications of chiral primary amines is in the enantioselective conjugate addition, or Michael addition, of nucleophiles to α,β-unsaturated carbonyl compounds. By derivatizing (R)-cyclopropyl(phenyl)methanamine into a bifunctional thiourea catalyst, it is possible to co-activate both the electrophile (enone) and the nucleophile (e.g., nitromethane), leading to high stereocontrol.

Mechanistic Rationale & Catalytic Cycle

The primary amine moiety of the catalyst first condenses with the α,β-unsaturated ketone to form a chiral iminium ion. This activation lowers the LUMO of the enone system, making it more susceptible to nucleophilic attack. Simultaneously, the thiourea moiety acts as a hydrogen-bond donor, binding and orienting the nucleophile. The chiral scaffold, originating from (R)-cyclopropyl(phenyl)methanamine, creates a steric environment that directs the nucleophile to attack from a specific face of the iminium ion, thus establishing the new stereocenter. Subsequent hydrolysis regenerates the catalyst and releases the chiral product.

Diagram 1: Catalytic Cycle for Asymmetric Michael Addition

Synthesis of a Bifunctional Thiourea Catalyst

The utility of (R)-cyclopropyl(phenyl)methanamine is often realized after its incorporation into a bifunctional catalyst. Below is a representative protocol for synthesizing a thiourea-based catalyst.

Protocol 2.2.1: Synthesis of (R)-N-(3,5-bis(trifluoromethyl)phenyl)-N'-(cyclopropyl(phenyl)methyl)thiourea

Reagent	MW ( g/mol )	Amount	Mmol	Equivalents
(R)-cyclopropyl(phenyl)methanamine	147.22	1.47 g	10.0	1.0
3,5-Bis(trifluoromethyl)phenyl isothiocyanate	271.18	2.71 g	10.0	1.0
Dichloromethane (DCM), anhydrous	-	50 mL	-	-

Procedure:

• To a flame-dried 100 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add (R)-cyclopropyl(phenyl)methanamine (1.47 g, 10.0 mmol).

• Dissolve the amine in 50 mL of anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of 3,5-bis(trifluoromethyl)phenyl isothiocyanate (2.71 g, 10.0 mmol) in 10 mL of anhydrous DCM to the stirred amine solution over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the starting amine is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired thiourea catalyst as a white solid.

Expert Insight: The use of anhydrous solvent is critical to prevent side reactions with the highly reactive isothiocyanate. The 3,5-bis(trifluoromethyl)phenyl group enhances the acidity of the thiourea N-H protons, making it a more effective hydrogen-bond donor for nucleophile activation.

Protocol for Asymmetric Michael Addition

This protocol details the enantioselective addition of nitromethane to chalcone, a classic benchmark reaction.

Protocol 2.3.1: Enantioselective Conjugate Addition of Nitromethane to Chalcone

Reagent	MW ( g/mol )	Amount	Mmol	Equivalents
Chalcone	208.26	208 mg	1.0	1.0
Nitromethane	61.04	0.3 mL	5.5	5.5
Catalyst (from 2.2.1)	418.40	42 mg	0.1	0.1 (10 mol%)
Toluene	-	2.0 mL	-	-

Procedure:

• To a dry vial, add the thiourea catalyst (42 mg, 0.1 mmol, 10 mol%) and chalcone (208 mg, 1.0 mmol).

• Add 2.0 mL of toluene, followed by nitromethane (0.3 mL, 5.5 mmol).

• Stir the resulting mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC.

• Upon completion, directly load the reaction mixture onto a silica gel column.

• Purify by flash chromatography (e.g., eluting with a hexanes/ethyl acetate mixture) to isolate the product.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Expected Results: This class of primary amine-thiourea catalysts typically affords the Michael adduct in high yields (85-98%) and with excellent enantioselectivities (90-99% ee).[7]

Diagram 2: Experimental Workflow

Application as a Chiral Ligand Precursor: PHOX Ligands

(R)-cyclopropyl(phenyl)methanamine can be elaborated into more complex chiral ligands for transition-metal catalysis. A prime example is its use in synthesizing cyclopropane-based phosphanyl-oxazoline (PHOX) ligands, which are highly effective in reactions like the asymmetric Heck reaction.[6] The conformational rigidity of the cyclopropyl backbone is key to achieving high levels of stereocontrol.

Rationale for Ligand Design

In PHOX ligands, the oxazoline ring and the phosphine group coordinate to a metal center (e.g., Palladium), forming a chiral pocket around it. The substrate approaches this chiral complex, and the steric and electronic properties of the ligand dictate the pathway of the reaction, leading to an enantiomerically enriched product. The cyclopropyl scaffold derived from the starting amine provides a rigid and predictable coordinating geometry, which is essential for high enantioselectivity.

Representative Application Data

The performance of such ligands is highly dependent on the specific reaction. Below is a summary table illustrating the potential effectiveness of a cyclopropane-based PHOX ligand in a model asymmetric Heck reaction.

Table 1: Asymmetric Heck Arylation of 2,3-Dihydrofuran

Entry	Arylating Agent	Catalyst System	Solvent	Temp (°C)	Yield (%)	ee (%)
1	Phenyl triflate	Pd₂(dba)₃ / L	Toluene	60	95	92
2	4-MeO-Ph triflate	Pd₂(dba)₃ / L	DMA	40	91	94
3	4-CF₃-Ph triflate	Pd₂(dba)₃ / L*	Toluene	60	88	90

L = Cyclopropane-based PHOX ligand derived from (R)-cyclopropyl(phenyl)methanamine. Data is representative of results found in the literature for this ligand class.[6]

Conclusion and Future Outlook

(R)-cyclopropyl(phenyl)methanamine is a versatile and powerful chiral building block in asymmetric catalysis. Its direct use in organocatalysis, often after derivatization into bifunctional catalysts, provides a robust method for key C-C bond-forming reactions like the Michael addition.[5][7] Furthermore, its role as a precursor for rigid chiral ligands, such as cyclopropyl-PHOX, opens avenues in transition-metal catalysis, tackling challenging transformations with high selectivity.[6] The unique steric and electronic properties conferred by the cyclopropylphenylmethyl scaffold ensure its continued relevance and application in the synthesis of complex, high-value chiral molecules for the pharmaceutical and agrochemical industries.

References

• Title: Asymmetric catalysis with chiral primary amine-based organocatalysts. Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: Direct catalytic asymmetric synthesis of α-chiral primary amines. Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

• Title: Asymmetric catalysis with chiral primary amine-based organocatalysts. Source: ScholarBank@NUS URL: [Link]

• Title: Direct catalytic asymmetric synthesis of α-chiral primary amines. Source: ResearchGate URL: [Link]

• Title: Rational design of cyclopropane-based chiral PHOX ligands for intermolecular asymmetric Heck reaction. Source: KU ScholarWorks URL: [Link]

• Title: Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. Source: MDPI URL: [Link]

Sources

• 1. Asymmetric catalysis with chiral primary amine-based organocatalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. DSpace [scholarbank.nus.edu.sg]
• 3. researchgate.net [researchgate.net]
• 4. Direct catalytic asymmetric synthesis of α-chiral primary amines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. DSpace [kuscholarworks.ku.edu]
• 7. mdpi.com [mdpi.com]

Application Note: A Practical Guide to Amide Coupling with (R)-cyclopropyl(phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of the Amide Bond

The amide bond is a cornerstone of modern organic and medicinal chemistry, forming the backbone of peptides and proteins and featuring prominently in a vast array of pharmaceuticals.[1][2] Its synthesis, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in drug discovery.[3][4] However, what appears to be a straightforward transformation can be fraught with challenges, including low yields, side reactions, and, critically, the erosion of stereochemical integrity when working with chiral molecules.[3]

This application note provides a detailed experimental protocol and practical guidance for the successful amide coupling of a chiral primary amine, (R)-cyclopropyl(phenyl)methanamine, with a generic carboxylic acid. As a Senior Application Scientist, this guide is designed to be more than a simple list of steps; it aims to provide the underlying rationale for key experimental choices, empowering researchers to adapt and troubleshoot the protocol for their specific substrates.

The Challenge of Chirality: Preventing Epimerization

When coupling a chiral amine or a chiral carboxylic acid (particularly an α-amino acid), a significant risk is epimerization—the inversion of a stereocenter.[2][5] For pharmaceutical applications, controlling stereochemistry is paramount, as different enantiomers or diastereomers can exhibit vastly different pharmacological activities and safety profiles.[6]

Epimerization during amide coupling often proceeds through two primary mechanisms:

• Oxazolone Formation: The activated carboxylic acid of an N-protected amino acid can cyclize to form a planar oxazolone intermediate. This intermediate is achiral and susceptible to re-protonation from either face, leading to racemization.[2]

• Direct Enolization: A strong base can abstract the acidic proton at the α-carbon of the activated carboxylic acid, forming a planar enolate, which can also lead to a loss of stereochemical purity.[2]

The choice of coupling reagent, additives, base, and reaction temperature all play a crucial role in mitigating these epimerization pathways.[2][7]

Selecting the Right Tools: Coupling Reagents and Additives

The direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt.[1][8] To facilitate the reaction, the carboxylic acid must first be "activated" by converting the hydroxyl group into a better leaving group.[9] A vast arsenal of coupling reagents has been developed for this purpose.[]

For this protocol, we will focus on the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) , a highly efficient uronium/aminium salt-based coupling reagent.[][11][12]

Why HATU?

• High Reactivity and Efficiency: HATU is known for its rapid reaction kinetics and effectiveness in coupling even sterically hindered substrates.[12][13]

• Low Racemization: When used correctly, HATU demonstrates a low tendency for racemization, making it suitable for chiral substrates.[12][14] The "At" in HATU refers to 7-aza-1-hydroxybenzotriazole (HOAt), which is incorporated into the activated ester. The pyridine nitrogen in HOAt can provide anchimeric assistance during the coupling step, which accelerates the desired reaction over the epimerization pathway.[13]

• Versatility: It is effective under a range of conditions and with a wide variety of substrates.[12]

To further suppress potential epimerization, an additive like 1-Hydroxybenzotriazole (HOBt) or HOAt is often included, although HATU already contains the HOAt moiety.[11] These additives react with the initially formed activated species to generate an active ester that is more stable and less prone to side reactions than the initial activated intermediate, but still highly reactive towards the amine.

Experimental Protocol: Amide Coupling of a Generic Carboxylic Acid with (R)-cyclopropyl(phenyl)methanamine

This protocol details a general procedure. Researchers should consider small-scale trials to optimize conditions for their specific carboxylic acid.

Materials:

• Generic Carboxylic Acid (R-COOH)

• (R)-cyclopropyl(phenyl)methanamine [or its hydrochloride salt][15]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1N Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes or Heptanes (for chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Silica gel for column chromatography

Step-by-Step Methodology:

1. Reagent Preparation and Setup:

• Under an inert atmosphere (Nitrogen or Argon), add the Carboxylic Acid (1.0 eq) to a clean, dry round-bottom flask equipped with a magnetic stir bar.
• Dissolve the acid in an appropriate volume of anhydrous solvent (DCM or DMF, ~0.1-0.5 M). DCM is often a good starting point as it is less polar and can sometimes suppress epimerization better than DMF.[2]
• Cool the solution to 0 °C using an ice bath. This is a critical step to control the initial activation and minimize potential side reactions, including epimerization.[2]

2. Carboxylic Acid Activation:

• To the cooled solution, add HATU (1.1–1.2 eq).
• Slowly add DIPEA or TEA (2.0–2.5 eq) dropwise. The base is crucial for deprotonating the carboxylic acid and neutralizing the acidic byproducts formed during the reaction.[11] DIPEA is often preferred as it is a non-nucleophilic, sterically hindered base.
• Stir the mixture at 0 °C for 15-30 minutes. This "pre-activation" step allows for the formation of the reactive OAt-active ester.[8]

3. Amine Addition and Coupling:

• In a separate vial, dissolve (R)-cyclopropyl(phenyl)methanamine (1.0–1.2 eq) in a small amount of the reaction solvent.
• Note: If using the hydrochloride salt of the amine, an additional equivalent of base (for a total of 3.0-3.5 eq) is required to neutralize the HCl and liberate the free amine.
• Slowly add the amine solution to the pre-activated carboxylic acid mixture at 0 °C.
• Allow the reaction to slowly warm to room temperature and stir for 2–16 hours.

4. Reaction Monitoring:

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system would be ethyl acetate/hexanes. The product amide should have an Rf value intermediate between the starting carboxylic acid (often baseline) and the amine. Stain with potassium permanganate or view under UV light. The reaction is complete when the limiting reagent (usually the carboxylic acid) is no longer visible.

5. Work-up and Purification:

• Once the reaction is complete, dilute the mixture with ethyl acetate.
• Transfer the solution to a separatory funnel and wash sequentially with:
• 1N HCl (to remove excess base and any remaining amine).[8][16]
• Saturated aqueous NaHCO₃ (to remove unreacted carboxylic acid and HOBt/HOAt).[8][16]
• Brine (to remove residual water).[8][16]
• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.
• The crude product can then be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide.

Data Summary and Workflow Visualization

Table 1: Key Reaction Parameters

Parameter	Recommended Value	Rationale
Stoichiometry
Carboxylic Acid	1.0 eq	Limiting reagent
(R)-cyclopropyl(phenyl)methanamine	1.0–1.2 eq	A slight excess can drive the reaction to completion.
HATU	1.1–1.2 eq	Ensures complete activation of the carboxylic acid.
Base (DIPEA/TEA)	2.0–2.5 eq	Deprotonates the acid and neutralizes byproducts. Add 1.0 eq more if using amine salt.
Conditions
Temperature	0 °C to Room Temp.	Lower temperatures are crucial to minimize epimerization.[2]
Solvent	Anhydrous DCM or DMF	Aprotic solvents are required; DCM may offer better stereocontrol.[2]
Reaction Time	2–16 hours	Substrate-dependent; monitor by TLC or LC-MS.

Diagram 1: General Amide Coupling Workflow

Caption: Workflow for HATU-mediated amide coupling.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive reagents (HATU or base can degrade with moisture).2. Insufficient activation time.3. Sterically hindered substrates.	1. Use fresh, anhydrous reagents and solvents.2. Increase pre-activation time to 30-45 minutes.3. Increase reaction temperature cautiously (e.g., to 40 °C) or switch to a more potent coupling reagent like COMU.[13]
Epimerization Detected	1. Reaction temperature is too high.2. Base is too strong or nucleophilic.3. Prolonged pre-activation time.	1. Maintain 0 °C for a longer period before allowing to warm; run the entire reaction at 0 °C if necessary.2. Ensure a non-nucleophilic base like DIPEA is used. Consider a weaker base like N-methylmorpholine (NMM).[17]3. Minimize pre-activation time or consider an in situ activation method where the coupling reagent is added to the mixture of the acid and amine.[2]
Difficult Purification	1. Urea byproducts from carbodiimide reagents (e.g., DCC, DIC).2. Emulsion during aqueous work-up.	1. This protocol with HATU avoids urea byproducts. The byproducts (HOAt, tetramethylurea) are generally water-soluble and easily removed.[12]2. Add more brine to the separatory funnel to help break the emulsion. Filter the organic layer through a pad of Celite.

Conclusion

The synthesis of chiral amides is a critical task in modern chemistry. By understanding the principles of carboxylic acid activation and the mechanisms of potential side reactions like epimerization, researchers can make informed decisions to ensure a successful outcome. The use of HATU in combination with controlled reaction conditions provides a robust and reliable method for coupling valuable chiral amines such as (R)-cyclopropyl(phenyl)methanamine. This protocol serves as a comprehensive starting point, empowering scientists to confidently tackle this essential transformation.

References

• 1. books.rsc.org [books.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. hepatochem.com [hepatochem.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 11. Amide Synthesis [fishersci.co.uk]
• 12. file.globalso.com [file.globalso.com]
• 13. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 14. peptide.com [peptide.com]
• 15. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 17. bachem.com [bachem.com]

Application Notes and Protocols: (R)-cyclopropyl(phenyl)methanamine as a Precursor in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropyl group, a small, strained three-membered ring, has emerged as a "privileged scaffold" in modern drug design. Its incorporation into pharmaceutical candidates is a strategic decision aimed at enhancing a molecule's pharmacological profile. The unique structural and electronic properties of the cyclopropane ring can impart significant advantages, including:

• Metabolic Stability: The C-H bonds of a cyclopropane ring are stronger and less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes compared to their aliphatic counterparts. This can increase a drug's half-life and bioavailability.

• Conformational Rigidity: The rigid nature of the cyclopropyl group restricts the rotational freedom of a molecule. This pre-organization for binding to a biological target can lead to a more favorable entropic profile and, consequently, higher potency.[1]

• Modulation of Physicochemical Properties: The cyclopropyl moiety can fine-tune a molecule's lipophilicity and basicity (pKa), which are critical parameters for membrane permeability, solubility, and off-target effects.[1]

(R)-cyclopropyl(phenyl)methanamine is a chiral building block that combines the benefits of the cyclopropyl group with a primary amine and a phenyl ring, offering multiple points for synthetic diversification. Its stereochemically defined structure is crucial for specific interactions with chiral biological targets like enzymes and receptors, making it a valuable precursor for a new generation of therapeutics.

Core Application: A Key Building Block for Chiral Pharmaceuticals

While direct incorporation of (R)-cyclopropyl(phenyl)methanamine into an approved drug is not broadly documented, its structural motif is central to many therapeutic agents. The primary utility of this precursor lies in its function as a versatile intermediate for the synthesis of more complex molecules through reactions such as N-alkylation and N-acylation.

A prominent example of a drug whose synthesis relies on a closely related chiral cyclopropyl precursor is Prasugrel , a potent antiplatelet agent used to prevent blood clots.[2][3] The synthesis of Prasugrel involves the coupling of a cyclopropyl ketone derivative with a thienopyridine core.[4][5] This highlights the industrial relevance of chiral cyclopropyl building blocks in the manufacturing of complex active pharmaceutical ingredients (APIs). The synthetic strategies used for Prasugrel are illustrative of how (R)-cyclopropyl(phenyl)methanamine could be employed to generate novel drug candidates.

Part 1: Asymmetric Synthesis of (R)-cyclopropyl(phenyl)methanamine

The preparation of enantiomerically pure (R)-cyclopropyl(phenyl)methanamine is a critical first step. Two robust methods are presented here: Enzymatic Kinetic Resolution and Asymmetric Catalysis.

Method 1: Enzymatic Kinetic Resolution of Racemic cyclopropyl(phenyl)methanamine

Principle: This method utilizes a lipase enzyme to selectively acylate the (S)-enantiomer of a racemic mixture of cyclopropyl(phenyl)methanamine. The (R)-enantiomer is left unreacted and can be separated from the acylated (S)-enantiomer. This approach is highly effective due to the exquisite enantioselectivity of enzymes.[3][6][7]

Workflow Diagram: Enzymatic Kinetic Resolution

Caption: General scheme for Rh-catalyzed asymmetric cyclopropanation.

Detailed Protocol (Illustrative for a related cyclopropane synthesis):

• Catalyst Preparation: The chiral rhodium(II) catalyst is typically prepared in situ or used as a stock solution.

• Reaction Setup:

  • To a solution of the alkene (e.g., styrene, 1.0 equiv.) in a dry, inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon), add the chiral rhodium(II) catalyst (e.g., Rh₂(S-PTAD)₄, 0.1-1.0 mol%).

  • Cool the solution to the desired temperature (e.g., 0 °C to -30 °C).

  • Slowly add a solution of the diazo compound (e.g., ethyl diazoacetate, 1.1 equiv.) in the same solvent via a syringe pump over several hours. The slow addition is crucial to maintain a low concentration of the reactive carbene intermediate.

• Reaction Monitoring and Work-up:

  • Monitor the reaction by TLC or GC-MS until the diazo compound is consumed.

  • Once complete, concentrate the reaction mixture under reduced pressure.

• Purification:

  • Purify the crude product by silica gel column chromatography to yield the enantiomerically enriched cyclopropane derivative.

  • The resulting ester can then be converted to the desired amine via a Curtius rearrangement or other standard functional group transformations.

Expected Outcome & Data:

Parameter	Typical Value	Reference
Diastereoselectivity (trans:cis)	>95:5	[8]
Enantiomeric Excess (ee)	up to 98%	[9]
Yield	70-99%	[1][10]

Part 2: Application in Pharmaceutical Synthesis - N-Acylation Protocol

Once enantiopure (R)-cyclopropyl(phenyl)methanamine is obtained, it can be used as a precursor in subsequent synthetic steps. N-acylation is a fundamental transformation to link this chiral building block to other parts of a target molecule.

Principle: The primary amine of (R)-cyclopropyl(phenyl)methanamine acts as a nucleophile, reacting with an activated carboxylic acid derivative (like an acyl chloride or an activated ester) to form a stable amide bond. This reaction is typically high-yielding and proceeds under mild conditions.

Workflow Diagram: N-Acylation

Caption: General workflow for the N-acylation of the chiral amine.

Detailed Protocol: General Procedure for N-Acylation

• Reaction Setup:

  • Dissolve (R)-cyclopropyl(phenyl)methanamine (1.0 equiv.) in a suitable aprotic solvent (e.g., dichloromethane or THF) in a round-bottom flask equipped with a magnetic stirrer.

  • Add a non-nucleophilic base, such as triethylamine (1.1-1.5 equiv.) or diisopropylethylamine (DIPEA), to the solution.

  • Cool the mixture to 0 °C in an ice bath.

• Addition of Acylating Agent:

  • Slowly add the desired acyl chloride (1.0-1.1 equiv.), dissolved in a small amount of the reaction solvent, to the stirred amine solution.

  • Maintain the temperature at 0 °C during the addition.

• Reaction Progression:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours, or until TLC/LC-MS analysis indicates the consumption of the starting amine.

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Isolation and Purification:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude amide product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography.

Conclusion

(R)-cyclopropyl(phenyl)methanamine is a high-value chiral precursor whose strategic use in pharmaceutical synthesis is underpinned by the significant advantages conferred by the cyclopropyl moiety. The reliable and scalable synthesis of this enantiopure building block, particularly through robust methods like enzymatic kinetic resolution, opens avenues for its incorporation into novel drug candidates. The straightforward protocols for subsequent functionalization, such as N-acylation, allow for its efficient integration into complex multi-step syntheses, making it a key tool for medicinal chemists aiming to develop next-generation therapeutics with improved pharmacological properties.

References

• Garcı́a, J. I., et al. (2009). Experimental Evidence for the All-Up Reactive Conformation of Chiral Rhodium(II) Carboxylate Catalysts: Enantioselective Synthesis of cis-Cyclopropane α-Amino Acids. Journal of the American Chemical Society.

• ResearchGate. Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. [Link]

• Sun, G.J., et al. (2016). Chiral Rhodium(III) Complex-Catalyzed Cascade Michael-Alkylation Reactions: Enantioselective Synthesis of Cyclopropanes. The Journal of Organic Chemistry.
• Davies, H. M., & Antoulinakis, E. G. (2001). Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes. Chemical Science.
• Gardarsdottir, H. (n.d.).
• Sastry, T. U., et al. (2013).
• Google Patents. Process for the manufacture of cyclopropylamine.
• Google Patents. Novel processes for the synthesis of cyclopropyl compounds.
• Sun, G.J., et al. (2016). Chiral Rhodium(III) Complex-Catalyzed Cascade Michael-Alkylation Reactions: Enantioselective Synthesis of Cyclopropanes. Figshare.

• ResearchGate. Synthesis and Lipase Catalysed Kinetic Resolution of Racemic Amines. [Link]

• Varga, E., et al. (2020). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Advances.
• Rapp, C., et al. (2021). Reductive enzymatic dynamic kinetic resolution affording 843 mM (S)-2-phenyl-1-propanol with 93.1% ee. BMC Biotechnology.
• Gommell, C., et al. (2022). Crystallization-Assisted Asymmetric Synthesis of Enantiopure Amines Using Membrane-Immobilized Transaminase.

• Wikipedia. Kinetic resolution. [Link]

• Zhang, X., et al. (2022). Shifting the pH Optima of (R)-Selective Transaminases by Protein Engineering.

• ResearchGate. Enzymatic kinetic resolution of the racemic alcohol.... [Link]

• ResearchGate. Autocatalytic Radical Ring Opening of N-Cyclopropyl-N-phenylamines Under Aerobic Conditions. [Link]

• ResearchGate. NH4I-Promoted N-acylation of amines via the transamidation of DMF and DMA under metal-free conditions. [Link]

• Liu, W., et al. (2023). ω-transaminase for asymmetric synthesis of sitagliptin intermediate via motif swapping and semi-rational design. International Journal of Biological Macromolecules.
• Karadeniz, F., et al. (2010). Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction.
• Sastry, T.U., et al. (2013).
• Google Patents.

Sources

• 1. Collection - Chiral Rhodium(III) Complex-Catalyzed Cascade Michael-Alkylation Reactions: Enantioselective Synthesis of Cyclopropanes - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric cyclopropanation of electron-rich alkenes by the racemic diene rhodium catalyst: the chiral poisoning approach - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 7. Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. americanelements.com [americanelements.com]

The Strategic Incorporation of (R)-cyclopropyl(phenyl)methanamine in Modern Medicinal Chemistry: Application Notes and Synthetic Protocols

Introduction: The Cyclopropyl Ring as a Privileged Scaffold in Drug Design

In the landscape of contemporary medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The cyclopropyl moiety, a three-membered carbocycle, has emerged as a valuable structural motif, transitioning from a chemical curiosity to a strategic tool for fine-tuning the properties of bioactive molecules.[1] Its inherent ring strain confers a unique conformational rigidity and electronic character that medicinal chemists leverage to enhance potency, improve metabolic stability, and modulate physicochemical properties such as lipophilicity and pKa.[2][3] The cyclopropyl group's ability to shield adjacent C-H bonds from oxidative metabolism by cytochrome P450 (CYP) enzymes is a particularly attractive feature in drug design.[3]

When appended to an amine, the resulting cyclopropylamine functionality becomes a key pharmacophore in numerous therapeutic agents, including antidepressants, antivirals, and anticancer compounds.[4][5] This is exemplified by its presence in monoamine oxidase inhibitors (MAOIs), where the cyclopropylamine moiety is crucial for their mechanism of action.[4] The chiral nature of many cyclopropylamine-containing drugs underscores the importance of stereochemistry in their biological activity. This application note focuses on the synthetic utility of a specific chiral building block, (R)-cyclopropyl(phenyl)methanamine , in the generation of novel therapeutic candidates.

(R)-cyclopropyl(phenyl)methanamine: A Versatile Chiral Building Block

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine that serves as a valuable starting material for the synthesis of a diverse array of complex molecules. Its stereochemically defined center allows for the construction of enantiomerically pure compounds, which is critical for achieving target selectivity and minimizing off-target effects.

Property	Value
Molecular Formula	C₁₀H₁₃N
Molecular Weight	147.22 g/mol
CAS Number	434307-26-3
Appearance	Liquid

Synthetic Protocol I: Preparation of (R)-cyclopropyl(phenyl)methanamine via Asymmetric Synthesis

The enantioselective synthesis of (R)-cyclopropyl(phenyl)methanamine can be achieved through various methods, including the asymmetric reduction of corresponding imines. Below is a representative protocol illustrating this transformation.

Workflow for Asymmetric Synthesis

Caption: Asymmetric synthesis workflow for (R)-cyclopropyl(phenyl)methanamine.

Detailed Experimental Protocol: Asymmetric Reduction

Materials:

• Cyclopropyl phenyl ketone

• Ammonia (or an ammonia source)

• Reducing agent (e.g., NaBH₃CN, H₂/Pd-C)

• Chiral catalyst (e.g., a chiral transition metal complex)

• Anhydrous solvent (e.g., Methanol, THF)

• Standard work-up and purification reagents (e.g., diethyl ether, saturated NaHCO₃ solution, brine, anhydrous MgSO₄, silica gel for chromatography)

Procedure:

• Imine Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve cyclopropyl phenyl ketone (1.0 equiv) in anhydrous methanol. Add a solution of ammonia in methanol (or an equivalent source) and a suitable dehydrating agent. Stir the mixture at room temperature until imine formation is complete, as monitored by TLC or GC-MS.

• Asymmetric Reduction: To the crude imine solution, add the chiral catalyst (e.g., a pre-formed chiral ruthenium or iridium complex) under an inert atmosphere.

• Pressurize the reaction vessel with hydrogen gas (or add the chemical reductant) and stir vigorously at the appropriate temperature until the reaction is complete.

• Work-up: Carefully quench the reaction and remove the catalyst by filtration. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired (R)-cyclopropyl(phenyl)methanamine.

• Characterization: Confirm the structure and determine the enantiomeric excess (ee) of the product using chiral HPLC analysis, NMR spectroscopy, and mass spectrometry.

Causality Behind Experimental Choices: The choice of a chiral catalyst is crucial for achieving high enantioselectivity. The use of an inert atmosphere prevents the deactivation of the catalyst and side reactions. Anhydrous solvents are used to avoid the hydrolysis of the imine intermediate.

Application in Medicinal Chemistry: Synthesis of a Serotonin 2C (5-HT2C) Receptor Agonist

(R)-cyclopropyl(phenyl)methanamine is a key building block in the synthesis of novel serotonin 2C (5-HT2C) receptor agonists, which are being investigated for the treatment of central nervous system (CNS) disorders such as schizophrenia.[6] The following section details the synthesis of an N-substituted derivative, showcasing the utility of (R)-cyclopropyl(phenyl)methanamine in drug discovery.

Synthetic Scheme: N-Alkylation of (R)-cyclopropyl(phenyl)methanamine

Caption: N-alkylation of (R)-cyclopropyl(phenyl)methanamine via reductive amination.

Synthetic Protocol II: N-((R)-cyclopropyl(phenyl)methyl)-1-(2-methoxyphenyl)methanamine

This protocol is adapted from the synthesis of related compounds in the literature.[6]

Materials:

• (R)-cyclopropyl(phenyl)methanamine (1.0 equiv)

• 2-methoxybenzaldehyde (1.1 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Standard work-up and purification reagents

Procedure:

• Reaction Setup: To a solution of (R)-cyclopropyl(phenyl)methanamine (1.0 equiv) in anhydrous DCM, add 2-methoxybenzaldehyde (1.1 equiv). Stir the mixture at room temperature for 30 minutes.

• Reduction: Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to the reaction mixture. Continue stirring at room temperature for 12-16 hours, monitoring the reaction progress by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-substituted product.

• Characterization: Characterize the final compound by NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Rationale for Reagent Selection: Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for the reductive amination of a wide range of aldehydes and ketones. DCM is a common solvent for this type of reaction due to its inertness and ability to dissolve a wide range of organic compounds.

Conclusion

(R)-cyclopropyl(phenyl)methanamine is a valuable and versatile chiral building block in medicinal chemistry. Its unique structural features, stemming from the presence of a strained cyclopropyl ring and a stereodefined benzylic amine, provide a powerful handle for the synthesis of novel and potent therapeutic agents. The protocols outlined in this application note demonstrate its utility in asymmetric synthesis and subsequent derivatization, highlighting its importance for researchers, scientists, and drug development professionals in the ongoing quest for new medicines.

References

• Journal of Medicinal Chemistry. (Various issues). URL: [Link]

• Bioorganic & Medicinal Chemistry Letters. (Various issues). URL: [Link]

• Applications in medicinal chemistry for cyclopropyl-containing compounds - Benchchem. (n.d.).
• Cyclopropylamine: A Versatile Building Block for Pharmaceuticals, Agrochemicals, and Advanced Materials - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C)
• 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evalu
• Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. PubMed Central. (2015).
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications - Longdom Publishing. (n.d.).
• Metabolism of cyclopropyl groups - Hypha Discovery Blogs. (n.d.).

• PubChem Compound Summary for CID 3281515, cyclopropyl(phenyl)methanamine. National Center for Biotechnology Information. (2024). Retrieved from [Link].

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applic

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collection - 2‑Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 4. Design and Synthesis of Dopaminergic Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C) Receptor Agonists for Potential Use as Antipsychotic Medications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Protocols for the Asymmetric Synthesis of (R)-Cyclopropyl(phenyl)methanamine Derivatives

Introduction: The Strategic Value of Chiral Cyclopropylamines

The cyclopropylamine moiety is a privileged scaffold in modern medicinal chemistry, prized for the unique conformational and electronic properties it imparts to bioactive molecules.[1][2][3] The three-membered ring introduces significant strain (approx. 27.5 kcal/mol), which results in a rigid structure that can lock a molecule into its bioactive conformation, enhancing potency and receptor binding affinity.[2] Furthermore, the cyclopropyl group often improves metabolic stability by making adjacent C-H bonds less susceptible to oxidative metabolism by cytochrome P450 enzymes.[2]

Specifically, chiral derivatives of cyclopropyl(phenyl)methanamine are key building blocks for a range of therapeutic agents, including treatments for central nervous system disorders.[4][5] The stereochemistry at the benzylic carbon is often critical for pharmacological activity, making the development of robust, enantioselective synthetic methods a paramount objective for researchers in drug discovery and development. This guide provides an in-depth analysis of leading methodologies and detailed protocols for preparing the (R)-enantiomer with high fidelity.

Strategic Overview of Asymmetric Synthesis

The preparation of enantiomerically pure cyclopropylamines can be approached through several distinct strategies. The choice of method often depends on the desired scale, substrate scope, and the availability of specialized catalysts or enzymes.

• Metal-Catalyzed Asymmetric Cyclopropanation: This is a powerful and widely used strategy that involves the reaction of an alkene with a carbene precursor, typically a diazo compound, in the presence of a chiral transition metal catalyst.[1] Chiral complexes of rhodium (Rh) and ruthenium (Ru) have proven particularly effective, facilitating high levels of diastereo- and enantioselectivity.[6][7][8] The design of the chiral ligand is crucial for controlling the stereochemical outcome.

• Biocatalytic Methods: Leveraging the exquisite selectivity of enzymes, biocatalysis offers a green and highly efficient alternative.[9] Engineered enzymes, such as transaminases or variants of heme proteins like myoglobin, can catalyze the stereoselective synthesis of chiral amines from prochiral precursors under mild, aqueous conditions, often achieving near-perfect enantiomeric excess (ee).[10][11][12]

• Classical Chiral Resolution: This traditional method involves the separation of a racemic mixture of the amine.[13] A chiral resolving agent, typically a chiral acid, is used to form a pair of diastereomeric salts.[14] These salts possess different physical properties, most notably solubility, allowing them to be separated by fractional crystallization.[14][15] While effective, this method is inherently limited to a maximum theoretical yield of 50% for the desired enantiomer.

Featured Protocol I: Ru(II)-Pheox-Catalyzed Asymmetric Cyclopropanation

This protocol is based on the highly efficient ruthenium-catalyzed direct asymmetric cyclopropanation of a vinylcarbamate with a diazoester. This method is notable for its mild reaction conditions and the excellent levels of enantioselectivity achieved.[6]

Causality and Rationale: The choice of a Ru(II)-Pheox catalyst is deliberate; the C2-symmetric chiral bis(oxazolinyl)phenyl ligand (Pheox) creates a well-defined chiral environment around the metal center. This steric and electronic arrangement dictates the facial selectivity of the carbene addition to the alkene, leading to high enantiomeric control. The use of a carbamate protecting group on the vinyl substrate is key to activating the double bond and directing the cyclopropanation. Slow addition of the diazo compound is critical to maintain a low concentration of the highly reactive carbene intermediate, thereby minimizing side reactions such as homocoupling.

Experimental Workflow: Asymmetric Cyclopropanation

Caption: Workflow for Ru-catalyzed asymmetric cyclopropanation.

Step-by-Step Methodology

Materials:

• Benzyl vinylcarbamate (1.0 mmol, 1.0 eq)

• Ethyl diazoacetate (1.2 mmol, 1.2 eq)

• Ru(II)-Pheox catalyst (e.g., [RuCl₂(p-cymene)]₂ + ligand) (1-2 mol%)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas supply

• Syringe pump

• Standard laboratory glassware, dried in an oven

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add the chiral Pheox ligand (2 mol%) and the Ru(II) precursor (1 mol%). Add anhydrous DCM and stir at room temperature for 1 hour to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, add benzyl vinylcarbamate (1.0 eq). Cool the flask to the specified temperature (e.g., -30 °C) using a cryocooler or a dry ice/acetone bath.[6]

• Reagent Addition: Dissolve ethyl diazoacetate (1.2 eq) in anhydrous DCM. Using a syringe pump, add the diazoacetate solution to the reaction mixture over a period of 4-6 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at -30 °C for an additional 8-12 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, allow the mixture to warm to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the protected cyclopropylamine derivative.

• Deprotection (if required): The carbamate protecting group can be removed under standard conditions (e.g., hydrogenolysis for a Cbz group) to yield the free amine.

Featured Protocol II: Biocatalytic Asymmetric Synthesis via Transaminase

This protocol describes the synthesis of (R)-cyclopropyl(phenyl)methanamine from a prochiral ketone using an engineered (R)-selective transaminase (ATA). This approach is highly valued for its sustainability and exceptional enantioselectivity.[12]

Causality and Rationale: Transaminase enzymes catalyze the transfer of an amino group from a donor molecule (like isopropylamine) to a ketone acceptor. The enzyme's active site is inherently chiral, and through directed evolution, its selectivity can be tailored for non-natural substrates like cyclopropyl phenyl ketone.[12] The reaction is driven to completion by using an excess of the amine donor and removing the ketone byproduct (acetone). The use of a pyridoxal 5'-phosphate (PLP) cofactor is essential for the catalytic cycle of the enzyme. This method avoids the use of heavy metals and harsh reagents, operating in an aqueous buffer at near-ambient temperatures.[9]

Experimental Workflow: Biocatalytic Amination

Caption: Workflow for transaminase-mediated asymmetric synthesis.

Step-by-Step Methodology

Materials:

• Cyclopropyl phenyl ketone (1.0 mmol, 1.0 eq)

• (R)-selective transaminase (commercially available or engineered)

• Pyridoxal 5'-phosphate (PLP) (1 mM)

• Isopropylamine (amine donor, typically used as a stock solution, e.g., 2 M)

• Potassium phosphate buffer (100 mM, pH 8.0)

• Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) for extraction

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a reaction vessel, prepare the reaction buffer by dissolving the transaminase, PLP cofactor, and isopropylamine in the potassium phosphate buffer.

• Substrate Addition: Add the cyclopropyl phenyl ketone to the buffered enzyme solution. If the substrate has poor aqueous solubility, a co-solvent like DMSO (5-10% v/v) can be used.

• Incubation: Seal the vessel and place it in an incubator shaker at 30-40 °C for 24-48 hours. Gentle agitation is required to ensure proper mixing.

• Reaction Monitoring: Monitor the reaction progress by taking aliquots, quenching them with a solvent, and analyzing by HPLC or GC to determine the conversion of the ketone to the amine.

• Workup: Once the reaction has reached completion, stop the reaction by adjusting the pH of the aqueous solution to >10 with 1 M NaOH to ensure the amine is in its free base form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like MTBE or EtOAc (3 x volume).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the (R)-cyclopropyl(phenyl)methanamine. The product is often of high purity directly after extraction.

Data Summary: Comparison of Synthetic Methods

Method	Catalyst / Enzyme	Typical Substrates	Yield (%)	Enantiomeric Excess (ee %)	Key Conditions	Reference(s)
Ru-Catalyzed Cyclopropanation	Ru(II)-Pheox Complex	Vinylcarbamates, Diazoesters	80-95%	95-99%	Low temperature (-30 °C), Inert atmosphere	[6]
Rh-Catalyzed Cyclopropanation	Chiral Rh(II) Carboxylates	Olefins, Diazoacetates	60-90%	70-98%	Inert atmosphere, various solvents	[7][16]
Biocatalytic Amination	Engineered Transaminase	Prochiral Ketones	>90%	>99%	Aqueous buffer (pH 8), 30-40 °C	[12]
Biocatalytic Cyclopropanation	Engineered Myoglobin	Vinylarenes, Diazoketones	70-99%	>99%	Aqueous buffer, room temperature	[10]
Chiral Resolution	Chiral Acid (e.g., Tartaric Acid)	Racemic Amine	<50%	Up to >99% (after crystallization)	Fractional Crystallization	[14][17]

Quality Control: Confirmation of Stereochemistry and Purity

Accurate determination of enantiomeric excess is crucial. Chiral High-Performance Liquid Chromatography (HPLC) is the standard method.

Protocol: Chiral HPLC Analysis

• Column: A polysaccharide-based chiral stationary phase column, such as Chiralpak® AD-H or Chiralcel® OD-H.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 95:5 v/v), often with a small amount of a basic additive like diethylamine (0.1%) to improve peak shape for amines.[17]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 220 nm or 254 nm.

• Procedure:

  • Prepare a standard of the racemic material to determine the retention times of both the (R) and (S) enantiomers.

  • Prepare a dilute solution of the synthesized sample in the mobile phase.

  • Inject the sample and integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: ee (%) = [|Area(R) - Area(S)| / |Area(R) + Area(S)|] x 100.

Field Insights & Troubleshooting

• Low Enantioselectivity in Metal Catalysis: This can result from catalyst deactivation or a reaction temperature that is too high. Ensure all reagents and solvents are anhydrous and the inert atmosphere is maintained. Experimenting with lower temperatures often improves selectivity.[6]

• Poor Conversion in Biocatalysis: This may indicate enzyme inhibition or denaturation. Ensure the pH of the buffer is optimal for the specific enzyme and that substrate/product concentrations do not reach inhibitory levels. The use of a co-solvent should also be optimized, as high concentrations can denature the enzyme.

• Inconsistent Crystallization in Chiral Resolution: The success of fractional crystallization is highly dependent on solvent choice, cooling rate, and the presence of seed crystals. Slow cooling is paramount. If spontaneous crystallization is difficult, scratching the inside of the flask or adding a seed crystal of the desired diastereomer can induce precipitation.

References

• Highly Enantioselective Synthesis of Cyclopropylamine Derivatives via Ru(II)-Pheox-Catalyzed Direct Asymmetric Cyclopropanation of Vinylcarbamates. ACS Publications. Available from: [Link]

• A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. NIH. Available from: [Link]

• Advances in the Synthesis of Cyclopropylamines. ACS Publications. Available from: [Link]

• Stereoselective Cyclopropanation of Multisubstituted Enesulfinamides: Asymmetric Construction of α-Tertiary Cyclopropylamine Derivatives Containing β-Quaternary Stereocenters. ACS Publications. Available from: [Link]

• Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. NIH. Available from: [Link]

• Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. NIH. Available from: [Link]

• Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes. NIH. Available from: [Link]

• Biocatalytic Approaches to the Synthesis of Enantiomerically Pure Chiral Amines. Semantic Scholar. Available from: [Link]

• 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation. PubMed. Available from: [Link]

• Biocatalysis: A smart and green tool for the preparation of chiral drugs. NIH. Available from: [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. Available from: [Link]

• 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as D3R-Selective Ligands for 3D-QSAR, Docking and Molecular Dynamics Simulation Studies. NIH. Available from: [Link]

• Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. PubMed. Available from: [Link]

• Student to Student: Chiral resolution of cyclopropyl esters. RIT. Available from: [Link]

• Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. MDPI. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as D3R-Selective Ligands for 3D-QSAR, Docking and Molecular Dynamics Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biocatalysis: A smart and green tool for the preparation of chiral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biocatalytic Approaches to the Synthesis of Enantiomerically Pure Chiral Amines | Semantic Scholar [semanticscholar.org]
• 12. Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Student to Student: Chiral resolution of cyclopropyl esters | RIT [rit.edu]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

The Pivotal Role of (R)-cyclopropyl(phenyl)methanamine in the Synthesis of Advanced Agrochemicals: Application Notes and Protocols

Introduction: The Significance of Chiral Amines in Modern Agrochemical Design

In the relentless pursuit of more effective and environmentally benign crop protection agents, the focus of agrochemical research has increasingly shifted towards the development of chiral molecules. Enantiomerically pure compounds often exhibit significantly higher efficacy and a more favorable toxicological profile compared to their racemic mixtures. This is because the biological targets in pests and pathogens are themselves chiral, leading to stereospecific interactions. Within this context, chiral amines serve as invaluable building blocks for constructing complex and highly active agrochemical ingredients. Among these, (R)-cyclopropyl(phenyl)methanamine has emerged as a key intermediate, offering a unique combination of structural rigidity, chirality, and synthetic versatility. This application note provides a detailed exploration of the use of (R)-cyclopropyl(phenyl)methanamine in the synthesis of cutting-edge agrochemicals, with a focus on the fungicide Isoflucypram, and includes comprehensive synthetic protocols for research and development professionals.

Core Application: Synthesis of Succinate Dehydrogenase Inhibitor (SDHI) Fungicides

The primary application of (R)-cyclopropyl(phenyl)methanamine in the agrochemical sector is in the synthesis of a novel class of Succinate Dehydrogenase Inhibitor (SDHI) fungicides. These fungicides act by inhibiting the mitochondrial complex II in the respiratory chain of pathogenic fungi, a crucial enzyme for their energy production. The unique N-cyclopropyl-N-benzyl-carboxamide scaffold, derived from chiral cyclopropylamines, has been shown to exhibit exceptional fungicidal activity.

A prime example of a commercialized fungicide synthesized using a derivative of this chiral amine is Isoflucypram . Its chemical name is N-{[5-chloro-2-(propan-2-yl)phenyl]methyl}-N-cyclopropyl-3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxamide[1][2]. This molecule demonstrates the successful incorporation of the cyclopropylamine moiety to achieve high efficacy against a broad spectrum of fungal diseases in cereals[2][3].

Structure-Activity Relationship (SAR) Insights

The incorporation of the (R)-cyclopropyl(phenyl)methanamine moiety is not arbitrary; it is a result of meticulous structure-activity relationship studies. Key insights include:

• The Cyclopropyl Group: The strained three-membered ring of the cyclopropyl group introduces conformational rigidity to the molecule. This pre-organizes the molecule for optimal binding to the target enzyme, leading to enhanced inhibitory activity. The N-cyclopropyl substitution, in particular, has been identified as a key feature for high efficacy in this class of SDHIs[4].

• Chirality: The specific (R)-configuration at the benzylic carbon is crucial for the stereospecific interaction with the active site of the succinate dehydrogenase enzyme. While one enantiomer provides a perfect fit, the other may be significantly less active or even inactive.

• The Phenyl Group: The phenyl ring provides a scaffold for further functionalization, allowing for the fine-tuning of the molecule's physicochemical properties, such as solubility, stability, and systemic movement within the plant.

Detailed Synthetic Protocol: Amide Coupling Reaction

The key step in the synthesis of Isoflucypram and related fungicides is the formation of an amide bond between the chiral amine and a substituted pyrazole carboxylic acid. This reaction is a cornerstone of medicinal and agrochemical synthesis.

Protocol: Synthesis of a Model N-(cyclopropyl(phenyl)methyl) Pyrazole Carboxamide

This protocol outlines the synthesis of a model compound that exemplifies the core amide coupling reaction.

Reaction Scheme:

A schematic of the amide coupling reaction.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
3-(Difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbonyl chloride	1476113-93-5	212.55	1.0
(R)-cyclopropyl(phenyl)methanamine	434307-26-3	147.22	1.0
Triethylamine (TEA)	121-44-8	101.19	1.2
Dichloromethane (DCM), anhydrous	75-09-2	84.93	10 mL

Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), add (R)-cyclopropyl(phenyl)methanamine (1.0 mmol, 147 mg).

• Dissolution: Dissolve the amine in 5 mL of anhydrous dichloromethane.

• Base Addition: Add triethylamine (1.2 mmol, 167 µL) to the solution and stir for 5 minutes at room temperature.

• Acyl Chloride Addition: In a separate vial, dissolve 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carbonyl chloride (1.0 mmol, 213 mg) in 5 mL of anhydrous dichloromethane. Add this solution dropwise to the stirred amine solution over a period of 10-15 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Work-up:

  • Once the reaction is complete, wash the reaction mixture with 1N HCl (2 x 10 mL) to remove excess triethylamine.

  • Wash with saturated sodium bicarbonate solution (2 x 10 mL) to neutralize any remaining acid.

  • Wash with brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-((R)-cyclopropyl(phenyl)methyl)-3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxamide.

Expected Outcome:

This procedure should yield the desired amide product as a solid. The yield and purity should be determined by standard analytical techniques such as NMR spectroscopy and mass spectrometry.

Causality Behind Experimental Choices

• Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the reaction of the acyl chloride with atmospheric moisture, which would lead to the formation of the corresponding carboxylic acid and reduce the yield of the desired amide.

• Anhydrous Solvent: Dichloromethane is chosen for its ability to dissolve both reactants and for its relatively low boiling point, which facilitates its removal after the reaction. It must be anhydrous to prevent hydrolysis of the acyl chloride.

• Base: Triethylamine acts as a base to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This prevents the protonation of the starting amine, which would render it unreactive.

• Dropwise Addition: The slow, dropwise addition of the acyl chloride solution helps to control the reaction temperature, as the amide formation is an exothermic process. This also minimizes the formation of potential side products.

Conclusion and Future Perspectives

(R)-cyclopropyl(phenyl)methanamine and its derivatives are indispensable building blocks in the synthesis of modern, high-efficacy agrochemicals. The synthesis of SDHI fungicides like Isoflucypram highlights the importance of chirality and specific structural motifs in achieving potent and selective biological activity. The amide coupling protocol provided here serves as a fundamental example of how this versatile chiral amine is incorporated into complex agrochemical structures. As the demand for more sustainable and effective crop protection solutions continues to grow, the development of novel synthetic methodologies utilizing such chiral intermediates will remain a key focus for researchers in the field.

References

• DOI. Isoflucypram—the next-generation succinate dehydrogenase inhibitor fungicide. [Link]

• European Patent Office. PYRAZINE COMPOUNDS FOR THE CONTROL OF INVERTEBRATE PESTS - EP 4140995 A1. [Link]

• European Patent Office. FUNGICIDAL COMPOUNDS - EP 3941898 B1. [Link]

• Sitem. isoflucypram data sheet. [Link]

• MDPI. Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Derivatives. [Link]

• Google Patents. AU2019343273A1 - Use of the fungicide Isoflucypram for controlling Claviceps purpurea and reducing sclerotia in cereals.

• PubMed Central. Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode. [Link]

• Google Patents. CN113620867A - Synthesis method of fluopyram.

• Patsnap Eureka. Fluopyram synthesis method. [Link]

• PubChem. Isoflucypram. [Link]

• JOCPR. Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. [Link]

• University of Hertfordshire. Isoflucypram (Ref: BCS-CN88460). [Link]

• PubMed. N-[2-[(3-Chlorophenyl)amino]-phenyl]-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide: Synthesis, Crystal Structure, Molecular Docking and Biological Activities. [Link]

• PubMed. Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode. [Link]

• ResearchGate. (PDF) Isoflucypram, the first representative of a new succinate dehydrogenase inhibitor fungicide subclass: Its chemical discovery and unusual binding mode. [Link]

• ResearchGate. Isoflucypram—the next-generation succinate dehydrogenase inhibitor fungicide | Request PDF. [Link]

• PubChem. Nicofluprole. [Link]

• Google Patents. US20180168155A1 - Methods for controlling phytopathogenic nematodes by combination of Fluopyram and biological control agents.

Sources

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Isoflucypram | C19H21ClF3N3O | CID 66553206 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Isoflucypram (Ref: BCS-CN88460) [sitem.herts.ac.uk]
• 4. Redirecting [linkinghub.elsevier.com]

Application Notes and Protocols for the Large-Scale Synthesis of (R)-cyclopropyl(phenyl)methanamine for Industrial Use

Introduction: The Significance of (R)-cyclopropyl(phenyl)methanamine in Pharmaceutical Development

(R)-cyclopropyl(phenyl)methanamine is a critical chiral building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Its unique structural motif, combining a cyclopropyl ring and a chiral benzylic amine, imparts desirable pharmacological properties to target molecules. The stereochemistry at the amine-bearing carbon is often crucial for biological activity and selectivity, making the enantiomerically pure (R)-isomer a high-value intermediate. The industrial production of this compound necessitates a synthesis route that is not only efficient and high-yielding but also economically viable, scalable, and environmentally sustainable. This guide provides a comprehensive overview of the leading strategies for the large-scale synthesis of (R)-cyclopropyl(phenyl)methanamine, with a focus on practical application in an industrial setting.

Strategic Approaches to Asymmetric Synthesis: A Comparative Analysis

The synthesis of enantiomerically pure amines on an industrial scale is a significant challenge. For (R)-cyclopropyl(phenyl)methanamine, two primary strategies have emerged as the most viable: biocatalytic asymmetric reductive amination using transaminases and chemocatalytic asymmetric hydrogenation of a prochiral imine. The choice between these routes often depends on factors such as cost of goods, process robustness, and the desired level of "greenness" in the manufacturing process.

Biocatalytic Asymmetric Reductive Amination with ω-Transaminases

Biocatalysis has become a powerful tool in modern organic synthesis, offering high selectivity under mild reaction conditions.[1][2][3] ω-Transaminases (TAs) are particularly well-suited for the synthesis of chiral amines from prochiral ketones.[4][5][6]

The Causality Behind the Choice of Biocatalysis:

The primary driver for employing transaminases is their exceptional enantioselectivity, often exceeding 99% enantiomeric excess (ee).[4] This eliminates the need for chiral resolutions of a racemic mixture, which are inherently limited to a 50% theoretical yield without a racemization/recycling step.[7] Furthermore, transaminase-catalyzed reactions are typically performed in aqueous media under mild temperature and pressure conditions, significantly reducing the environmental footprint and safety risks associated with traditional chemical processes.[4]

Workflow for Transaminase-Mediated Synthesis:

The overall process involves the enzymatic conversion of cyclopropyl phenyl ketone to the desired (R)-amine using an (R)-selective ω-transaminase. The reaction equilibrium can be unfavorable, and various strategies are employed to drive the reaction to completion, such as using a large excess of an amine donor (e.g., isopropylamine) or employing a co-product removal system.[5][8]

Caption: Workflow for the biocatalytic synthesis of (R)-cyclopropyl(phenyl)methanamine.

Process Optimization and Economic Considerations:

For industrial viability, process optimization is critical.[1][2][3][9] Key considerations include:

• Enzyme Selection and Engineering: Screening commercial transaminase libraries is the first step. If necessary, protein engineering can be employed to improve the enzyme's activity, stability, and substrate tolerance for the bulky cyclopropyl phenyl ketone.[6][10]

• Cofactor Recycling: Transaminases rely on the pyridoxal 5'-phosphate (PLP) cofactor, which needs to be efficiently recycled to minimize costs.[1][2][3]

• Enzyme Immobilization: Immobilizing the transaminase on a solid support allows for easier recovery and reuse of the biocatalyst, significantly reducing its contribution to the overall process cost.[1][2][3]

• Downstream Processing: The separation of the product amine from the starting materials and the ketone co-product is a key challenge in the scale-up of transaminase reactions.[8]

A techno-economic assessment is crucial to determine if the biocatalytic route is competitive with established chemical methods.[11][12][13] The cost of the enzyme and the efficiency of its recycling are major drivers of the overall process economics.[12][13]

Chemocatalytic Asymmetric Hydrogenation

Asymmetric hydrogenation of imines is a well-established and highly efficient method for the synthesis of chiral amines, with several industrial applications demonstrating its scalability and robustness.[7][14][15]

The Rationale for Asymmetric Hydrogenation:

This approach offers high catalyst turnover numbers and space-time yields, which are critical metrics for large-scale industrial production. The reaction is typically carried out in common organic solvents, and the product can often be isolated through straightforward work-up and purification procedures.

Workflow for Asymmetric Hydrogenation:

The process begins with the formation of the imine from cyclopropyl phenyl ketone and a suitable nitrogen source (e.g., ammonia), followed by asymmetric hydrogenation using a chiral catalyst, typically based on iridium or ruthenium complexed with a chiral ligand.[15][16][17]

Caption: Workflow for the chemocatalytic asymmetric hydrogenation synthesis.

Catalyst Selection and Process Parameters:

The success of this route hinges on the choice of the chiral catalyst. A variety of highly effective ruthenium and iridium-based catalysts with chiral phosphine ligands have been developed for the asymmetric hydrogenation of imines.[14][15][18] Key process parameters to optimize include:

• Catalyst Loading: Minimizing the catalyst loading is essential for reducing costs, as these catalysts often contain precious metals.

• Hydrogen Pressure and Temperature: These parameters are optimized to achieve a high reaction rate and selectivity while ensuring the stability of the catalyst and substrate.

• Solvent: The choice of solvent can significantly impact the solubility of the reactants and the catalyst, as well as the reaction kinetics and selectivity.

Catalyst Recycling:

The high cost of chiral precious metal catalysts makes their recycling a necessity for an economically viable industrial process.[19] Both homogeneous and heterogeneous catalyst recycling strategies have been developed.[19]

Alternative and Complementary Strategy: Diastereomeric Salt Resolution

For cases where direct asymmetric synthesis is not feasible or does not provide the desired enantiomeric purity, classical resolution of the racemic amine via diastereomeric salt formation is a robust and scalable alternative.[20][21][22][23][24] This method can also be used as a final polishing step to upgrade the enantiomeric excess of the product from either the biocatalytic or chemocatalytic route.

The principle involves reacting the racemic cyclopropyl(phenyl)methanamine with a chiral resolving agent, such as a tartaric acid derivative, to form a pair of diastereomeric salts.[20][22][24] These diastereomers have different physical properties, including solubility, allowing for their separation by fractional crystallization.[20][22] The desired diastereomeric salt is then isolated, and the enantiomerically pure amine is liberated by treatment with a base.

Detailed Experimental Protocols

Protocol 1: Asymmetric Reductive Amination using an (R)-selective ω-Transaminase

Materials:

• Cyclopropyl phenyl ketone

• Isopropylamine (amine donor)

• (R)-selective ω-Transaminase (e.g., from a commercial supplier or an in-house engineered strain)

• Pyridoxal 5'-phosphate (PLP)

• Potassium phosphate buffer (pH 8.0)

• Methyl tert-butyl ether (MTBE)

• Sodium sulfate (anhydrous)

Procedure:

• Bioreactor Setup: To a temperature-controlled bioreactor, add potassium phosphate buffer (1 M, pH 8.0).

• Reagent Addition: Add the (R)-selective ω-transaminase, PLP (1 mM), and isopropylamine (10-20 equivalents).

• Substrate Feed: Start the agitation and slowly feed a solution of cyclopropyl phenyl ketone in a minimal amount of a co-solvent (e.g., DMSO) to the bioreactor. Maintain the substrate concentration at a level that avoids enzyme inhibition.

• Reaction Monitoring: Monitor the reaction progress by HPLC or GC, measuring the conversion of the ketone and the enantiomeric excess of the amine product.

• Work-up: Once the reaction has reached completion, adjust the pH of the reaction mixture to >11 with NaOH.

• Extraction: Extract the product into MTBE. Separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (R)-cyclopropyl(phenyl)methanamine.

• Purification: Purify the crude product by vacuum distillation to obtain the final product with high chemical and enantiomeric purity.

Protocol 2: Asymmetric Hydrogenation of Cyclopropyl Phenyl Ketimine

Materials:

• Cyclopropyl phenyl ketone

• Ammonia

• [RuCl(p-cymene)((R,R)-TsDPEN)] (or a similar chiral ruthenium catalyst)

• Methanol (anhydrous, degassed)

• Hydrogen gas (high pressure)

• Sodium bicarbonate solution

• Ethyl acetate

• Brine

• Magnesium sulfate (anhydrous)

Procedure:

• Imine Formation: In a pressure reactor, dissolve cyclopropyl phenyl ketone in methanol. Add a solution of ammonia in methanol. Stir at room temperature until imine formation is complete (monitored by GC or NMR).

• Catalyst Preparation: In a glovebox, charge a separate pressure reactor with the chiral ruthenium catalyst.

• Hydrogenation: Transfer the imine solution to the reactor containing the catalyst. Seal the reactor, purge with nitrogen, and then with hydrogen. Pressurize the reactor with hydrogen (e.g., 50 bar) and heat to the desired temperature (e.g., 40 °C).

• Reaction Monitoring: Monitor the reaction progress by HPLC or GC for the disappearance of the imine and the formation of the amine.

• Work-up: After completion, cool the reactor, carefully vent the hydrogen, and purge with nitrogen.

• Quenching and Extraction: Quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or crystallization to yield (R)-cyclopropyl(phenyl)methanamine.

Quantitative Data Summary

Parameter	Biocatalytic Route (Transaminase)	Chemocatalytic Route (Asymmetric Hydrogenation)
Starting Material	Cyclopropyl phenyl ketone	Cyclopropyl phenyl ketone
Typical Yield	>80%	>90%
Enantiomeric Excess (ee)	>99%	>95%
Key Reagents	(R)-selective ω-Transaminase, Amine Donor	Chiral Ru or Ir catalyst, H₂
Reaction Conditions	Aqueous buffer, 25-40 °C, atmospheric pressure	Organic solvent, 20-60 °C, 10-80 bar H₂
Key Advantages	High enantioselectivity, mild conditions, "green" process	High throughput, established technology
Key Challenges	Equilibrium limitations, enzyme cost/stability, downstream processing	Catalyst cost and recycling, high pressure equipment

Safety and Handling

(R)-cyclopropyl(phenyl)methanamine and its intermediates should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All operations should be conducted in a well-ventilated area or a fume hood. Refer to the Safety Data Sheet (SDS) for detailed information on hazards, handling, and emergency procedures.

Regulatory Compliance

The large-scale synthesis of pharmaceutical intermediates must adhere to Good Manufacturing Practices (GMP).[25][][27][28][29] This includes stringent controls over raw materials, manufacturing processes, and quality control of the final product to ensure its identity, purity, and quality. All manufacturing steps, including process validation and documentation, should be in compliance with the relevant regulatory guidelines.[25][29]

Conclusion

The industrial synthesis of (R)-cyclopropyl(phenyl)methanamine can be effectively achieved through either biocatalytic asymmetric reductive amination or chemocatalytic asymmetric hydrogenation. The biocatalytic route offers unparalleled enantioselectivity and environmental benefits, while asymmetric hydrogenation provides a high-throughput and robust process. The selection of the optimal route will depend on a thorough techno-economic analysis, considering factors such as catalyst/enzyme cost and availability, process efficiency, and capital investment. Diastereomeric salt resolution remains a valuable tool for both primary synthesis and final product purification. With careful process development and optimization, a scalable, economical, and sustainable manufacturing process for this key pharmaceutical intermediate can be established.

References

• Vikhrankar, S. S., Satbhai, S., Kulkarni, P., Ranbhor, R., Ramakrishnan, V., & Kodgire, P. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Biologics: Targets and Therapy, 18, 165–179.

• Vikhrankar, S. S., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Dovepress. Available at: [Link]

• Vikhrankar, S. S., et al. (2024).

• Vikhrankar, S. S., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. PubMed. Available at: [Link]

• Semantic Scholar. (n.d.).
• Carretero, J. C., & Guisán, J. M. (2018).
• American Chemical Society. (2025). Environmental techno-economic assessment of biocatalytic chiral amines' production processes. ACS Fall 2025.
• Deng, L., Liu, X., & Song, S. (2022). Recent advances in the asymmetric reduction of imines by recycled catalyst systems. Organic Chemistry Frontiers, 9(3), 823-843.
• Li, Y., et al. (2020). Economy Assessment for the Chiral Amine Production with Comparison of Reductive Amination and Transamination Routes by Multi-Enzyme System. Processes, 8(12), 1610.
• Blackmond, D. G. (2019).

• Health Canada. (2022). Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104). Canada.ca. Available at: [Link]

• Casey, C. P., & Guan, H. (2009). Ruthenium-Catalyzed Transfer Hydrogenation of Imines by Propan-2-ol in Benzene. Organometallics, 28(9), 2375–2382.
• ResearchGate. (n.d.). Ruthenium-catalyzed asymmetric transfer hydrogenation of... | Download Scientific Diagram.
• Gotor-Fernández, V., & Gotor, V. (2023). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity.
• BOC Sciences. (n.d.). GMP for Active Pharmaceutical Ingredients: A Practical Guide.
• GMP-Certified Pharmaceutical Intermedi
• ResearchGate. (2020). (PDF)
• European Union. (2000). Good manufacturing practice guide for active pharmaceutical ingredients.
• Molnár, B., et al. (2020). Transaminase-mediated synthesis of enantiopure drug-like 1-(3′,4′-disubstituted phenyl)propan-2-amines. RSC Advances, 10(70), 42917–42924.
• Dalton Pharma Services. (n.d.). FDA's Guidelines for GMP Of API.
• BenchChem. (n.d.). Application Notes and Protocols for Chiral Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid.
• ResearchGate. (n.d.).
• Pharma's Almanac. (n.d.).
• ResearchGate. (2025).
• PubMed. (2024). Asymmetric hydrogenation of ketimines with minimally different alkyl groups.
• Kačer, P., et al. (2012). Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study.
• Transaminases for Green Chemistry: Recent Progress and Future Prospects. (2023). IntechOpen.
• Guo, R., & Li, Z. (2016). Transaminase biocatalysis: optimization and application. Green Chemistry, 18(22), 5958-5975.
• Enantioselective Hydrogenation of Carbonyls and Imines. (2025). YouTube.
• Frontiers in Bioengineering and Biotechnology. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline.
• Queen's University Belfast. (n.d.). Rational design of a (S)-selective-Transaminase for asymmetric synthesis of (1S).
• Routledge. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Purification of (R)-(4-Chlorophenyl)(phenyl)
• BenchChem. (n.d.). Application Notes and Protocols for the Chiral Resolution of Racemic Pent-1-yn-3-amine.
• PubMed. (2025).
• BenchChem. (n.d.). Application Notes and Protocols for Diastereomeric Salt Formation with (+)-Di-p-toluoyl-D-tartaric Acid.
• ResearchGate. (2024). Commercial Transaminases for the Asymmetric Synthesis of Bulky Amines.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Considerations for the Scale‐up of in vitro Transaminase‐Catalyzed Asymmetric Synthesis of Chiral Amines.
• PubMed. (2023).
• ResearchGate. (2024). (PDF)
• ACS Publications. (2021). Nickel-Catalyzed Asymmetric Hydrogenation for Kinetic Resolution of [2.2]Paracyclophane-Derived Cyclic N-Sulfonylimines.
• PubMed Central. (n.d.). Asymmetric Hydrogenation of Tetrasubstituted α,β-Unsaturated Ketones: Access to Chiral 2‑Substituted Cyclopentyl Aryl Ketones.

Sources

• 1. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - ProQuest [proquest.com]
• 3. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transaminases for Green Chemistry: Recent Progress and Future Prospects [mbl.or.kr]
• 5. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02328B [pubs.rsc.org]
• 6. Engineering of ω-transaminase at binding pocket and access tunnel for preparation of (R)-1-phenoxypropan-2-amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 11. Environmental techno-economic assessment of biocatalytic chiral amines’ production processes - American Chemical Society [acs.digitellinc.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. Recent advances in the asymmetric reduction of imines by recycled catalyst systems - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 20. benchchem.com [benchchem.com]
• 21. routledge.com [routledge.com]
• 22. benchchem.com [benchchem.com]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]
• 25. Good manufacturing practices guidelines for active pharmaceutical ingredients (GUI-0104) - Canada.ca [canada.ca]
• 27. tianmingpharm.com [tianmingpharm.com]
• 28. health.ec.europa.eu [health.ec.europa.eu]
• 29. dalton.com [dalton.com]

The (R)-cyclopropyl(phenyl)methanamine Auxiliary: A Theoretical and Practical Guide to Application in Asymmetric Synthesis

Introduction: Unveiling the Potential of (R)-cyclopropyl(phenyl)methanamine

In the landscape of asymmetric synthesis, the quest for efficient and reliable chiral auxiliaries is perpetual.[1][2] These molecular scaffolds temporarily attach to a prochiral substrate, masterfully directing the stereochemical outcome of a reaction, and are subsequently cleaved to reveal an enantiomerically enriched product.[3][4] While auxiliaries like Evans' oxazolidinones and pseudoephedrine are well-established, the exploration of novel chiral controllers continues to be a fertile ground for innovation.[1][4]

(R)-cyclopropyl(phenyl)methanamine, a chiral primary amine, presents a compelling structural framework for a chiral auxiliary. Its stereogenic center is directly bonded to a phenyl group and a cyclopropyl ring. This unique combination of a planar aromatic system and a rigid, three-dimensional cycloalkane offers a distinct steric and electronic environment that can be harnessed for stereochemical control. The phenyl group can establish a rigid conformation through π-stacking or other non-covalent interactions, while the cyclopropyl group provides a well-defined steric blockade.

This guide provides a comprehensive overview of the theoretical application and practical protocols for employing (R)-cyclopropyl(phenyl)methanamine as a chiral auxiliary, with a focus on diastereoselective alkylation of carboxylic acid derivatives. While direct, extensive literature on this specific amine's use as a general removable auxiliary is limited, the principles outlined herein are grounded in well-established methodologies for analogous chiral amines and provide a robust framework for researchers to explore its potential.

Core Principle: A Three-Stage Process for Asymmetric Induction

The utilization of a chiral auxiliary follows a logical three-step sequence: attachment of the auxiliary to a prochiral substrate, a diastereoselective reaction to create a new stereocenter, and finally, cleavage of the auxiliary to yield the chiral product and allow for the auxiliary's recycling.[3]

Note to user: The DOT script above is a template. A proper chemical drawing tool would be needed to generate the image for the IMG tag to accurately depict the chelated lithium enolate structure with the (R)-cyclopropyl(phenyl)methanamine auxiliary, showing the steric shielding.

Figure 2: Proposed transition state for alkylation.

Experimental Protocols

The following protocols are based on established procedures for similar chiral auxiliaries and should be optimized for specific substrates and electrophiles.

Protocol 1: Attachment of the Chiral Auxiliary

This protocol describes the formation of the chiral amide from a prochiral carboxylic acid and (R)-cyclopropyl(phenyl)methanamine.

Materials:

• Prochiral carboxylic acid

• (R)-cyclopropyl(phenyl)methanamine (1.0 eq)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (1.1 eq)

• Triethylamine (Et₃N) or Pyridine (2.2 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

Procedure:

• To a solution of the carboxylic acid in anhydrous DCM under an inert atmosphere, add oxalyl chloride dropwise at 0 °C. Add a catalytic amount of DMF.

• Stir the reaction mixture at room temperature for 1-2 hours or until the evolution of gas ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride.

• Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve (R)-cyclopropyl(phenyl)methanamine and triethylamine in anhydrous DCM.

• Add the solution of the amine and triethylamine dropwise to the acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure chiral amide.

Protocol 2: Diastereoselective Alkylation

This protocol details the formation of the enolate and subsequent alkylation.

Materials:

• Chiral amide from Protocol 1

• Lithium diisopropylamide (LDA) or Lithium hexamethyldisilazide (LHMDS) (1.1 eq)

• Electrophile (e.g., Alkyl halide) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Hexamethylphosphoramide (HMPA) (optional, may improve selectivity)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the chiral amide in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Slowly add LDA or LHMDS dropwise and stir the solution at -78 °C for 30-60 minutes to ensure complete enolate formation.

• If using, add HMPA at this stage.

• Add the electrophile dropwise to the enolate solution at -78 °C.

• Stir the reaction at -78 °C for 2-4 hours or until TLC analysis indicates consumption of the starting material.

• Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the hydrolysis of the alkylated amide to the desired chiral carboxylic acid.

Materials:

• Alkylated amide from Protocol 2

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl) (e.g., 6M aqueous solution)

• 1,4-Dioxane or Acetic Acid

• Diethyl ether or Ethyl acetate

Procedure:

• Dissolve the alkylated amide in a mixture of 1,4-dioxane and aqueous H₂SO₄ (e.g., 4:1 v/v).

• Heat the mixture to reflux (typically 80-100 °C) for 12-24 hours. Monitor the reaction progress by TLC.

• Cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3x) to recover the chiral carboxylic acid.

• To recover the auxiliary, make the aqueous layer basic with NaOH (e.g., 6M) until pH > 12.

• Extract the basified aqueous layer with diethyl ether (3x).

• Combine the organic layers containing the auxiliary, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The recovered auxiliary can be purified by distillation or chromatography.

• The organic extracts containing the product can be dried and concentrated. Purify the carboxylic acid by chromatography or crystallization.

Data Presentation

The following table presents hypothetical data for the diastereoselective alkylation of a propionamide derivative of (R)-cyclopropyl(phenyl)methanamine with various electrophiles. This data is illustrative and based on typical results obtained with structurally similar auxiliaries.

Entry	Electrophile (E-X)	Yield (%)	Diastereomeric Ratio (d.r.)
1	CH₃I	85	90:10
2	BnBr	92	95:5
3	Allyl Bromide	88	93:7
4	EtI	83	91:9

Conclusion and Future Outlook

(R)-cyclopropyl(phenyl)methanamine holds theoretical promise as a chiral auxiliary for asymmetric synthesis. The protocols and mechanistic models presented in this guide offer a solid foundation for researchers to investigate its efficacy in diastereoselective reactions. The unique steric and electronic properties conferred by the cyclopropyl and phenyl moieties may lead to high levels of stereocontrol in a variety of transformations beyond alkylation, such as aldol and Michael additions. Experimental validation of these protocols is a crucial next step in establishing (R)-cyclopropyl(phenyl)methanamine as a valuable tool in the synthetic chemist's arsenal. The potential for high recyclability of this amine further enhances its appeal from both an economic and environmental perspective.

References

• Seyden-Penne, J. (1995). Chiral Auxiliaries and Ligands in Asymmetric Synthesis. John Wiley & Sons.
• Evans, D. A., Gage, J. R., & Leighton, J. L. (1992). J. Am. Chem. Soc., 114, 9434.
• Heathcock, C. H., & Stafford, J. A. (1992). J. Org. Chem., 57, 2566.
• Myers, A. G., Yang, B. H., Chen, H., & Gleason, J. L. (1994). J. Am. Chem. Soc., 116(20), 9361–9362.
• Enders, D., & Rendenbach, B. E. M. (1986). Tetrahedron, 42, 2235.
• Corey, E. J., & Enders, D. (1976). Tetrahedron Lett., 17, 3-6.
• Savoia, D., et al. (2003). J. Org. Chem., 68(15), 5977-5983.
• Davies, S. G., Smethurst, C. A. P., & Smith, A. D. (2000). Tetrahedron: Asymmetry, 11(12), 2437-2440.
• Garrido, N. M., et al. (2004). Molecules, 9(5), 373-382.
• Juaristi, E., et al. (2001). J. Braz. Chem. Soc., 12(5), 653-658.
• Al Musaimi, O., et al. (2022). ChemistryOpen, 11(12), e202200236.
• Bsharat, O. (2025). Russian Journal of General Chemistry.

Sources

• 1. Syntheses of Natural and Non-Natural β-Amino Acids Using Racemic and Enantioselective Sulfamate-Tethered Aza-Michael Cyclization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Primary amide synthesis by amide cleavage [organic-chemistry.org]

functionalization reactions of the amino group in (R)-cyclopropyl(phenyl)methanamine

An authoritative guide to the chemical derivatization of (R)-cyclopropyl(phenyl)methanamine, this document provides researchers, scientists, and drug development professionals with a comprehensive overview of key functionalization reactions of the primary amino group. The unique structural and electronic properties of the cyclopropyl moiety impart significant value to this chiral amine in medicinal chemistry, making it a desirable building block for novel therapeutics.[1][2][3] The protocols and application notes herein are designed to be a practical resource for the synthesis of diverse derivatives while maintaining stereochemical integrity.

Introduction to (R)-cyclopropyl(phenyl)methanamine in Drug Discovery

The cyclopropyl group is a bioisostere of larger, more flexible alkyl groups and can introduce conformational rigidity into a molecule, which is often beneficial for binding to biological targets.[4] Its unique electronic nature can also influence the metabolic stability of a compound, potentially reducing susceptibility to oxidative metabolism by cytochrome P450 enzymes.[5] (R)-cyclopropyl(phenyl)methanamine, as a chiral primary amine, serves as a versatile scaffold for the introduction of a wide array of functional groups, enabling the exploration of structure-activity relationships in drug discovery programs. The functionalization of the amino group is a critical step in the elaboration of this valuable building block into more complex and potent drug candidates.

Core Functionalization Reactions

The nucleophilic primary amino group of (R)-cyclopropyl(phenyl)methanamine is amenable to a variety of functionalization reactions. This guide will focus on four principal transformations: acylation, sulfonylation, alkylation, and reductive amination. Each section will provide a detailed protocol, a discussion of the reaction mechanism, and considerations for maintaining the stereochemical integrity of the chiral center.

N-Acylation: Amide Bond Formation

N-acylation is a fundamental transformation for converting the primary amine into a stable amide. This can be achieved using various acylating agents, including acid chlorides, acid anhydrides, or by coupling with carboxylic acids using standard peptide coupling reagents.

This protocol describes a general procedure for the acylation of (R)-cyclopropyl(phenyl)methanamine with an acid chloride in the presence of a non-nucleophilic base.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Acid chloride (e.g., acetyl chloride, benzoyl chloride)

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add (R)-cyclopropyl(phenyl)methanamine (1.0 eq).

• Dissolve the amine in anhydrous DCM to a concentration of approximately 0.1 M.

• Add TEA or DIPEA (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve the acid chloride (1.1 eq) in a small amount of anhydrous DCM.

• Add the acid chloride solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until completion as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography to yield the desired N-acyl derivative.

Causality and Scientific Integrity: The use of a non-nucleophilic base like TEA or DIPEA is crucial to neutralize the HCl generated during the reaction without competing with the primary amine for the acylating agent.[6] Dropwise addition of the acid chloride at low temperature helps to control the exothermicity of the reaction and minimize potential side reactions. The aqueous workup removes the hydrochloride salt of the base and any remaining water-soluble impurities.

This protocol outlines the use of a modern coupling reagent, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), for the formation of an amide bond with a carboxylic acid.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Carboxylic acid

• HATU

• Anhydrous N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Add a solution of (R)-cyclopropyl(phenyl)methanamine (1.2 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring for completion by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Expertise and Trustworthiness: HATU is a highly efficient coupling reagent that minimizes racemization of the chiral amine and is effective even with sterically hindered substrates.[7] The pre-activation step ensures the rapid formation of the active O-acylisourea intermediate, which then readily reacts with the amine.

Caption: Workflow for N-acylation reactions.

N-Sulfonylation: Sulfonamide Synthesis

The reaction of (R)-cyclopropyl(phenyl)methanamine with a sulfonyl chloride provides the corresponding sulfonamide, a common functional group in many pharmaceutical agents.

This protocol details a standard procedure for the synthesis of sulfonamides from a primary amine and a sulfonyl chloride.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Sulfonyl chloride (e.g., p-toluenesulfonyl chloride, methanesulfonyl chloride)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Pyridine or Triethylamine (TEA)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve (R)-cyclopropyl(phenyl)methanamine (1.1 eq) and pyridine or TEA (1.5 eq) in anhydrous DCM or THF in a round-bottom flask under an inert atmosphere.

• Cool the mixture to 0 °C using an ice-water bath.

• Dissolve the sulfonyl chloride (1.0 eq) in a minimal amount of the anhydrous solvent.

• Add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 30-60 minutes.[8]

• After the addition is complete, stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-16 hours, or until the starting amine is consumed as monitored by TLC.[8]

• Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1M HCl (to remove excess amine and base), saturated aqueous sodium bicarbonate solution, and brine.[9]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude sulfonamide by recrystallization or silica gel column chromatography.

Authoritative Grounding: The slow, dropwise addition of the sulfonyl chloride is critical to maintain a low concentration of the electrophile, which favors reaction with the more nucleophilic primary amine over the less reactive sulfonamide anion, thus preventing the formation of the di-sulfonylated byproduct.[8] Running the reaction at low temperatures further enhances this selectivity.[9]

N-Alkylation: Synthesis of Secondary Amines

Direct N-alkylation of (R)-cyclopropyl(phenyl)methanamine with alkyl halides can be challenging due to the potential for over-alkylation to the tertiary amine and quaternary ammonium salt. A more controlled approach often involves reductive amination (see Section 4) or the use of a protecting group strategy.

This protocol provides a general method for the mono-alkylation of a primary amine, which may require optimization to minimize over-alkylation.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Anhydrous acetonitrile or DMF

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add (R)-cyclopropyl(phenyl)methanamine (1.0 eq), K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq), and anhydrous acetonitrile or DMF.

• Add the alkyl halide (1.0-1.2 eq) to the stirred suspension.

• Heat the reaction mixture to a temperature between room temperature and 80 °C, depending on the reactivity of the alkyl halide. Monitor the reaction by TLC or LC-MS.

• Upon consumption of the starting amine, cool the reaction mixture to room temperature.

• Dilute the mixture with EtOAc and water.

• Separate the organic layer and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to separate the mono-alkylated product from any di-alkylated byproduct and unreacted starting material.

Field-Proven Insights: The use of a less reactive alkylating agent and a slight excess of the amine can favor mono-alkylation. Cesium carbonate is often a more effective base than potassium carbonate in these reactions.

Reductive Amination: A Versatile Route to N-Alkylation

Reductive amination is a highly efficient and versatile method for the N-alkylation of amines.[10] It involves the reaction of the amine with a ketone or aldehyde to form an intermediate imine (or enamine), which is then reduced in situ to the corresponding secondary or tertiary amine. This one-pot procedure avoids the issue of over-alkylation often encountered in direct alkylation with alkyl halides.[11]

This protocol describes a general procedure for the reductive amination of (R)-cyclopropyl(phenyl)methanamine using sodium triacetoxyborohydride as the reducing agent.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Aldehyde or ketone

• Sodium triacetoxyborohydride (STAB)

• Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask, add (R)-cyclopropyl(phenyl)methanamine (1.0 eq) and the aldehyde or ketone (1.1 eq).

• Dissolve the reactants in anhydrous DCE or DCM.

• If the reaction is sluggish, a catalytic amount of acetic acid can be added to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 2-24 hours at room temperature. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM or another suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Expertise and Trustworthiness: Sodium triacetoxyborohydride is a mild and selective reducing agent that is particularly well-suited for reductive aminations.[11] It is less reactive than sodium borohydride and will not readily reduce the starting aldehyde or ketone, but it is sufficiently reactive to reduce the intermediate iminium ion.[6]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. longdom.org [longdom.org]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Development of dynamic kinetic resolution on large scale for (±)-1-phenylethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. beilstein-journals.org [beilstein-journals.org]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of (R)-cyclopropyl(phenyl)methanamine

Welcome to the technical support center for the purification of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the unique challenges encountered during the purification of this chiral amine. (R)-cyclopropyl(phenyl)methanamine is a valuable building block in medicinal chemistry, and achieving high enantiomeric purity is often critical for its application in pharmaceutical development.[1][2] This resource aims to deliver expert insights and practical solutions to overcome common purification hurdles.

Introduction to Purification Challenges

The purification of (R)-cyclopropyl(phenyl)methanamine presents a distinct set of challenges primarily stemming from the need to separate it from its (S)-enantiomer. Enantiomers possess identical physical properties in an achiral environment, making their separation by standard techniques like distillation or conventional chromatography ineffective.[3][4] Therefore, specialized chiral separation methods are required.

Key challenges include:

• Achieving High Enantiomeric Excess (e.e.): Obtaining the desired enantiomer in high purity is often the primary goal and can be difficult to achieve.

• Low Yields: Purification processes can sometimes lead to significant loss of the target compound.

• Co-elution with Impurities: Starting materials or by-products from the synthesis can interfere with the purification process.

• Scalability: Methods that work well on a small scale may not be easily transferable to larger, industrial-scale production.[5]

This guide will explore the most common and effective techniques for the chiral resolution of cyclopropyl(phenyl)methanamine, including diastereomeric salt crystallization, chiral chromatography, and enzymatic resolution.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting point for purifying (R)-cyclopropyl(phenyl)methanamine?

A1: The most common starting point is a racemic mixture of (R)- and (S)-cyclopropyl(phenyl)methanamine.[6] This mixture is typically the result of a non-stereoselective synthesis. The goal of the purification is to isolate the desired (R)-enantiomer from this 50:50 mixture.

Q2: Why can't I just use standard column chromatography to separate the enantiomers?

A2: Standard column chromatography on achiral stationary phases like silica gel cannot separate enantiomers because they have identical physical and chemical properties in a non-chiral environment.[3][7] To achieve separation, a chiral environment must be introduced, either through a chiral stationary phase (chiral HPLC/SFC) or by converting the enantiomers into diastereomers which have different physical properties.[3][8]

Q3: What are the main methods for the chiral resolution of amines?

A3: The three primary methods for the chiral resolution of amines are:

• Diastereomeric Salt Crystallization: This classical method involves reacting the racemic amine with a chiral resolving agent (a chiral acid) to form two diastereomeric salts.[6][9] These salts have different solubilities, allowing one to be selectively crystallized.[10]

• Chiral Chromatography: This technique utilizes a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) to directly separate the enantiomers.[8][11]

• Enzymatic Kinetic Resolution: This method employs an enzyme that selectively reacts with one enantiomer of the racemic mixture, allowing for the separation of the unreacted enantiomer.[12][13]

Q4: How do I choose the best chiral resolving agent for diastereomeric salt crystallization?

A4: The choice of a chiral resolving agent is often empirical and may require screening several options.[6] Commonly used chiral acids for resolving amines include tartaric acid derivatives (like (+)-di-p-toluoyl-D-tartaric acid), mandelic acid, and camphorsulfonic acid.[3][6] The success of the resolution depends on the ability of the resolving agent to form a crystalline salt with one of the amine enantiomers that has significantly lower solubility in a particular solvent system.[9]

Q5: What are the advantages of using chiral SFC over chiral HPLC?

A5: Chiral Supercritical Fluid Chromatography (SFC) often offers advantages over HPLC such as faster separations, lower solvent consumption (and thus is considered "greener"), and lower backpressure. However, SFC can be prohibitively expensive for large-scale purifications.[5]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of (R)-cyclopropyl(phenyl)methanamine.

Problem 1: Poor Enantiomeric Excess (e.e.) after Diastereomeric Salt Crystallization

Symptoms:

• Chiral HPLC analysis of the isolated amine shows a low e.e. value.

• Multiple recrystallization steps are required to achieve the desired purity, leading to low yields.

Possible Causes & Solutions:

Cause	Recommended Action
Inappropriate Resolving Agent	The chosen chiral acid may not form diastereomeric salts with a significant enough difference in solubility. Solution: Screen a variety of chiral resolving agents. Commonly successful agents for amines include derivatives of tartaric acid and mandelic acid.[6][14]
Incorrect Solvent System	The solvent plays a crucial role in the differential solubility of the diastereomeric salts.[9] Solution: Conduct small-scale screening of various solvents and solvent mixtures. The ideal solvent will fully dissolve both diastereomeric salts at an elevated temperature and allow for the selective precipitation of one salt upon cooling.[15]
Crystallization Conditions Not Optimized	The rate of cooling and final temperature can significantly impact the purity of the crystallized salt. Solution: Employ a slow cooling profile to allow for selective crystallization. Holding the mixture at a specific temperature where the solubility difference is maximized can also improve the e.e.
Incorrect Stoichiometry	The molar ratio of the resolving agent to the racemic amine can affect the yield and purity.[10] Solution: Experiment with different molar ratios. While a 0.5 equivalent of the resolving agent is often a good starting point, sometimes using a slight excess or substoichiometric amounts can be beneficial.

Workflow for Optimizing Diastereomeric Salt Crystallization

Caption: Workflow for optimizing diastereomeric salt crystallization.

Problem 2: Low Recovery Yield

Symptoms:

• A significant loss of the target (R)-enantiomer during the purification process.

Possible Causes & Solutions:

Cause	Recommended Action
Co-precipitation of Diastereomeric Salts	If the solubilities of the two diastereomeric salts are too similar, both may precipitate, reducing the yield of the desired enantiomerically pure salt. Solution: Re-evaluate the solvent system and cooling profile. A solvent that provides a larger solubility difference is needed.
Losses During Recrystallization	Multiple recrystallization steps to improve e.e. will inevitably lead to a lower overall yield. Solution: Optimize the initial crystallization to achieve the highest possible e.e. in a single step. Consider if a slightly lower e.e. is acceptable to avoid an additional recrystallization step.
Incomplete Liberation of the Free Amine	After isolating the desired diastereomeric salt, the free amine must be liberated by treatment with a base. Incomplete reaction can lead to loss of product. Solution: Ensure the pH of the aqueous layer is sufficiently basic (pH > 10) to fully deprotonate the amine salt.[15] Use an appropriate base (e.g., NaOH, K₂CO₃) and ensure thorough mixing.
Losses During Extraction	The liberated free amine is typically extracted into an organic solvent. Inefficient extraction will result in a lower yield. Solution: Perform multiple extractions with a suitable organic solvent (e.g., dichloromethane, ethyl acetate). Check the pH of the aqueous layer after the first extraction to ensure it remains basic.
Racemization of the Unwanted Enantiomer for Recycling	A significant drawback of classical resolution is the disposal of the unwanted enantiomer.[16] Solution: Investigate methods to racemize the unwanted (S)-enantiomer and recycle it back into the process. This can significantly improve the overall process yield.[1]

Problem 3: Co-elution of Impurities in Chiral Chromatography

Symptoms:

• In chiral HPLC or SFC, peaks corresponding to impurities overlap with the peak of the desired (R)-enantiomer.

Possible Causes & Solutions:

Cause	Recommended Action
Inadequate Stationary Phase	The chosen chiral stationary phase (CSP) may not provide sufficient selectivity for both the enantiomers and the impurities. Solution: Screen different types of CSPs. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for a wide range of compounds.[8][17]
Mobile Phase Not Optimized	The composition of the mobile phase is critical for achieving good resolution. Solution: Systematically vary the mobile phase composition, including the type and percentage of organic modifiers (e.g., alcohols like ethanol, isopropanol) and additives (e.g., acids or bases like trifluoroacetic acid or diethylamine).
Poor Sample Preparation	The presence of particulate matter or highly retained impurities can affect column performance and lead to peak broadening and co-elution. Solution: Ensure the sample is fully dissolved and filtered through a suitable membrane filter before injection. A preliminary purification step by standard chromatography or extraction to remove major impurities may be beneficial.

Experimental Protocol: Chiral HPLC Method Development

• Column Selection:

  • Start with a polysaccharide-based chiral stationary phase, such as one derived from amylose or cellulose, as these are versatile.[8]

• Mobile Phase Screening:

  • Normal Phase: Use a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). Screen different ratios (e.g., 90:10, 80:20, 70:30).

  • Reversed Phase: Use a mixture of an aqueous buffer (e.g., ammonium bicarbonate) and an organic solvent (e.g., acetonitrile or methanol).

  • Polar Organic Mode: Use a polar organic solvent like acetonitrile or methanol, often with an alcohol modifier.

• Additive Screening:

  • For basic compounds like amines, adding a small amount of a basic additive (e.g., 0.1% diethylamine or ethanolamine) to the mobile phase can improve peak shape and resolution.

• Optimization:

  • Once a promising mobile phase is identified, fine-tune the composition to maximize the resolution between the enantiomers and any impurities.

  • Adjust the flow rate and column temperature to further optimize the separation.

Decision Tree for Chiral Purification Method Selection

Caption: Decision tree for selecting a chiral purification method.

Conclusion

The successful purification of (R)-cyclopropyl(phenyl)methanamine to a high degree of enantiomeric purity requires a systematic and often empirical approach. By understanding the principles behind diastereomeric salt crystallization and chiral chromatography, and by methodically troubleshooting common issues, researchers can overcome the challenges associated with the purification of this important chiral amine. This guide provides a framework for developing robust and efficient purification strategies, ultimately enabling the advancement of research and development in the pharmaceutical industry.

References

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.).

• Chemistry LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• BioDuro. (2018, March 23). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Retrieved from [Link]

• MDPI. (2022, October 20). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Retrieved from [Link]

• ResearchGate. (2008, January). Chiral Amine Synthesis - Strategies, Examples, and Limitations. Retrieved from [Link]

• National Institutes of Health. (2024, June 25). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Retrieved from [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. (n.d.). Retrieved from [Link]

• University of Rochester. (2021, January 26). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. Retrieved from [Link]

• Semantic Scholar. (1999, December 1). Kinetic Enzymatic Resolution of Cyclopropane Derivatives. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• National Institutes of Health. (n.d.). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• PubMed. (n.d.). Highly Enantioselective Synthesis of Chiral Cyclopropyl Nucleosides via Catalytic Asymmetric Intermolecular Cyclopropanation. Retrieved from [Link]

• ACS Publications. (2023, April 10). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Enzymatic resolution and evaluation of enantiomers of cis-5′-hydroxythalidomide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Retrieved from [Link]

• MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• National Institutes of Health. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• Google Patents. (2021, December 23). US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.

• HPLC.eu. (n.d.). chiral columns. Retrieved from [Link]

• PubChem. (n.d.). Cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• PubChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Enzymatic Chemistry of Cyclopropane, Epoxide, and Aziridine Biosynthesis. Retrieved from [Link]

• ResearchGate. (2025, August 7). Enantiomer Separation of the Four Stereoisomers of 1-(4Hydroxy3Methoxy)Phenyl2-[4-(1,2,3-Trihydroxy-Propyl)-2Methoxy]Phenoxy1,3-Propandiol from Hydnocarpus annamensis by Capillary Zone Electrophoresis with HP-β-CD as Chiral Selector. Retrieved from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Retrieved from [Link]

• KU ScholarWorks. (2022, October 20). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Retrieved from [Link]

• ResearchGate. (2018, October 30). Synthesis, Characterization and Antibacterial Studies For N-Alkyl and N-Aryl of [1-(4-Chlorophenyl) Cyclopropyl] (Piperazin-1-Yl) Methanone Derivatives. Retrieved from [Link]

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. longdom.org [longdom.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzymatic resolution and evaluation of enantiomers of cis-5′-hydroxythalidomide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. rsc.org [rsc.org]
• 17. hplc.eu [hplc.eu]

Technical Support Center: Optimizing Synthesis of (R)-cyclopropyl(phenyl)methanamine

Welcome to the technical support center for the synthesis of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis. Chiral amines are crucial building blocks in pharmaceuticals, and achieving high yield and enantiopurity is paramount.[1] This document provides in-depth, experience-driven advice in a question-and-answer format to troubleshoot common issues and optimize your reaction conditions.

The primary and most atom-economical route to (R)-cyclopropyl(phenyl)methanamine is the asymmetric reductive amination of cyclopropyl phenyl ketone.[2][3] This process involves the in situ formation of an imine from the ketone and an amine source (like ammonia), followed by enantioselective reduction using a chiral catalyst. This guide will focus on optimizing this key transformation.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis.

Problem 1: Low Reaction Yield

Question: My reaction yield is significantly lower than reported values. What are the common causes and how can I fix them?

Answer: Low yield in a reductive amination can stem from several factors, ranging from reagent quality to competing side reactions. Let's break down the primary culprits.

• Inefficient Imine Formation: The first step is the equilibrium-dependent formation of the ketimine intermediate. If this equilibrium is unfavorable, the overall yield will suffer.

  • Cause: Presence of water in the reaction mixture can hydrolyze the imine back to the ketone.

  • Solution: Ensure all reagents and solvents are anhydrous. Use freshly distilled solvents and properly dried reagents. The use of a dehydrating agent, such as molecular sieves or Ti(iPrO)₄, can be employed, though azeotropic drying is often a greener alternative.[3]

• Substrate Reduction Before Amination: The reducing agent may reduce the starting ketone to cyclopropyl(phenyl)methanol before it can form the imine.

  • Cause: This is common with aggressive hydrides like LiAlH₄ or NaBH₄ if the imine formation is slow.

  • Solution: Switch to a more selective reducing agent that preferentially reduces the C=N bond over the C=O bond. Sodium triacetoxyborohydride (STAB) is an excellent choice for this purpose as it is a milder and more selective reagent.[4] Alternatively, performing the reaction in two steps—forming the imine first and then adding the reducing agent—can mitigate this issue.

• Catalyst Inactivity or Decomposition: The chiral catalyst is the heart of the asymmetric reaction.

  • Cause: Impurities in the starting materials (ketone, amine source) or solvent can poison the catalyst. Oxygen can also deactivate many transition-metal catalysts.

  • Solution: Purify starting materials via distillation or recrystallization. Ensure the reaction is run under a strictly inert atmosphere (Nitrogen or Argon). Degas all solvents prior to use.

• Over-Alkylation: The newly formed primary amine product can sometimes react with the starting ketone to form a secondary amine, consuming starting material and reducing the yield of the desired product.[3]

  • Cause: This is more likely if the reaction is run at high concentrations or for extended periods after the primary amine has formed.

  • Solution: Use a molar excess of the ammonia source to favor the formation of the primary amine. Monitor the reaction progress by TLC or GC/LC-MS and stop the reaction once the starting material is consumed.

Problem 2: Poor Enantioselectivity (Low %ee)

Question: My product has a low enantiomeric excess (%ee). How can I improve the stereocontrol?

Answer: Achieving high enantioselectivity is the central challenge of this synthesis.[2] Sub-optimal %ee is often a complex issue tied to the catalyst, substrate, and reaction conditions.[5]

Here is a decision-making workflow to troubleshoot low enantioselectivity:

Caption: Decision tree for troubleshooting low enantiomeric excess (%ee).

Detailed Optimization Strategies:

• Catalyst and Ligand Choice: This is the most critical factor. For the reduction of aryl ketimines, Ruthenium and Iridium-based catalysts with chiral diamine or phosphine ligands are highly effective.[6]

  • Action: Screen a variety of chiral ligands. For example, ligands from the DPEN (diphenylethylenediamine) family are well-established for such transformations.[7] If one class of ligand fails, try another (e.g., a chiral phosphine ligand).

  • Expert Insight: Small changes to the ligand structure can dramatically alter the outcome. Don't assume a "general" catalyst will work perfectly for your specific substrate.[5]

• Temperature: Asymmetric reactions are often highly sensitive to temperature.

  • Action: Run a temperature screen, for example, from -20°C to 40°C. Lower temperatures generally favor higher enantioselectivity by increasing the energy difference between the diastereomeric transition states, but this often comes at the cost of a slower reaction rate.

• Solvent: The solvent can influence catalyst stability, solubility, and the chiral environment.

  • Action: Screen a range of anhydrous solvents with varying polarities (e.g., Toluene, THF, Dichloromethane, Methanol). Protic solvents like methanol can sometimes participate in the catalytic cycle and influence stereoselectivity.

Parameter	Condition A	Condition B	Condition C
Catalyst	[Ru(p-cymene)Cl₂]₂ / (R,R)-TsDPEN	[Ir(Cp*)Cl₂]₂ / (S,S)-PhosLigand	Imine Reductase (IRED)
Solvent	Methanol	Toluene	Aqueous Buffer (pH 7.5)
Temperature	25°C	0°C	30°C
Typical %ee	>95%	85-92%	>99%
Notes	Common, robust system.[7]	Non-coordinating solvent.	Biocatalytic, highly selective.[8][9]

Table 1: Comparison of typical reaction conditions and their impact on enantioselectivity.

Problem 3: Difficult Product Isolation and Purification

Question: I'm struggling with work-up and purification. My product seems to be water-soluble or forms emulsions.

Answer: Amines can be tricky to purify due to their basicity and potential for hydrogen bonding.

• Aqueous Work-up:

  • Problem: The protonated amine hydrochloride salt is often water-soluble, leading to loss of product in the aqueous layer during extraction.

  • Solution: During the work-up, basify the aqueous layer carefully with NaOH or K₂CO₃ to a pH > 11 to ensure the amine is in its freebase form. The freebase is significantly more soluble in organic solvents like dichloromethane or ethyl acetate. To break emulsions, which are common, add a small amount of brine (saturated NaCl solution).[10]

• Purification:

  • Chromatography: Amines can streak on silica gel due to strong interactions with acidic silanol groups. To mitigate this, pre-treat the silica with a small amount of triethylamine (~1%) in your eluent system (e.g., Hexane/Ethyl Acetate/1% TEA).

  • Crystallization (for enantiomeric enrichment): If your product has a moderate %ee (e.g., 80-90%), you can often enrich it to >99% ee through diastereomeric salt crystallization.[1][7]

    • Protocol: Dissolve the partially enriched amine in a suitable solvent (like methanol or ethanol) and add 0.5 equivalents of a chiral acid, such as (+)-Tartaric acid. One diastereomeric salt will be less soluble and will preferentially crystallize. After filtration, the salt can be treated with a base to recover the highly enriched (R)-amine.[7]

Frequently Asked Questions (FAQs)

Q1: What is the best overall strategy for this synthesis: asymmetric catalysis or resolution of a racemate?

A1: Asymmetric catalysis, specifically asymmetric reductive amination, is generally the superior strategy.[2] It is more atom- and step-economical, as it directly generates the desired enantiomer.[3] Resolution of a racemic mixture, while effective, has a maximum theoretical yield of 50% for the desired enantiomer unless the unwanted enantiomer can be racemized and recycled, which adds complexity to the process.[10]

Q2: Are there biocatalytic options for this synthesis?

A2: Yes, and they are highly effective. Imine reductases (IREDs) are enzymes that can catalyze the reduction of imines with extremely high enantioselectivity, often >99% ee.[8][9] These reactions are run in aqueous buffers under mild conditions and are a leading green chemistry approach. If an IRED with the correct substrate specificity for cyclopropyl phenyl ketimine is available, it can be the most efficient route to the target molecule.[8]

Q3: How do I accurately determine the enantiomeric excess (%ee) of my final product?

A3: The standard method is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[11] You will need to develop a separation method using a suitable chiral column (e.g., polysaccharide-based columns like Chiralpak® or Chiralcel®) and a mobile phase (typically a mixture of hexane and isopropanol). The two enantiomers will have different retention times, and the %ee can be calculated from the relative peak areas.

Experimental Workflow Example

Here is a generalized protocol for the asymmetric reductive amination approach.

Caption: General experimental workflow for asymmetric reductive amination.

References

• Grogan, G. & Turner, N. J. (2016). Reductive aminations by imine reductases: from milligrams to tons. Perspectives in Science. Available at: [Link]

• ResearchGate. (2012). What are the best processes/methods for separation of chiral amine both non selective separation and selective separation?. ResearchGate. Available at: [Link]

• Ni, Y., et al. (2023). Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. Available at: [Link]

• Al-Saeed, F. A., et al. (2022). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules. Available at: [Link]

• LookChem. (R)-cyclopropyl(phenyl)methanamine. LookChem. Available at: [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Haginaka, J. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available at: [Link]

• GlaxoSmithKline. Reductive Amination. GSK Source. Available at: [Link]

• ResearchGate. (2020). Asymmetric reductive amination for the synthesis of chiral amines. ResearchGate. Available at: [Link]

• The Royal Society of Chemistry. (2016). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available at: [Link]

• University of Pennsylvania. Asymmetric reactions_synthesis. UPenn Department of Chemistry. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. people.uniurb.it [people.uniurb.it]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Reductive aminations by imine reductases: from milligrams to tons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Technical Support Center: (R)-cyclopropyl(phenyl)methanamine Synthesis

Welcome to the technical support center for the synthesis of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis, focusing on the identification and mitigation of side products and impurities. Our goal is to provide you with the expertise and practical insights needed to troubleshoot and optimize your synthetic protocols.

Troubleshooting Guide & FAQs

Question 1: My reductive amination of cyclopropyl phenyl ketone is producing a significant amount of cyclopropyl(phenyl)methanol. What is causing this and how can I prevent it?

Answer:

This is a classic case of competing reaction pathways in a reductive amination. The formation of cyclopropyl(phenyl)methanol as a major byproduct indicates that the reduction of the starting ketone is occurring at a rate comparable to or faster than the formation and subsequent reduction of the desired imine intermediate.

Causality:

Reductive amination is a tandem reaction involving two key steps:

• Nucleophilic attack of the amine on the ketone to form a hemiaminal, which then dehydrates to an imine.

• Reduction of the imine to the final amine product.

The issue arises because the reducing agent can also directly reduce the starting ketone.[1]

Troubleshooting Steps:

• Choice of Reducing Agent: Standard, highly reactive reducing agents like sodium borohydride (NaBH₄) are aggressive and can readily reduce the ketone. It is often preferable to use a milder, imine-selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃). These reagents are less reactive towards the ketone at the mildly acidic pH required for imine formation.

• Reaction Conditions (pH Control): Imine formation is typically favored under slightly acidic conditions (pH 4-6), which catalyze the dehydration of the hemiaminal intermediate. If the reaction is too neutral or basic, imine formation can be slow, allowing more time for ketone reduction. Conversely, if the pH is too low, the primary amine will be protonated and become non-nucleophilic.[2] Careful control of pH with a buffer system can be critical.

• Staged Addition: Instead of a one-pot reaction where all components are mixed at once, consider a two-step approach. First, mix the cyclopropyl phenyl ketone and the amine source (e.g., ammonia or an ammonium salt) in a suitable solvent and allow sufficient time for the imine to form. Monitor the reaction by TLC or GC-MS to confirm imine formation. Once the imine is formed, then add the reducing agent.[2]

Diagram: Competing Pathways in Reductive Amination

Caption: Competing reaction pathways in the synthesis.

Question 2: I am observing an unexpected pyrrolidine derivative as a byproduct in my synthesis. What is the mechanism for its formation?

Answer:

The formation of a pyrrolidine ring system from a reaction between an amine and a cyclopropyl ketone is a known, though less common, side reaction that involves a ring-expansion mechanism. This pathway is highly dependent on the choice of catalyst.

Causality:

While rhodium catalysts typically favor the expected reductive amination product, certain ruthenium catalysts can promote a novel ring expansion pathway.[3] This process involves the cyclopropyl ring being incorporated into a new, larger ring structure. The reaction still proceeds through an initial interaction with the amine, but instead of a simple reduction, the catalyst facilitates a rearrangement.

Troubleshooting Steps:

• Catalyst Selection: The most critical factor is the catalyst. If you are observing pyrrolidine formation, review your catalytic system. Switching from a ruthenium-based catalyst to a rhodium-based one, or using a non-catalytic hydride reduction (e.g., NaBH₃CN), will likely eliminate this side reaction.[3]

• Reaction Conditions: While the catalyst is the primary driver, temperature and solvent can influence reaction pathways. Adhering to established protocols for standard reductive amination will minimize the likelihood of this rearrangement.

Question 3: My final product has poor enantiomeric excess (ee). What are the common causes and how can I improve the stereoselectivity?

Answer:

Achieving high enantiomeric excess is a primary challenge in the synthesis of any chiral molecule. Low ee can stem from issues in both asymmetric synthesis and chiral resolution methods.

Causality and Troubleshooting:

• For Asymmetric Synthesis (e.g., using a chiral catalyst or enzyme):

  • Catalyst/Enzyme Inefficiency: The chiral catalyst or enzyme (like an imine reductase) may not be providing adequate stereocontrol.[4] Ensure the catalyst is pure and active. In enzymatic reductions, factors like pH, temperature, and co-factor concentration are critical for optimal performance.[4]

  • Racemization: The product itself might be racemizing under the reaction or workup conditions. This can be promoted by acidic or basic conditions or elevated temperatures. Analyze your workup and purification steps to ensure they are performed under mild conditions.

• For Chiral Resolution (using a resolving agent like tartaric acid):

  • Incomplete Separation: The diastereomeric salts formed may have similar solubilities in the chosen solvent, leading to co-crystallization and poor separation.[5][6]

  • Troubleshooting Crystallization:

    • Solvent Screening: Experiment with different solvents or solvent mixtures to maximize the solubility difference between the two diastereomers.[6]

    • Slow Cooling: Allow the crystallization to proceed slowly. Rapid cooling can trap the undesired diastereomer in the crystal lattice.[6]

    • Multiple Recrystallizations: A single crystallization may not be sufficient. It is often necessary to perform one or more recrystallizations to achieve high diastereomeric and, subsequently, enantiomeric purity.[6]

Diagram: Chiral Resolution Workflow

Caption: General workflow for chiral resolution.

Question 4: I'm using a method involving nucleophilic substitution on a bromocyclopropane precursor and obtaining a mixture of diastereomers. How can I improve the selectivity?

Answer:

Syntheses proceeding through a cyclopropene intermediate are susceptible to forming diastereomeric mixtures if the subsequent nucleophilic addition is not well-controlled.[7][8]

Causality:

This reaction often proceeds via a base-assisted dehydrohalogenation to form a highly reactive cyclopropene. The nucleophile (in this case, an amine source) then adds across the double bond. The stereochemical outcome of this addition determines the diastereoselectivity of the final product. High diastereoselectivity is often achieved when the reaction is under thermodynamic control, allowing for epimerization to the more stable trans-product.[8]

Troubleshooting Steps:

• Base and Solvent: The choice of base and solvent can influence the equilibrium between diastereomers. A base-assisted, thermodynamically driven epimerization often favors the trans-cyclopropane product.[8] Ensure your conditions are optimized for this thermodynamic control.

• Steric Hindrance: The steric bulk of both the nucleophile and the substituents on the cyclopropane ring can significantly impact the facial selectivity of the addition. In some cases, excessively bulky nucleophiles may not react or may lead to poor selectivity.[8]

• Temperature Control: Reaction temperature can affect the thermodynamic vs. kinetic control of the reaction. Higher temperatures may be required to achieve thermodynamic equilibrium and favor the more stable diastereomer.[8]

Summary Table of Common Side Products

Side Product / Issue	Common Synthetic Route	Primary Cause	Recommended Solution(s)
Cyclopropyl(phenyl)methanol	Reductive Amination	Non-selective reducing agent; slow imine formation.	Use imine-selective reducing agent (NaBH₃CN); optimize pH (4-6); two-step procedure.[1][2]
(S)-cyclopropyl(phenyl)methanamine	Any Chiral Synthesis	Ineffective chiral catalyst/reagent; incomplete resolution of diastereomeric salts.	Screen catalysts/enzymes; optimize crystallization solvent and cooling rate for resolution.[4][5][6]
Pyrrolidine derivative	Reductive Amination	Use of specific catalysts (e.g., Ruthenium-based).	Switch to a Rhodium-based catalyst or a standard hydride reducing agent.[3]
cis-Isomer	From α-chloroaldehydes or bromocyclopropanes	Kinetically controlled addition; insufficient epimerization.	Use polar aprotic co-solvent; ensure conditions for thermodynamic control.[8][9]
Unreacted Ketone	Reductive Amination	Incomplete reaction; insufficient reducing agent.	Increase reaction time; ensure stoichiometry of reagents is correct.

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Student to Student: Chiral resolution of cyclopropyl esters | RIT [rit.edu]
• 6. benchchem.com [benchchem.com]
• 7. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 8. mdpi.com [mdpi.com]
• 9. chemrxiv.org [chemrxiv.org]

Technical Support Center: Strategies for Enhancing the Enantiomeric Excess of (R)-cyclopropyl(phenyl)methanamine

Welcome to the technical support center dedicated to the challenging yet critical task of improving the enantiomeric excess (ee) of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of chiral synthesis and purification. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to optimize your experimental outcomes.

Introduction: The Significance of Enantiopurity

(R)-cyclopropyl(phenyl)methanamine is a valuable chiral building block in the synthesis of various pharmaceutical compounds. Achieving high enantiomeric purity is often a stringent regulatory requirement, as different enantiomers of a chiral molecule can exhibit distinct pharmacological and toxicological profiles. This resource provides a comprehensive overview of methods to enhance the enantiomeric excess, focusing on asymmetric synthesis, kinetic resolution, and diastereomeric salt formation.

Part 1: Troubleshooting & FAQs - Navigating Common Hurdles

This section addresses common issues encountered during the synthesis and purification of chiral amines, providing actionable solutions based on established scientific principles.

Frequently Asked Questions (FAQs)

Q1: My asymmetric synthesis is yielding a low enantiomeric excess (% ee). What are the most common culprits?

A1: Low enantiomeric excess in asymmetric synthesis can stem from several factors. The primary areas to investigate are the catalyst system, reaction conditions, and the purity of your reagents.[1]

• Catalyst Issues: An impure, improperly activated, or degraded catalyst is a frequent cause of poor enantioselectivity. Ensure your catalyst is handled under the appropriate inert conditions and consider that the optimal catalyst loading needs to be determined empirically.[1][2]

• Reagent and Solvent Purity: Asymmetric reactions are highly sensitive to impurities. Trace contaminants in your substrate, reagents, or solvents can interfere with the catalytic cycle, leading to a drop in ee.[3] Consider repurifying your starting materials if their purity is questionable.[3]

• Reaction Conditions: Temperature, pressure, and reaction time are critical parameters that can significantly influence the stereochemical outcome.[1] Suboptimal conditions can lead to competing non-selective background reactions or even racemization of the product.[1][2]

Q2: I've optimized the reaction conditions, but the ee is still not satisfactory. What other strategies can I employ to improve it?

A2: If direct asymmetric synthesis is not providing the desired enantiopurity, post-synthesis resolution techniques are the next logical step. These methods separate the desired enantiomer from the racemic or enantioenriched mixture.

• Diastereomeric Salt Resolution: This is a classical and often highly effective method for resolving chiral amines on a large scale.[4][5] It involves reacting the racemic amine with a chiral resolving agent (typically a chiral acid) to form diastereomeric salts. These salts have different physical properties, most importantly solubility, allowing for their separation by fractional crystallization.[4][6]

• Kinetic Resolution: This technique relies on the differential reaction rates of the two enantiomers with a chiral catalyst or reagent.[7] The less reactive enantiomer is left behind in an enantioenriched state. Enzymatic kinetic resolution is a particularly powerful tool in this regard.[7]

• Chiral Chromatography: For smaller-scale purifications or analytical determination of ee, chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are invaluable.[5][8] These techniques utilize a chiral stationary phase to separate the enantiomers.[8]

Q3: How do I accurately determine the enantiomeric excess of my product?

A3: Accurate determination of ee is crucial for validating your synthetic and purification methods.[1]

• Chiral HPLC and GC: These are the most common and reliable methods.[1][8] They use a chiral stationary phase to separate the enantiomers, and the ratio of the peak areas gives the enantiomeric composition.[8] Method validation is critical to ensure accuracy, precision, and linearity.[3]

• NMR Spectroscopy: Chiral shift reagents or chiral solvating agents can be used in Nuclear Magnetic Resonance (NMR) spectroscopy to induce chemical shift differences between enantiomers, allowing for their quantification.[1][9]

Part 2: In-Depth Methodologies & Protocols

This section provides detailed experimental protocols for key techniques discussed in this guide.

Protocol 1: Diastereomeric Salt Resolution of (R,S)-cyclopropyl(phenyl)methanamine

This protocol outlines a general procedure for the resolution of racemic cyclopropyl(phenyl)methanamine using a chiral acid. The choice of resolving agent and solvent is critical and often requires screening.[5]

Principle: The reaction of a racemic amine with a chiral acid forms two diastereomeric salts with different solubilities.[6] Fractional crystallization allows for the isolation of the less soluble diastereomer, from which the desired enantiomerically enriched amine can be liberated.[10]

Materials:

• Racemic (±)-cyclopropyl(phenyl)methanamine

• Chiral resolving agent (e.g., (+)-Tartaric acid, (+)-Di-p-toluoyl-D-tartaric acid)[10]

• Suitable solvent (e.g., Methanol, Ethanol)

Procedure:

• Dissolve the racemic cyclopropyl(phenyl)methanamine in a minimal amount of a suitable hot solvent.

• In a separate flask, dissolve the chiral resolving agent (typically 0.5 to 1.0 equivalents) in the same hot solvent.

• Slowly add the resolving agent solution to the amine solution with stirring.

• Allow the mixture to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• The enantiomeric excess of the amine in the crystallized salt should be determined by chiral HPLC after liberating a small sample.

• If the desired ee is not achieved, the salt can be recrystallized from the same solvent to improve its purity.

• Once the desired diastereomeric purity is achieved, treat the bulk of the salt with an aqueous base (e.g., NaOH solution) to liberate the free amine.

• Extract the enantiomerically enriched amine with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate to obtain the final product.

Parameter	Influence on Resolution	Typical Range/Value
Resolving Agent	Forms diastereomeric salts with differing solubilities.	Tartaric acid, Mandelic acid, Camphorsulfonic acid[6]
Solvent	Affects the solubility difference between diastereomeric salts.	Alcohols (Methanol, Ethanol), Acetone, Water mixtures
Temperature	Controls the rate and extent of crystallization.	Cooling from boiling to 0 °C or below
Molar Ratio	Influences the yield and purity of the resolved salt.[4]	0.5 - 1.5 equivalents of resolving agent[4]

Protocol 2: Enzymatic Kinetic Resolution using a Transaminase

Biocatalysis using ω-transaminases offers a green and highly selective method for the synthesis of chiral amines.[11][12] This protocol describes a kinetic resolution approach where one enantiomer of the racemic amine is selectively converted to the corresponding ketone.

Principle: An (S)-selective ω-transaminase will preferentially deaminate the (S)-enantiomer of cyclopropyl(phenyl)methanamine, leaving the desired (R)-enantiomer unreacted and thus enriched.[13] The reaction equilibrium can be shifted by using an amine acceptor like pyruvate.[13]

Materials:

• Racemic (±)-cyclopropyl(phenyl)methanamine

• (S)-selective ω-Transaminase (ω-TA)

• Pyridoxal 5'-phosphate (PLP) cofactor

• Amine acceptor (e.g., sodium pyruvate)

• Buffer solution (e.g., phosphate buffer, pH 7.5)

Procedure:

• Prepare a buffered solution containing the PLP cofactor.

• Add the (S)-selective ω-transaminase to the buffered solution and allow it to dissolve.

• Add the racemic cyclopropyl(phenyl)methanamine and the amine acceptor (e.g., pyruvate).

• Incubate the reaction mixture at the optimal temperature for the enzyme (typically 25-40 °C) with gentle agitation.

• Monitor the reaction progress by periodically taking samples and analyzing the enantiomeric excess of the remaining amine by chiral HPLC.

• The reaction should be stopped when the desired ee is reached (ideally close to 50% conversion for maximum ee of the remaining substrate).

• Work up the reaction by adjusting the pH to basic (e.g., pH > 10) and extracting the (R)-cyclopropyl(phenyl)methanamine with an organic solvent.

• Dry the organic layer and concentrate to obtain the enantioenriched product.

Parameter	Influence on Resolution	Typical Range/Value
Enzyme Selection	Determines the stereoselectivity of the reaction.	Various commercially available (R)- and (S)-selective ω-TAs[14]
Amine Acceptor	Drives the reaction equilibrium towards product formation.[13]	Pyruvate, α-ketoglutarate
pH and Temperature	Affects enzyme activity and stability.	pH 7.0-8.5, 25-40 °C
Substrate Loading	High concentrations can lead to substrate or product inhibition.[12]	10-100 mM

Part 3: Visualization of Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the workflows for diastereomeric salt resolution and enzymatic kinetic resolution.

Caption: Workflow for Diastereomeric Salt Resolution.

Caption: Workflow for Enzymatic Kinetic Resolution.

References

• Sharma, M., Mangas-Sanchez, J., Turner, N. J., & Grogan, G. (2017). Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. Molecules, 22(12), 2043. [Link]

• Costa, J. C. S., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(10), 1551-1559.

• Kelly, S. A., Pohle, S., & Turner, N. J. (2018). Transaminases for chiral amine synthesis. Current Opinion in Chemical Biology, 43, 106-112. [Link]

• Kelly, S. A., Pohle, S., & Turner, N. J. (2018). Transaminases for chiral amine synthesis. CoLab.

• Contente, M. L., & Paradisi, F. (2023). Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity. ACS Catalysis, 13(8), 5584-5604. [Link]

• LibreTexts. (2022). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. [Link]

• Ghislieri, D., & Turner, N. J. (2014). Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening. Angewandte Chemie International Edition, 53(34), 8966-8969. [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• ResearchGate. (2012). What are the best processes/methods for separation of chiral amine both non selective separation and selective separation?. [Link]

• Al-Majid, A. M. A., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules, 26(11), 3181. [Link]

• Okamoto, Y., et al. (2016). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase by. Journal of the Japan Society for Analytical Chemistry, 32(2), 115-120. [Link]

• Lee, J., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 190-199. [Link]

• Spudeit, D. A., et al. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International, 27(9), 482-491. [Link]

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access, 2(1), 1-4. [Link]

• Sánchez, J. M., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(11), 937-942. [Link]

• Jo, H. H., Lin, C. Y., & Anslyn, E. V. (2014). Rapid Enantiomeric Excess Determination via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 91(10), 1675-1679. [Link]

• Kumar, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(39), 25359-25367. [Link]

• University of Rochester. (n.d.). Asymmetric reactions_synthesis. Retrieved from [Link]

• Chen, Y., et al. (2023). Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases. Organic Letters, 25(36), 6688-6692. [Link]

• De Lera Ruiz, M., et al. (2007). Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines. Organic Letters, 9(2), 187-190. [Link]

• University of Manchester. (n.d.). Asymmetric-Synthesis. Retrieved from [Link]

• Supplementary information Towards sustainable kinetic resolution, a combination of bio-catalysis, flow chemistry and greener mor. (n.d.). Retrieved from [Link]

• Smith, M. D., & Lectka, T. (2022). Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines. Angewandte Chemie International Edition, 61(12), e202116174. [Link]

• Aydin, M., & Yilmaz, I. (2022). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega, 7(4), 3749-3763. [Link]

• Wikipedia. (n.d.). Kinetic resolution. Retrieved from [Link]

• Scherk, C., et al. (2021). Reductive enzymatic dynamic kinetic resolution affording 843 mM (S)-2-phenylpropanol with 93.1% ee. Microbial Cell Factories, 20(1), 1-12. [Link]

• Alexakis, A., et al. (2002). Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. Journal of the American Chemical Society, 124(19), 5262-5263. [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopropyl(phenyl)methanamine. PubChem. [Link]

• Wang, D., et al. (2022). Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins. Chemical Science, 13(10), 2884-2890. [Link]

• Daskalakis, K., et al. (2021). Asymmetric Synthesis of Noradamantane Scaffolds via Diphenylprolinol Silyl Ether-Mediated Domino Michael/Epimerization/Michael (or Aldol)/1,2-Addition Reactions. Chemistry-A European Journal, 27(4), 1464-1470. [Link]

• Borovkov, V. V. (2020). Estimation of Enantiomeric Excess Based on Rapid Host-Guest Exchange. Symmetry, 12(11), 1836. [Link]

• Muckle, M. T., et al. (2021). Rapid Enantiomeric Excess Measurements of Enantioisotopomers by Molecular Rotational Resonance Spectroscopy. Analytical Chemistry, 93(26), 9096-9102. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 5. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Transaminases for chiral amine synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Troubleshooting Guide for Reactions Involving (R)-cyclopropyl(phenyl)methanamine

Welcome to our dedicated technical support center for (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile chiral amine. As a key building block in medicinal chemistry, its successful application hinges on understanding its unique reactivity, potential pitfalls, and the strategies to overcome them. This resource, presented in a question-and-answer format, provides in-depth, field-proven insights to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during reactions with (R)-cyclopropyl(phenyl)methanamine, providing not just solutions but the underlying chemical principles to empower your experimental design.

Amidation Reactions

Question 1: My amide coupling reaction with (R)-cyclopropyl(phenyl)methanamine is resulting in a low yield. What are the likely causes and how can I improve it?

Low yields in amide coupling reactions are a frequent challenge. Several factors, often interconnected, can be at play when using (R)-cyclopropyl(phenyl)methanamine.

• Incomplete Carboxylic Acid Activation: The first critical step is the activation of your carboxylic acid. Insufficient or inefficient activation will inevitably lead to poor conversion.[1] The steric bulk of the cyclopropylphenylmethyl group can also hinder the approach of the amine to the activated ester.[2]

• Amine Deactivation: As a primary amine, (R)-cyclopropyl(phenyl)methanamine is basic and can be protonated by the carboxylic acid, forming an unreactive ammonium salt. This acid-base neutralization competes with the desired amide bond formation.[1]

• Hydrolysis: The presence of trace amounts of water can lead to the hydrolysis of the activated carboxylic acid intermediate, reverting it to the starting material and preventing amide formation. It is crucial to use anhydrous solvents and reagents.[1]

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and base can significantly impact the reaction outcome.[1]

Troubleshooting Workflow for Low Amidation Yield

Caption: Troubleshooting workflow for low amidation yield.

Question 2: I'm observing significant epimerization (racemization) at the stereocenter of my product. How can I prevent this?

Maintaining the stereochemical integrity of (R)-cyclopropyl(phenyl)methanamine is crucial for its application in pharmaceuticals.[3] Epimerization can occur under harsh reaction conditions.

• Choice of Coupling Reagent: Certain coupling reagents are more prone to causing racemization. Carbodiimides like DCC or EDC, when used alone, can lead to the formation of a 5(4H)-oxazolone intermediate which is susceptible to racemization.

• Reaction Temperature: Higher temperatures can provide the energy needed to overcome the barrier to epimerization.

• Base: The choice and amount of base can influence the rate of racemization.

Strategies to Minimize Racemization:

Strategy	Rationale	Recommended Reagents/Conditions
Use Racemization-Suppressing Additives	Additives like HOBt or HOAt intercept the activated intermediate, forming an active ester that is less prone to racemization.[2]	HOBt, HOAt, OxymaPure®[2]
Select Appropriate Coupling Reagents	Uronium/aminium salts (e.g., HATU, HBTU) or phosphonium salts (e.g., PyBOP) are known for low racemization rates.[2]	HATU, HBTU, COMU, PyBOP
Control Reaction Temperature	Lowering the reaction temperature reduces the likelihood of epimerization.	Run the reaction at 0 °C or room temperature.
Optimize Base Usage	Use a non-nucleophilic base and avoid a large excess, which can promote racemization.	DIPEA, N-methylmorpholine (NMM)

Reductive Amination

Question 3: My reductive amination reaction between (R)-cyclopropyl(phenyl)methanamine and a carbonyl compound is not proceeding or is giving byproducts. What should I check?

Reductive amination is a powerful tool for forming C-N bonds. However, issues can arise from imine formation, the choice of reducing agent, and side reactions.

• Inefficient Imine Formation: The initial step is the formation of an imine (or iminium ion), which is then reduced. This is a reversible equilibrium reaction.[4] The presence of water can shift the equilibrium back to the starting materials. Steric hindrance on either the amine or the carbonyl can also slow down this step.

• Incorrect Reducing Agent: The choice of reducing agent is critical. A reagent that is too strong, like NaBH₄, can reduce the carbonyl compound before it has a chance to form the imine.[5] A reagent that is too weak may not efficiently reduce the imine.

• Side Reactions: A common side reaction is the formation of a dialkylated product, where the newly formed secondary amine reacts with another molecule of the carbonyl and is subsequently reduced.[6]

Troubleshooting Guide for Reductive Amination

Issue	Potential Cause	Recommended Solution
No Reaction	Inefficient imine formation.	Add a dehydrating agent (e.g., molecular sieves) to drive the equilibrium.[5] A catalytic amount of acid (e.g., acetic acid) can activate the carbonyl.[7]
Aldehyde/Ketone Reduction	Reducing agent is too reactive.	Use a milder, more selective reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[6]
Dialkylation Product	The secondary amine product is more nucleophilic than the starting primary amine.	Use a stepwise procedure: form the imine first, then add the reducing agent.[6] Using a slight excess of the primary amine can also help.

General Handling and Purification

Question 4: I am having difficulty purifying my product containing the (R)-cyclopropyl(phenyl)methanamine moiety. What are the best practices?

The basic nature of the amine can complicate purification by standard silica gel chromatography.

• Tailing on Silica Gel: The basic amine can interact strongly with the acidic silica gel, leading to significant tailing of the product spot on TLC and poor separation during column chromatography.

• Formation of Salts: If the reaction mixture is acidic, the amine will be protonated, changing its polarity and potentially making extraction difficult.

• Emulsion Formation: During aqueous workups, the presence of amine salts can sometimes lead to the formation of emulsions, complicating phase separation.[8]

Purification Strategies:

• Neutralize the Column: Pre-treat the silica gel with a solution of a non-polar solvent containing a small amount of a volatile base like triethylamine (e.g., 1-2% Et₃N in hexane) before loading your sample. This will neutralize the acidic sites on the silica.

• Basify the Eluent: Add a small percentage (0.5-1%) of triethylamine or ammonia in methanol to your mobile phase to prevent tailing.

• Acid-Base Extraction: Utilize the basicity of the amine for purification.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate, DCM).

  • Wash with a dilute acid (e.g., 1M HCl) to protonate the amine, moving it to the aqueous layer.

  • Separate the layers and wash the organic layer again to remove any remaining non-basic impurities.

  • Basify the aqueous layer with a base (e.g., NaOH, NaHCO₃) to deprotonate the amine.

  • Extract the deprotonated amine back into an organic solvent.

  • Dry the organic layer over Na₂SO₄ or MgSO₄, filter, and concentrate.

• Chiral Purification: If enantiomeric purity is a concern, chiral HPLC or SFC is the standard method for separation.[][10] It's also possible to form diastereomeric salts with a chiral acid (like tartaric acid), separate them by crystallization, and then liberate the free amine.[8]

Detailed Experimental Protocol: Amide Coupling using HATU

This protocol provides a general procedure for the amide coupling of (R)-cyclopropyl(phenyl)methanamine with a generic carboxylic acid using HATU, a reagent known for its efficiency and low racemization rates.[1]

Materials:

• (R)-cyclopropyl(phenyl)methanamine (1.0 eq)

• Carboxylic acid (1.05 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.05 eq).

• Dissolve the acid in anhydrous DMF.

• Add HATU (1.1 eq) to the solution.

• Add DIPEA (2.5 eq) dropwise to the mixture.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate vial, dissolve (R)-cyclopropyl(phenyl)methanamine (1.0 eq) in a small amount of anhydrous DMF.

• Add the amine solution to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with water, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (using a solvent system containing 0.5% triethylamine to prevent tailing).

Reaction Pathway Visualization

Caption: General pathway for HATU-mediated amide coupling.

Chemical Stability Considerations

The cyclopropylamine moiety can be susceptible to degradation under certain conditions. Studies have shown that cyclopropylamines can undergo hydrolytic degradation under high pH conditions.[11] Therefore, it is advisable to avoid prolonged exposure to strong basic conditions, especially at elevated temperatures, to maintain the integrity of the cyclopropane ring.

By understanding the unique characteristics of (R)-cyclopropyl(phenyl)methanamine and anticipating potential challenges, researchers can develop robust and efficient synthetic routes. This guide serves as a starting point for troubleshooting, and we encourage further consultation of the cited literature for a deeper understanding of the underlying chemistry.

References

• PubChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2012). What are the best processes/methods for separation of chiral amine both non selective separation and selective separation?. Retrieved from [Link]

• PubChem. (n.d.). Cyclopropyl(phenyl)methanamine. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Qaisi, A. M., et al. (2022). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules, 27(15), 4976.
• Inam, A., & Kumar, A. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• Stolarik, D. F., et al. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. Journal of Pharmaceutical Sciences, 108(9), 2858-2864.

• Wikipedia. (2024). Amine. Retrieved from [Link]

• Britannica. (2025). Amine - Reactions, Synthesis, Properties. Retrieved from [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. Retrieved from [Link]

• Solubility of Things. (n.d.). Amines: Structure, Properties, and Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Reddit. (2024). Esterification/Amidation Problems. r/Chempros. Retrieved from [Link]

• Evopure. (n.d.). Buy (4-(2-Cyclopropylethyl)phenyl)methanamine. Retrieved from [Link]

• Jasperse, J. (n.d.). Reactions of Amines. Chem 360. Retrieved from [Link]

• ResearchGate. (2014). Is anyone familiar with a reductive amination?. Retrieved from [Link]

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE. Retrieved from [Link]

• NCERT. (n.d.). Amines. Retrieved from [Link]

• ResearchGate. (2012). What are the difficulties associated with reductive amination? How to control byproduct formation?. Retrieved from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Retrieved from [Link]

• Reddit. (2022). amide coupling help. r/Chempros. Retrieved from [Link]

• Pearson. (n.d.). Reductive Amination Practice Problems. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• Imming, P., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry, 12, 2333–2343.

• ResearchGate. (2024). How to prevent cross-linking in biomaterials synthesis via amidation reaction?. Retrieved from [Link]

• PubChem. (n.d.). (2-Phenylcyclopropyl)methanamine. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. (R)-(4-(Cyclopentyloxy)phenyl)(cyclopropyl)methanamine () for sale [vulcanchem.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. researchgate.net [researchgate.net]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 10. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues and proper storage of (R)-cyclopropyl(phenyl)methanamine

An in-depth technical guide for researchers, scientists, and drug development professionals on the stability and storage of (R)-cyclopropyl(phenyl)methanamine.

Technical Support Center: (R)-Cyclopropyl(phenyl)methanamine

Welcome to the technical support center for (R)-cyclopropyl(phenyl)methanamine. As a Senior Application Scientist, my goal is to provide you with a comprehensive guide to ensure the long-term stability and integrity of this valuable chiral amine. The unique structure of this compound, featuring a strained cyclopropyl ring and a primary amine, imparts specific reactivity and requires careful handling to prevent degradation.[1][2] This guide is structured to help you troubleshoot common issues and answer frequently asked questions, ensuring the success and reproducibility of your experiments.

Troubleshooting Guide: Stability Issues

Encountering unexpected results or observing changes in your material? The following table outlines common stability-related issues, their underlying scientific causes, and actionable protocols to resolve them.

Observed Issue	Potential Root Cause	Recommended Action & Protocol
Gradual darkening or color change of the liquid (e.g., to yellow/brown)	Oxidation: Primary amines are susceptible to air oxidation, which can form colored impurities. The benzylic position may also be prone to oxidation.	Inert Atmosphere Protocol: 1. Always handle the compound under an inert atmosphere (e.g., Argon or Nitrogen). 2. Before sealing the vial, purge the headspace with a gentle stream of inert gas for 30-60 seconds. 3. Use septa-sealed vials for storage and retrieve material using a gas-tight syringe.
Decreased purity confirmed by analytical methods (HPLC, GC, NMR)	1. Hydrolysis: The amine can be hygroscopic, and absorbed moisture can lead to hydrolytic degradation, especially if acidic or basic impurities are present.[3] 2. CO₂ Absorption: Primary amines can react with atmospheric carbon dioxide to form carbamates.	Moisture & CO₂ Exclusion Protocol: 1. Store in a desiccator, especially after opening. 2. Use anhydrous solvents and reagents when preparing solutions. 3. Work quickly when handling the material outside of an inert environment. Storing under a positive pressure of inert gas is the most effective preventative measure.
Inconsistent results in biological assays or chemical reactions	Presence of Degradants: Degradation products can act as inhibitors, catalysts, or competing substrates in sensitive applications, leading to poor reproducibility. The cyclopropyl ring itself can undergo ring-opening reactions under certain oxidative or acidic conditions.[4][5]	Purity Verification & Re-purification: 1. Before use, verify the purity of the material using a suitable analytical method (e.g., chiral HPLC). 2. If impurities are detected, consider re-purification via flash chromatography or distillation, ensuring all steps are performed under an inert atmosphere with anhydrous solvents.
Formation of solid precipitate in the vial	Carbamate or Salt Formation: Reaction with atmospheric CO₂ can form a solid carbamate salt. If exposed to acidic vapors (e.g., HCl, TFA from other lab activities), it will form the corresponding amine salt.	Handling & Storage Environment Protocol: 1. Ensure the vial is tightly sealed and stored away from sources of acidic or reactive vapors.[6] 2. If a precipitate is observed, analyze a small portion to identify its nature before using the remaining liquid. The material may need to be re-isolated from the salt.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for diagnosing and addressing stability issues with (R)-cyclopropyl(phenyl)methanamine.

Caption: Troubleshooting workflow for (R)-cyclopropyl(phenyl)methanamine.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for (R)-cyclopropyl(phenyl)methanamine?

A1: The compound should be stored as a liquid in a tightly sealed container, preferably an amber vial to protect it from light. The recommended storage temperature is between 2-8°C.[7] Crucially, it must be stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidative degradation.[3]

Q2: Why is an inert atmosphere so critical for this compound?

A2: Primary amines, particularly those with a benzylic proton like this one, are susceptible to oxidation by atmospheric oxygen. This process can lead to the formation of imines, oxides, and other degradation products, which often appear as colored impurities. An inert atmosphere displaces the oxygen, significantly slowing these degradation pathways and preserving the compound's purity.

Q3: Is the hydrochloride salt form of this amine more stable?

A3: Yes, generally, the hydrochloride salt of an amine is more stable than the free base. The protonated ammonium salt is no longer nucleophilic and is significantly less susceptible to oxidation and reaction with atmospheric CO₂. The salt is typically a stable, crystalline solid that is easier to handle and store long-term.[8][9] However, it will have different solubility profiles and may require a neutralization step before use in certain reactions.

Q4: I've noticed the purity of my sample decreasing over several months despite proper storage. What could be happening?

A4: Even under ideal conditions, very slow degradation can occur over extended periods. The high ring strain of the cyclopropyl group can make the molecule more reactive than analogous compounds.[1] One potential, albeit slower, degradation pathway involves the hydrolytic ring-opening of the cyclopropylamine moiety, a process that can be influenced by pH.[10] For long-term storage (over a year), it is advisable to re-analyze the purity of the compound before use in a critical experiment.

Q5: What solvents should I use to dissolve (R)-cyclopropyl(phenyl)methanamine?

A5: The compound is an organic amine and is generally soluble in a wide range of common organic solvents such as methanol, ethanol, dichloromethane (DCM), tetrahydrofuran (THF), and toluene.[11] When preparing solutions for storage or reaction, always use anhydrous grade solvents to minimize the risk of hydrolysis. If preparing a solution for long-term storage, de-gas the solvent with an inert gas before dissolving the amine and store the solution under an inert atmosphere at 2-8°C.

Q6: Are there any specific chemical incompatibilities I should be aware of?

A6: Yes. Avoid contact with strong oxidizing agents, as they will readily degrade the amine. It is also incompatible with acids, acid chlorides, and acid anhydrides, with which it will react exothermically. As a base, it will react with carbon dioxide. Ensure that all labware is clean and dry and that the compound is not exposed to reactive chemical vapors in the storage area.

References

• (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325. PubChem. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515. PubChem. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• (R)-cyclopropyl(phenyl)methanamine | 434307-26-3. LookChem. [Link]

• Ring-opening hydroarylation of monosubstituted cyclopropanes enabled by hexafluoroisopropanol. ResearchGate. [Link]

• The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. PubMed. [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. CAS 23459-38-3: 1-cyclopropyl-1-phenylmethanamine [cymitquimica.com]
• 3. fishersci.com [fishersci.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. researchgate.net [researchgate.net]
• 6. chemicalbook.com [chemicalbook.com]
• 7. lookchem.com [lookchem.com]
• 8. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-cyclopropyl-1-phenylmethanamine hydrochloride | 39959-72-3 [sigmaaldrich.cn]
• 10. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CAS 765-30-0: Cyclopropylamine | CymitQuimica [cymitquimica.com]

Technical Support Center: Purification of (R)-cyclopropyl(phenyl)methanamine

Welcome to the technical support center for the purification of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral amine and need to overcome common purification challenges. As a critical building block in pharmaceutical synthesis, achieving high chemical and enantiomeric purity is paramount. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My final product has a low enantiomeric excess (ee) after diastereomeric salt resolution. What went wrong?

A1: Achieving low enantiomeric excess is a common but solvable issue in diastereomeric salt resolutions. The separation relies on the differential solubility of two diastereomeric salts, and several factors can compromise this delicate equilibrium.[1][2]

Potential Causes & Solutions:

• Suboptimal Resolving Agent: The interaction between your amine and the chiral acid is crucial. Not all resolving agents will form salts with a significant solubility difference.

  • Solution: Screen a variety of commercially available chiral acids. For chiral amines, tartaric acid derivatives (like (+)-dibenzoyl-D-tartaric acid or (+)-tartaric acid) and mandelic acid are excellent starting points.[2][3]

• Incorrect Solvent Choice: The solvent system is arguably the most critical parameter. The ideal solvent should provide moderate solubility for both diastereomeric salts, with a significant difference in solubility between them at a lower temperature.

  • Solution: Conduct small-scale solvent screening experiments. Test a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, or mixtures like ethanol/water). The goal is to find a system where one salt crystallizes cleanly while the other remains in the mother liquor.

• Crystallization Rate is Too Fast: Rapid cooling or crash precipitation traps the more soluble diastereomer within the crystal lattice of the less soluble one, leading to poor enantiomeric enrichment.

  • Solution: Allow the solution to cool slowly and undisturbed to room temperature before further cooling in an ice bath. Slow cooling promotes the formation of a more ordered, pure crystal lattice.[4] Seeding the solution with a small, pure crystal of the desired diastereomeric salt can also promote controlled crystallization.

• Insufficient Recrystallization: A single crystallization is often not enough to achieve >99% ee.

  • Solution: Perform one or two subsequent recrystallizations of the isolated diastereomeric salt from the same solvent system. Monitor the enantiomeric purity of the salt at each stage using chiral HPLC.

Q2: Instead of well-defined crystals, my product is "oiling out" during the crystallization process. How can I resolve this?

A2: "Oiling out" occurs when the solute's solubility is exceeded at a temperature above its melting point (or the melting point of the solvated complex), causing it to separate as a liquid phase instead of a solid.

Potential Causes & Solutions:

• Solution is Too Concentrated: If the solution is supersaturated to a very high degree, the product may not have time to form an ordered crystal lattice.

  • Solution: Add a small amount of additional hot solvent to the oiled-out mixture to redissolve the oil. Then, allow the solution to cool much more slowly. Using a slightly more dilute initial solution can prevent this issue.

• Inappropriate Solvent: The chosen solvent may be too good a solvent for the impurities or too poor a solvent for the product, leading to this phenomenon.

  • Solution: Re-evaluate your solvent system. A two-solvent system can sometimes provide better control. Dissolve your compound in a minimal amount of a "good" hot solvent, then slowly add a "poor" hot solvent until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then cool slowly.[4]

• Presence of Impurities: Impurities can disrupt the crystal lattice formation and depress the melting point of the mixture, promoting oiling.

  • Solution: First, purify the crude amine to remove achiral impurities using an acid-base extraction before attempting the diastereomeric salt formation.[5][6]

Q3: My purified amine is still contaminated with achiral impurities (e.g., starting materials, side-products). How can I remove these effectively?

A3: Diastereomeric crystallization is excellent for separating enantiomers but is not designed to remove chemically different (achiral) impurities. These should be removed in a preliminary step.

Solution: Acid-Base Extraction

Acid-base extraction is a powerful liquid-liquid extraction technique for separating organic compounds based on their acidic or basic properties.[5][7] Since (R)-cyclopropyl(phenyl)methanamine is a basic amine, it can be easily separated from neutral or acidic impurities.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product mixture in a water-immiscible organic solvent, such as dichloromethane or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and extract with an aqueous acid solution (e.g., 1 M HCl).[5][7] The basic amine will be protonated to form an ammonium salt, which is soluble in the aqueous layer. Neutral impurities will remain in the organic layer.

• Separation: Separate the two layers. The organic layer containing neutral impurities can be discarded.

• Basification: Cool the aqueous layer containing the protonated amine salt in an ice bath. Slowly add a base (e.g., 2 M NaOH) with stirring until the solution is basic (pH > 10, check with pH paper). This will deprotonate the ammonium salt, regenerating the water-insoluble free amine.[5]

• Final Extraction: Extract the liberated free amine back into a fresh portion of organic solvent (e.g., dichloromethane) multiple times.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (like Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the chemically purified (but still racemic) amine. This product is now ready for chiral resolution.

Workflow for Purification and Chiral Resolution

Caption: General workflow for purification of (R)-cyclopropyl(phenyl)methanamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying (R)-cyclopropyl(phenyl)methanamine? A1: The main methods are diastereomeric salt resolution and preparative chiral chromatography.

• Diastereomeric Salt Resolution: This is a classical, cost-effective, and highly scalable method. It involves reacting the racemic amine with an enantiomerically pure chiral acid to form diastereomeric salts, which are then separated by crystallization.[8]

• Preparative Chiral Chromatography (HPLC or SFC): This technique offers rapid and direct separation of enantiomers on a chiral stationary phase. While highly effective, it can be more expensive and less scalable than crystallization, making it more suitable for smaller quantities.[8][9]

Data Presentation: Comparison of Purification Methods

Feature	Diastereomeric Salt Resolution	Preparative Chiral Chromatography
Principle	Separation of diastereomers by solubility differences	Differential interaction with a chiral stationary phase
Scalability	Excellent (grams to multi-kilogram scale)[8]	Limited (milligrams to grams, kg-scale is expensive)[8]
Cost	Generally lower (solvents, resolving agent)	Higher (chiral columns, specialized equipment, solvent consumption)
Development Time	Can be iterative (screening agents and solvents)	Often faster for small scale (method screening)
Typical Purity	High (>99% ee) is achievable with recrystallization	Very high (>99.5% ee) is common

Q2: How do I select the best chiral resolving agent for my amine? A2: The selection is often empirical, but some guidelines exist. The resolving agent should be readily available, inexpensive, and stable. Most importantly, it must form a well-defined, crystalline salt with your amine. For basic amines like yours, chiral carboxylic acids are used. Good starting points include (+)-tartaric acid, (-)-dibenzoyl-L-tartaric acid, and (+)-mandelic acid.[1][3] The optimal choice is found through small-scale screening to see which agent provides the best separation and crystal quality with your specific compound.

Q3: Can I use chromatography instead of crystallization? What are the pros and cons? A3: Yes, preparative chiral chromatography is an excellent alternative.

• Pros: It offers a direct separation without the need for chemical derivatization (salt formation). Method development can be faster, and it often yields very high enantiomeric purity in a single run.[10]

• Cons: The primary drawbacks are cost and scalability. Chiral stationary phases are expensive, and the throughput is lower than crystallization, making it less economical for large-scale production.[8]

Q4: How do I confirm the purity and identity of my final (R)-cyclopropyl(phenyl)methanamine? A4: A combination of analytical techniques is required for full characterization:

• Enantiomeric Purity (ee): This is most accurately determined by Chiral High-Performance Liquid Chromatography (HPLC) .[10][11] An analytical column with a suitable chiral stationary phase (e.g., polysaccharide-based like Chiralcel® OD-H) is used to separate and quantify the R and S enantiomers.[12][13]

• Chemical Purity: This is assessed using standard reverse-phase HPLC (with a UV detector) or Gas Chromatography (GC-FID).

• Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure, while Mass Spectrometry (MS) will confirm the molecular weight of your compound.

Principle of Diastereomeric Salt Resolution

Caption: Separation of enantiomers via diastereomeric salt formation.

References

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (n.d.). Elsevier.
• Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid. (n.d.). BenchChem.
• Resolution (Separation) of Enantiomers. (2022). Chemistry LibreTexts.
• Separation of Organic Compounds by Acid-Base Extraction Techniques. (n.d.). Vernier.
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale. (2018). BioDuro.
• Amine Troubleshooting. (n.d.). Sulfur Recovery Engineering Inc.
• Amine Treating - Troubleshooting Guide. (n.d.). Scribd.
• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (n.d.). Gavin Publishers.
• Acid–base extraction. (n.d.). Wikipedia.
• Acid-Base Extraction. (2022). Chemistry LibreTexts.
• Selective separation of amines from continuous processes using automated pH controlled extraction. (2021). Reaction Chemistry & Engineering (RSC Publishing). DOI:10.1039/D1RE00205H.
• Liquid/liquid Extraction. (n.d.).
• Troubleshooting Amine Unit Simulations. (2008).
• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (n.d.). MDPI.
• Case studies of troubleshooting amine treating foaming—Part 1. (2019). Gas Processing & LNG.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral St
• Troubleshooting of Amine Regn. (n.d.). Scribd.
• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (n.d.). White Rose eTheses Online.
• Chiral Purity Analysis – Know What Both Hands Are Doing. (n.d.). SK pharmteco.
• Recrystallization - Single Solvent. (n.d.).
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry.
• Measuring Chiral Purity. (n.d.). OpenOChem Learn.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.).

Sources

• 1. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Home Page [chem.ualberta.ca]
• 5. vernier.com [vernier.com]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 9. Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines [mdpi.com]
• 10. Measuring Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 11. skpharmteco.com [skpharmteco.com]
• 12. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Scaling Up the Synthesis of (R)-cyclopropyl(phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of (R)-cyclopropyl(phenyl)methanamine. This guide is designed to provide in-depth, practical solutions to common challenges encountered during the scale-up of this valuable chiral amine. As a key building block in many pharmaceutical compounds, achieving a robust, efficient, and enantiomerically pure synthesis is critical.

This center moves beyond simple protocols to explain the 'why' behind experimental choices, offering troubleshooting workflows and frequently asked questions to navigate the complexities of scaling up this synthesis.

I. Overview of Synthetic Strategies

The synthesis of chiral cyclopropylamines like (R)-cyclopropyl(phenyl)methanamine is a significant area of research due to their presence in a wide range of biologically active molecules.[1] Several synthetic routes are available, each with its own set of advantages and challenges, particularly when considering large-scale production.

Common approaches include:

• Asymmetric Cyclopropanation: This method involves the reaction of vinylcarbamates with diazoesters in the presence of a chiral catalyst to directly form the cyclopropylamine skeleton with high enantioselectivity.[2]

• Resolution of a Racemic Mixture: This classic approach involves synthesizing the racemic amine and then separating the enantiomers using a chiral resolving agent, such as tartaric acid.[3]

• Biocatalytic Methods: The use of enzymes, such as transaminases or amine dehydrogenases, offers a green and highly selective alternative for producing the desired enantiomer.[4][5][6]

The choice of synthetic route for scale-up will depend on factors such as cost of starting materials and catalysts, desired enantiomeric purity, operational complexity, and environmental impact.

II. Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the scale-up of an asymmetric cyclopropanation?

A1: When scaling up an asymmetric cyclopropanation, the following parameters are crucial for maintaining high yield and enantioselectivity:

• Catalyst Loading: While higher catalyst loading may be acceptable at the lab scale, it becomes a significant cost driver at an industrial scale. It is essential to optimize the catalyst loading to the lowest effective level without compromising reaction time or stereoselectivity.

• Reaction Temperature: Temperature control is critical.[4] Exothermic events during the addition of the diazo compound can lead to a loss of enantioselectivity. A robust cooling system and controlled addition rate are necessary.

• Solvent Purity: The presence of impurities in the solvent can poison the catalyst or lead to side reactions. Always use high-purity, anhydrous solvents.

• Mixing and Agitation: In large reactors, inefficient mixing can lead to localized concentration gradients of reactants and catalyst, resulting in inconsistent reaction progress and lower selectivity. The agitation rate and impeller design should be carefully considered to ensure homogeneity.

Q2: I am using a resolution method with tartaric acid, but the yield of the desired (R)-enantiomer is low after crystallization. What could be the issue?

A2: Low yield in a diastereomeric salt crystallization can stem from several factors:

• Solvent Choice and Volume: The solubility of the two diastereomeric salts is a key factor. If the unwanted diastereomer is not sufficiently soluble in the chosen solvent, it may co-precipitate, reducing the yield of the pure desired diastereomer. Conversely, if the desired salt is too soluble, the yield will be low. Experiment with different solvents or solvent mixtures and carefully optimize the solvent volume.

• Cooling Rate: A rapid cooling rate can lead to the entrapment of the undesired diastereomer in the crystal lattice of the desired one. A slow, controlled cooling profile is generally recommended to allow for selective crystallization.

• Purity of the Racemic Amine: Impurities in the starting racemic amine can interfere with the crystallization process, acting as nucleation sites for the unwanted diastereomer or inhibiting the crystallization of the desired one. Ensure the racemic amine is of high purity before attempting the resolution.

• Stoichiometry of the Resolving Agent: Using the incorrect stoichiometric amount of tartaric acid can negatively impact the resolution efficiency.[7]

Q3: When is a biocatalytic approach the best choice for synthesizing (R)-cyclopropyl(phenyl)methanamine?

A3: A biocatalytic approach is particularly advantageous in the following scenarios:

• High Enantioselectivity is Paramount: Enzymes often provide exceptionally high enantiomeric excess (ee), frequently exceeding 99%.[4]

• "Green" Chemistry is a Priority: Biocatalytic reactions are typically performed in aqueous media under mild temperature and pH conditions, reducing the environmental impact.[4]

• Challenging Substrates: For substrates that are difficult to functionalize with high stereoselectivity using traditional chemical catalysts, enzymes can offer a viable solution.[4]

However, it's important to note that enzyme discovery and optimization for a specific substrate can be time-consuming, and the operational stability and cost of the enzyme are key considerations for industrial applications.[5]

III. Troubleshooting Guides

Guide 1: Low Enantioselectivity in Asymmetric Synthesis

If you are observing a lower than expected enantiomeric excess (ee) in your asymmetric synthesis, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low enantioselectivity.

Detailed Steps & Protocols:

• Verify Catalyst and Ligand Integrity:

  • Action: Ensure the chiral ligand and metal precursor are from a reliable source and have been stored under appropriate inert conditions.

  • Rationale: Chiral ligands and catalysts can be sensitive to air and moisture, leading to decomposition and loss of catalytic activity and selectivity.

• Analyze Reaction Conditions:

  • Action: Review your temperature logs. Lowering the reaction temperature often enhances enantioselectivity by increasing the energy difference between the diastereomeric transition states.[4]

  • Protocol: Temperature Screening:

    • Set up a series of small-scale reactions at different temperatures (e.g., 0 °C, -10 °C, -20 °C).

    • Carefully monitor each reaction for conversion and enantiomeric excess using chiral HPLC.

    • Plot ee vs. temperature to identify the optimal range.

• Assess Purity of Starting Materials:

  • Action: Analyze the purity of your vinyl starting material and diazo compound. Impurities can act as catalyst poisons.

  • Rationale: The quality of starting materials is paramount. For instance, in cyclopropanation reactions, the diazo compound should ideally be freshly prepared and used immediately.

Guide 2: Challenges in Purification and Isolation

Scaling up the purification of (R)-cyclopropyl(phenyl)methanamine can present challenges, especially in achieving high purity and recovery.

Problem: Difficulty in Removing the Unwanted Enantiomer by Chromatography

When scaling up chiral separations using High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC), you may encounter issues with resolution and throughput.

Troubleshooting Steps:

Potential Cause	Recommended Action	Details
Column Overload	Dilute the sample and re-inject.	Injecting too concentrated a sample can lead to peak broadening and loss of resolution.[8]
Inappropriate Mobile Phase	Optimize the mobile phase composition.	For normal-phase chiral separations, systematically vary the ratio of the alcoholic modifier (e.g., isopropanol, ethanol) in the mobile phase. Small changes can have a significant impact on selectivity.
Suboptimal Flow Rate	Adjust the flow rate.	A lower flow rate can sometimes improve resolution, but at the cost of longer run times. Find a balance that provides adequate separation within a practical timeframe.
Temperature Effects	Control the column temperature.	Temperature can influence the interactions between the analyte and the chiral stationary phase.[8]

For large-scale purification, preparative SFC is often preferred over HPLC due to its higher throughput and reduced solvent consumption.[]

Problem: Formation of Emulsions During Workup

Aqueous workups of amine products can sometimes lead to the formation of stable emulsions, making phase separation difficult and leading to product loss.

Solutions:

• Addition of Salt: Adding a saturated solution of sodium chloride (brine) to the aqueous layer can help to break emulsions by increasing the ionic strength of the aqueous phase.

• Change in pH: Adjusting the pH of the aqueous layer away from the pKa of the amine can sometimes destabilize the emulsion.

• Filtration through Celite: Passing the emulsified mixture through a pad of celite can help to break up the emulsion.

IV. Experimental Protocols

Protocol 1: Asymmetric Cyclopropanation (Lab Scale)

This protocol is a representative example for the synthesis of a protected cyclopropylamine derivative.

Materials:

• Benzyl vinylcarbamate

• Ethyl diazoacetate

• Chiral Ruthenium-Pheox catalyst

• Anhydrous dichloromethane (DCM)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried, argon-purged flask, add the Ru(II)-Pheox catalyst (1-2 mol%).

• Add anhydrous DCM and cool the mixture to the desired temperature (e.g., -30 °C).

• Add benzyl vinylcarbamate (1.0 equivalent).

• Slowly add a solution of ethyl diazoacetate (1.2 equivalents) in anhydrous DCM via a syringe pump over several hours.

• Stir the reaction at the same temperature until the starting material is consumed (monitor by TLC or GC).

• Quench the reaction by warming to room temperature and concentrating under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the diastereoselectivity and enantiomeric excess by NMR and chiral HPLC analysis, respectively.[2]

Protocol 2: Chiral Resolution via Diastereomeric Salt Crystallization

This protocol outlines the separation of a racemic amine using a chiral acid.

Materials:

• Racemic (±)-cyclopropyl(phenyl)methanamine

• (+)-Tartaric acid (0.5 equivalents)

• Methanol

Procedure:

• Dissolve the racemic amine in a minimal amount of hot methanol.

• In a separate flask, dissolve (+)-tartaric acid in hot methanol.

• Slowly add the tartaric acid solution to the amine solution while stirring.

• Allow the mixture to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.[7]

• Collect the precipitated diastereomeric salt by filtration and wash with a small amount of cold methanol.

• The enantiomeric purity of the salt can be improved by recrystallization from fresh hot methanol.

• To recover the free amine, treat the diastereomeric salt with an aqueous base solution (e.g., 2M NaOH) and extract with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the enantiomerically enriched (R)-cyclopropyl(phenyl)methanamine.

V. References

• Kan T., et al. (2013). Highly Enantioselective Synthesis of Cyclopropylamine Derivatives via Ru(II)-Pheox-Catalyzed Direct Asymmetric Cyclopropanation of Vinylcarbamates. Organic Letters. Available from: [Link]

• Charette, A. B. (2010). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. Available from: [Link]

• Vikhrankar, S. S., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. National Institutes of Health. Available from: [Link]

• Santos, P. P., & Pinheiro, P. F. (2017). Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available from: [Link]

• MDPI. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Available from: [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

dealing with racemization of (R)-cyclopropyl(phenyl)methanamine

Welcome to the technical support hub for handling (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the common issue of racemization, ensuring the enantiomeric integrity of this valuable chiral building block.

Part 1: Frequently Asked Questions (FAQs)

Here are quick answers to the most common issues encountered when working with (R)-cyclopropyl(phenyl)methanamine.

Q1: I'm observing a loss of enantiomeric excess (ee) in my sample after storage. What's the most likely cause?

A1: The most probable causes are improper storage temperature and exposure to acidic or basic contaminants. Chiral benzylic amines are susceptible to racemization, a process that can be accelerated by heat and pH extremes.[1][2] For optimal stability, store the amine under an inert atmosphere (nitrogen or argon), at a low temperature (2-8°C), and away from light. Ensure all storage vials and equipment are scrupulously clean and free of acidic or basic residues.

Q2: My reaction requires a base. Which one should I choose to minimize racemization?

A2: The choice of base is critical. Strong, non-hindered bases like triethylamine (TEA) are more likely to abstract the proton at the chiral center, leading to racemization.[1][3] Opt for weaker, sterically hindered bases such as N,N-diisopropylethylamine (DIEA) or 2,4,6-collidine.[3] Their bulkiness and lower basicity reduce the rate of proton abstraction and help preserve the stereocenter.[1][3]

Q3: I suspect racemization occurred during my aqueous workup. How can I confirm this and prevent it in the future?

A3: To confirm, you must determine the enantiomeric excess of your product using an appropriate analytical method, such as chiral High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral solvating agent.[4][5] Racemization during workup is often caused by prolonged exposure to acidic or basic aqueous solutions. To prevent this, minimize the time the amine spends in these solutions, use buffered or neutral washes where possible, and keep the temperature low (e.g., using an ice bath) throughout the extraction process.

Q4: Can my purification method (e.g., distillation or chromatography) cause racemization?

A4: Yes. High temperatures during distillation can provide the energy needed to overcome the activation barrier for racemization.[6] If distillation is necessary, use vacuum distillation to lower the boiling point. For column chromatography, be aware that acidic or basic impurities on the stationary phase (like silica gel or alumina) can catalyze racemization. To mitigate this, you can use deactivated or base-washed silica gel.

Q5: Are there specific catalysts or reagents I should avoid when working with this amine?

A5: Be cautious with certain transition metal catalysts, particularly those known to facilitate dehydrogenation/hydrogenation cycles, such as some palladium or iridium complexes, as these can be potent racemization catalysts.[7][8] These catalysts can reversibly form an achiral imine intermediate, leading to a loss of enantiopurity.[8] Also, be wary of strong acids or bases used as catalysts in other reaction steps.

Part 2: In-Depth Troubleshooting Guides

This section provides a deeper dive into the mechanisms of racemization and offers structured solutions to common experimental problems.

Guide 1: Diagnosing and Preventing Racemization During Reaction Setup and Execution

Loss of enantiomeric excess often begins before the main reaction is even complete. Understanding the key factors is crucial for prevention.

Core Problem: Proton Abstraction at the Stereocenter

The primary mechanism for racemization in benzylic amines involves the removal of the proton at the chiral carbon (the α-carbon), which is adjacent to both the phenyl ring and the nitrogen atom. This abstraction forms a planar, achiral carbanion or a related intermediate.[2] Reprotonation can then occur from either face of the planar intermediate, leading to a mixture of both (R) and (S) enantiomers.[2][9]

}

Figure 1. Mechanism of Base-Catalyzed Racemization.

Troubleshooting Steps & Solutions

Symptom	Potential Cause	Recommended Solution & Rationale
Loss of ee after adding a base.	Base-catalyzed proton abstraction. The base is strong enough to deprotonate the benzylic C-H bond.	Use a hindered base. Switch from bases like triethylamine to N,N-diisopropylethylamine (DIEA).[3] The bulky isopropyl groups on DIEA sterically hinder its approach to the C-H bond, making it a poorer catalyst for racemization while still being effective for its intended purpose (e.g., as an acid scavenger).
Racemization at elevated reaction temperatures.	Thermal racemization. Increased thermal energy allows the molecule to overcome the energy barrier for C-H bond cleavage or other racemization pathways.	Lower the reaction temperature. If the reaction kinetics allow, run the process at a lower temperature. Even a 10°C reduction can significantly slow the rate of racemization. Consider screening for catalysts that are active at lower temperatures.
Product degradation and racemization in the presence of certain metals.	Metal-catalyzed dehydrogenation. Catalysts like Palladium (Pd) can form a temporary, achiral imine intermediate via dehydrogenation, which is then re-hydrogenated non-selectively.[7]	Choose an appropriate catalyst. If a metal catalyst is required, screen for alternatives that are less prone to dehydrogenating amines. If a Pd catalyst must be used, minimize reaction time and temperature, and ensure the reaction environment does not favor the imine intermediate (e.g., avoid excess oxidant).
Inconsistent results between batches.	Trace acidic/basic contaminants. Residual acid or base on glassware or in reagents can catalyze racemization.	Implement rigorous cleaning and reagent quality control. Ensure all glassware is thoroughly washed and dried, potentially including a final rinse with a neutral solvent. Use high-purity, anhydrous solvents and reagents to minimize the presence of unknown acidic or basic species.

Guide 2: Maintaining Enantiomeric Purity During Workup and Purification

The post-reaction phase is a period of high risk for racemization. Careful handling is paramount.

Core Problem: pH and Temperature Extremes

Aqueous workups often involve shifting the pH to separate the amine product from non-basic impurities. Both strong acids and strong bases can catalyze the formation of the planar intermediate responsible for racemization.[2] Similarly, the heat applied during solvent removal or distillation can provide the energy for this process.

Troubleshooting Workflow for Workup and Purification

}

Figure 2. Recommended Workflow for Preserving Enantiopurity.

Part 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies for key procedures related to handling (R)-cyclopropyl(phenyl)methanamine.

Protocol 1: Chiral HPLC Analysis for Enantiomeric Excess (ee) Determination

This protocol provides a general guideline. The specific column and mobile phase may need optimization.

Objective: To accurately quantify the ratio of (R) and (S) enantiomers in a sample.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar)

• HPLC-grade solvents (e.g., hexane, isopropanol)

• Sample of cyclopropyl(phenyl)methanamine

• Racemic standard of cyclopropyl(phenyl)methanamine

Methodology:

• Prepare the Mobile Phase: A common starting point is a mixture of hexane and isopropanol (e.g., 90:10 v/v). Filter and degas the mobile phase before use.

• Prepare the Racemic Standard: Dissolve a small amount of racemic cyclopropyl(phenyl)methanamine in the mobile phase to a concentration of approximately 1 mg/mL.

• Prepare the Analyte Sample: Prepare your sample at a similar concentration to the standard.

• System Setup:

  • Install the chiral column.

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to an appropriate wavelength (e.g., 254 nm).

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Analysis:

  • Inject the racemic standard. This will show two peaks of roughly equal area, allowing you to identify the retention times of the (R) and (S) enantiomers.

  • Inject your analyte sample.

  • Integrate the peak areas for both enantiomers observed in your sample chromatogram.

• Calculation of Enantiomeric Excess (ee):

  • ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] * 100

Protocol 2: Small-Scale Purification using Deactivated Silica Gel

Objective: To purify the amine while minimizing the risk of on-column racemization.

Materials:

• Standard silica gel (60 Å, 230-400 mesh)

• Triethylamine (TEA)

• Hexane

• Ethyl Acetate

• Glass chromatography column

• Sample of crude amine

Methodology:

• Prepare the Deactivated Silica (Slurry Method):

  • In a fume hood, prepare a solvent system for your column (e.g., 95:5 Hexane:Ethyl Acetate).

  • Add 1-2% triethylamine to this solvent mixture (e.g., 1-2 mL of TEA for every 100 mL of solvent).

  • Create a slurry of the standard silica gel in this TEA-containing solvent mixture.

• Pack the Column:

  • Pour the slurry into your chromatography column and allow it to pack under gentle pressure or gravity.

  • Do not let the column run dry.

• Equilibrate the Column:

  • Run 2-3 column volumes of the TEA-containing eluent through the packed silica gel to ensure it is fully equilibrated and deactivated.

• Load the Sample:

  • Dissolve your crude amine in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica bed.

• Elution and Collection:

  • Elute the column with the TEA-containing solvent system, collecting fractions.

  • Monitor the fractions by Thin Layer Chromatography (TLC).

  • Combine the pure fractions containing the desired product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator at a low temperature (<35°C). The triethylamine is volatile and will be removed along with the eluent.

References

• Vertex AI Search, "A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines - PMC - NIH", Accessed January 1, 2026.
• Vertex AI Search, "Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism | Accounts of Chemical Research", Accessed January 1, 2026.
• Vertex AI Search, "A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC", Accessed January 1, 2026.
• Vertex AI Search, "Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle", Accessed January 1, 2026.
• Vertex AI Search, "Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy | Analytical Chemistry - ACS Public
• Vertex AI Search, "Preventing racemization during the synthesis of (S)-Benzyl 3-aminobutyrate - Benchchem", Accessed January 1, 2026.
• Vertex AI Search, "A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis", Accessed January 1, 2026.
• Vertex AI Search, "Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards", Accessed January 1, 2026.
• Vertex AI Search, "Racemisation in Chemistry and Biology - The University of Manchester", Accessed January 1, 2026.
• Vertex AI Search, "Racemization, Enantiomerization and Diastereomerization | Dynamic Stereochemistry of Chiral Compounds: Principles and Applications | Books G
• Vertex AI Search, "Fast racemization and dynamic kinetic resolution of primary benzyl amines - ResearchG
• Vertex AI Search, "Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - NIH", Accessed January 1, 2026.
• Vertex AI Search, "Thiyl Radical Mediated Racemization of Benzylic Amines | Request PDF - ResearchG
• Vertex AI Search, "Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic d
• Vertex AI Search, "US3401178A - Method of racemizing d-alpha-acetylamide-alpha- (substituted-benzyl)
• Vertex AI Search, "Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G", Accessed January 1, 2026.
• Vertex AI Search, "Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations | The Journal of Organic Chemistry - ACS Public
• Vertex AI Search, "Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem", Accessed January 1, 2026.
• Vertex AI Search, "Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution - University of Huddersfield Research Portal", Accessed January 1, 2026.
• Vertex AI Search, "Intensification of Free-Radical Racemization for a Non-activated Amine in a Continuous Flow Reactor", Accessed January 1, 2026.
• Vertex AI Search, "Cyclopropyl(phenylmethoxy)methanamine | C11H15NO | CID 174482672 - PubChem", Accessed January 1, 2026.
• Vertex AI Search, "Top 51 papers published in the topic of Racemization in 1977 - SciSpace", Accessed January 1, 2026.

Sources

• 1. benchchem.com [benchchem.com]
• 2. creation.com [creation.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uma.es [uma.es]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. pure.hud.ac.uk [pure.hud.ac.uk]
• 9. pure.manchester.ac.uk [pure.manchester.ac.uk]

Technical Support Center: Optimization of Catalyst Loading for (R)-cyclopropyl(phenyl)methanamine Synthesis

Welcome to the Technical Support Center dedicated to the asymmetric synthesis of (R)-cyclopropyl(phenyl)methanamine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their catalytic processes for this critical chiral amine. Chiral amines are foundational building blocks in numerous pharmaceuticals, and achieving high enantioselectivity and yield is paramount.[1] This resource provides in-depth troubleshooting advice and practical protocols to address common challenges encountered during synthesis, with a specific focus on the crucial parameter of catalyst loading.

For the context of this guide, we will focus on a prevalent and effective method for the synthesis of α-chiral amines: the copper-catalyzed asymmetric addition of an organozinc reagent to an N-protected imine.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the synthesis of (R)-cyclopropyl(phenyl)methanamine?

A typical starting point for catalyst loading in asymmetric synthesis is between 1–10 mol%. For highly efficient catalytic systems, this can often be reduced to less than 1 mol%. Conversely, for initial screening or particularly challenging substrates, a higher loading of up to 20 mol% might be necessary to achieve a reasonable conversion and enantioselectivity.

Q2: How does catalyst loading generally impact the reaction yield and enantiomeric excess (% ee)?

Generally, a higher catalyst loading can lead to a faster reaction rate and higher conversion. However, the effect on enantiomeric excess (% ee) can vary. In some cases, increasing the catalyst loading can improve the % ee, while in others it might have a negligible or even negative effect due to the formation of less selective catalytic species or side reactions. The optimal loading is a balance between reaction time, yield, and stereoselectivity, which must be determined empirically for each specific transformation.

Q3: My reaction is very slow. Should I just increase the catalyst loading?

While increasing the catalyst loading is a straightforward approach to enhance the reaction rate, it should not be the only parameter considered, especially with expensive catalysts. Before increasing the catalyst amount, it is crucial to verify the purity of all reagents and the solvent, ensure the solvent is anhydrous if required, and confirm that the reaction temperature is optimal. In some systems, the presence of co-catalysts or additives can be critical for achieving a good reaction rate.

Q4: Can the choice of the N-protecting group on the imine substrate affect the optimal catalyst loading?

Absolutely. The electronic and steric properties of the N-protecting group (e.g., phosphinoyl, sulfonyl) significantly influence the reactivity of the imine. A more electron-withdrawing group can increase the electrophilicity of the imine carbon, potentially allowing for a lower catalyst loading. The choice of protecting group can also impact the stability of the imine and its interaction with the chiral catalyst, thereby affecting the overall efficiency and stereoselectivity of the reaction.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of (R)-cyclopropyl(phenyl)methanamine.

Issue 1: Low Enantiomeric Excess (% ee)

Low or inconsistent enantiomeric excess is a common challenge in asymmetric catalysis. The stereochemical outcome is dictated by the subtle energy differences between the transition states leading to the (R) and (S) enantiomers.

Potential Causes and Solutions:

• Suboptimal Catalyst Loading: Both excessively low and high catalyst loadings can negatively impact enantioselectivity.

  • Solution: Systematically screen the catalyst loading, for example, from 1 mol% to 15 mol%. High catalyst concentrations can sometimes lead to the formation of less selective dimeric or aggregated catalyst species.

• Impure or Degraded Chiral Ligand/Catalyst: The enantiopurity of your chiral ligand is fundamental to achieving high enantioselectivity.

  • Solution: Ensure the chiral ligand is of high enantiomeric purity. If you are synthesizing the ligand in-house, it should be rigorously purified and characterized. For commercially sourced ligands, use a fresh batch from a reputable supplier.

• Incorrect Reaction Temperature: Temperature can significantly affect enantioselectivity.

  • Solution: Optimize the reaction temperature. Lowering the temperature often enhances enantioselectivity by favoring the transition state with the lower activation energy, which leads to the desired enantiomer.

• Inappropriate Solvent: The solvent's polarity and coordinating ability can influence the conformation of the catalyst-substrate complex and the transition state.

  • Solution: It is highly recommended to screen a range of solvents to find the optimal conditions for your specific reaction.

• Presence of Water or Other Impurities: Water and other impurities in the reagents or solvent can poison the catalyst or interfere with the catalytic cycle.

  • Solution: Ensure all reagents and solvents are dry and pure. If the catalyst is sensitive to air or moisture, the reaction should be performed under an inert atmosphere (e.g., argon or nitrogen).

Troubleshooting Workflow for Low Enantioselectivity

Caption: Decision tree for troubleshooting low enantiomeric excess.

Issue 2: Low Reaction Yield with High Enantioselectivity

This scenario often indicates that the stereochemical control of the reaction is effective, but there are issues with reaction kinetics or catalyst stability.

Potential Causes and Solutions:

• Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction to completion in a reasonable timeframe.

  • Solution: Incrementally increase the catalyst loading (e.g., from 2 mol% to 5 mol% or 10 mol%).

• Catalyst Deactivation: The catalyst may be degrading under the reaction conditions. This can be caused by impurities in the reagents or solvent, or by thermal instability.

  • Solution: Ensure all components of the reaction are pure and that the reaction is run under an inert atmosphere if the catalyst is sensitive to air or moisture. Running the reaction with a fresh batch of catalyst can help determine if deactivation is the issue.

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress over time using techniques like TLC or GC. If starting material persists, consider extending the reaction time or cautiously increasing the temperature. Be mindful that a temperature increase could potentially lower the enantioselectivity.

• Poor Reagent Stoichiometry: Incorrect stoichiometry of the reactants can lead to a low yield of the desired product.

  • Solution: Carefully verify the stoichiometry of your reactants, ensuring that no limiting reagent is being consumed prematurely.

Issue 3: Inconsistent Results or Poor Reproducibility

Inconsistent results can be frustrating and often point to subtle variations in experimental conditions.

Potential Causes and Solutions:

• Variability in Reagent Quality: The purity of starting materials, reagents, and solvents can vary between batches.

  • Solution: Use reagents from the same batch for a series of experiments. If a new batch is used, it may be necessary to re-optimize the reaction conditions.

• Sensitivity to Air and Moisture: Many catalytic systems are sensitive to air and moisture, and small variations in the inert atmosphere can lead to inconsistent results.

  • Solution: Use rigorous techniques for handling air- and moisture-sensitive reagents, such as a glovebox or Schlenk line. Ensure solvents are properly dried and degassed.

• Inconsistent Reaction Setup and Workup: Minor differences in how the reaction is set up (e.g., rate of addition of reagents) or worked up can affect the outcome.

  • Solution: Develop and strictly follow a detailed standard operating procedure (SOP) for the reaction setup, monitoring, and workup.

Experimental Protocol: Catalyst Loading Optimization

This protocol outlines a general procedure for the systematic optimization of catalyst loading for the synthesis of (R)-cyclopropyl(phenyl)methanamine via the copper-catalyzed addition of a cyclopropylzinc reagent to N-diphenylphosphinoyl-benzaldimine.

Materials:

• N-diphenylphosphinoyl-benzaldimine (substrate)

• Cyclopropylzinc bromide (or in situ generated from cyclopropylmagnesium bromide and ZnBr₂)

• Copper(I) triflate-benzene complex (CuOTf)₂·C₆H₆ (catalyst precursor)

• Chiral ligand (e.g., a chiral phosphine or N,O-ligand)

• Anhydrous toluene (solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Saturated aqueous ammonium chloride solution

• Standard laboratory glassware, flame-dried under vacuum

• Inert atmosphere (argon or nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a positive pressure of argon, set up a series of flame-dried reaction vials, each with a magnetic stir bar.

• Catalyst Preparation: In each vial, add the copper(I) triflate-benzene complex and the chiral ligand in anhydrous toluene. The amount of catalyst precursor and ligand will vary for each experiment to screen different catalyst loadings (e.g., 1, 2, 5, 10, 15 mol%). Stir the solutions at room temperature for 30 minutes to allow for the formation of the active catalyst complex.

• Substrate Addition: To each vial, add a solution of N-diphenylphosphinoyl-benzaldimine in anhydrous toluene.

• Initiation of Reaction: Cool the reaction mixtures to the desired temperature (e.g., 0 °C or -20 °C). Slowly add the cyclopropylzinc bromide solution dropwise to each vial over a period of 10-15 minutes.

• Reaction Monitoring: Allow the reactions to stir at the set temperature. Monitor the progress of each reaction by TLC or by taking small aliquots for GC or HPLC analysis at regular intervals (e.g., every 2-4 hours).

• Quenching and Workup: Once the reactions are complete (as determined by the consumption of the starting material), quench them by the slow addition of saturated aqueous ammonium chloride solution at low temperature. Allow the mixtures to warm to room temperature.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x 20 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Analysis: Analyze the crude product from each reaction to determine the yield and enantiomeric excess (% ee). The % ee is typically determined by chiral HPLC or chiral GC analysis.

• Purification: The N-phosphinoyl protected amine can be purified by flash column chromatography on silica gel. The phosphinoyl group can then be removed under acidic conditions to yield the free amine, (R)-cyclopropyl(phenyl)methanamine.

Catalyst Loading Optimization Workflow

Caption: Workflow for optimizing catalyst loading.

Data Presentation

The following table illustrates the potential impact of varying catalyst loading on the yield and enantiomeric excess for a representative asymmetric synthesis. Note that this data is illustrative and the optimal loading must be determined experimentally.

Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (% ee)
1	24	65	58	92
2	18	85	80	95
5	8	>98	94	96
10	4	>98	93	96
15	4	>98	92	95

References

• Fujihara, H., Nagai, K., & Tomioka, K. (2000). Copper−Amidophosphine Catalyst in Asymmetric Addition of Organozinc to Imines. Journal of the American Chemical Society, 122(47), 12055–12056. [Link]

Sources

• 1. discovery.researcher.life [discovery.researcher.life]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Analysis of (R)-cyclopropyl(phenyl)methanamine

For researchers, scientists, and professionals in drug development, the precise and accurate determination of enantiomeric purity is a cornerstone of robust analytical chemistry. This is particularly true for chiral primary amines like (R)-cyclopropyl(phenyl)methanamine, a building block whose stereochemistry can profoundly influence the pharmacological and toxicological profile of a final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for the analysis of this compound, grounded in experimental data and established chromatographic principles.

The Imperative of Chiral Separation

Enantiomers of a chiral drug can exhibit widely different biological activities. One enantiomer may be therapeutically active, while the other could be inactive or even cause adverse effects.[1] Consequently, regulatory bodies worldwide mandate strict control over the enantiomeric purity of chiral drugs. Direct enantioseparation by HPLC using a chiral stationary phase (CSP) is the most prevalent and effective technique for this purpose, offering a reliable means to quantify enantiomeric excess and ensure product quality and safety.[2]

The challenge in separating primary amines like cyclopropyl(phenyl)methanamine lies in their tendency to interact strongly with residual silanols on silica-based CSPs, which can lead to poor peak shape and resolution. Method development, therefore, focuses on selecting an appropriate CSP and optimizing the mobile phase to mitigate these interactions and enhance chiral recognition.[1]

Comparative Analysis of Chiral HPLC Methods

Our investigation into the chiral separation of cyclopropyl(phenyl)methanamine has identified two effective methods disclosed in the patent literature, providing a solid foundation for a comparative analysis. Both methods employ polysaccharide-based CSPs under normal phase conditions, a common and often successful strategy for chiral amine separations.

Method 1: Chiralpak® IC

A preparative chiral HPLC method utilizing a Chiralpak® IC column has been reported for the separation of cyclopropyl(phenyl)methanamine enantiomers.[1][3][4][5] Chiralpak® IC is a cellulose tris(3,5-dichlorophenylcarbamate) based CSP. The presence of electron-withdrawing chloro-substituents on the phenylcarbamate moiety can enhance π-π interactions and hydrogen bonding with the analyte, which are crucial for chiral recognition.

Method 2: Lux® Cellulose-2

A second preparative method employs a Phenomenex Lux® Cellulose-2 column.[1][3][4] Lux® Cellulose-2 is based on cellulose tris(3-chloro-4-methylphenylcarbamate). The different substitution pattern on the phenylcarbamate selector compared to Chiralpak® IC offers a different chiral environment, potentially leading to altered selectivity and resolution.

Head-to-Head Performance Comparison

The table below summarizes the key parameters of the two published methods for the chiral separation of cyclopropyl(phenyl)methanamine.

Parameter	Method 1	Method 2
Chiral Stationary Phase (CSP)	Chiralpak® IC	Phenomenex Lux® Cellulose-2
Selector	Cellulose tris(3,5-dichlorophenylcarbamate)	Cellulose tris(3-chloro-4-methylphenylcarbamate)
Mobile Phase	Isocratic: Ethanol:Hexane (1:3, v/v)	Isocratic: Ethanol:Hexane (1:4, v/v)
Mode	Normal Phase	Normal Phase

Analysis of the Methodologies:

• Chiral Stationary Phases: Both methods leverage the proven efficacy of polysaccharide-based CSPs for chiral separations. The choice between Chiralpak® IC and Lux® Cellulose-2 would typically be determined by an initial screening study to identify which selector provides the best enantioselectivity for the target analyte. The differing electronic and steric properties of the substituted phenylcarbamates on each CSP create unique chiral recognition sites.

• Mobile Phase: Both methods utilize a simple isocratic mobile phase consisting of a non-polar solvent (hexane) and a polar modifier (ethanol). In normal phase chromatography, the polar modifier plays a critical role in modulating retention and enantioselectivity. The slightly higher proportion of hexane in Method 2 (1:4 vs. 1:3) suggests that the Lux® Cellulose-2 may provide sufficient chiral recognition with a weaker mobile phase, potentially leading to longer retention times but possibly better resolution. The optimization of the ethanol percentage is a key parameter in method development to achieve a balance between resolution and analysis time.

Experimental Protocols

The following are detailed, step-by-step methodologies for the two comparative chiral HPLC methods.

Protocol 1: Chiral Separation using Chiralpak® IC

1. Instrumentation and Columns:

• HPLC system with a UV detector
• Chiralpak® IC column (preparative or analytical scale as needed)

2. Mobile Phase Preparation:

• Prepare a mobile phase of Ethanol and Hexane in a 1:3 (v/v) ratio.
• Ensure all solvents are HPLC grade.
• Degas the mobile phase prior to use.

3. Chromatographic Conditions:

• Flow Rate: To be optimized based on column dimensions (e.g., 1.0 mL/min for a 4.6 mm ID analytical column).
• Detection: UV at a suitable wavelength for cyclopropyl(phenyl)methanamine (e.g., 220 nm or 254 nm).
• Temperature: Ambient.
• Injection Volume: To be optimized based on sample concentration and column size.

4. Sample Preparation:

• Dissolve the racemic cyclopropyl(phenyl)methanamine in the mobile phase or a compatible solvent.

5. Analysis:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject the sample and record the chromatogram.

Protocol 2: Chiral Separation using Lux® Cellulose-2

1. Instrumentation and Columns:

• HPLC system with a UV detector
• Phenomenex Lux® Cellulose-2 column (preparative or analytical scale as needed)

2. Mobile Phase Preparation:

• Prepare a mobile phase of Ethanol and Hexane in a 1:4 (v/v) ratio.
• Use HPLC grade solvents.
• Degas the mobile phase.

3. Chromatographic Conditions:

• Flow Rate: Optimize for the specific column dimensions.
• Detection: UV detection at an appropriate wavelength.
• Temperature: Ambient.
• Injection Volume: Optimize as required.

4. Sample Preparation:

• Dissolve the racemic analyte in a suitable solvent, preferably the mobile phase.

5. Analysis:

• Equilibrate the column with the mobile phase.
• Inject the sample and acquire the data.

Method Development and Optimization: A Broader Perspective

While the two methods presented provide excellent starting points, a comprehensive method development strategy often involves screening multiple CSPs and mobile phase conditions. For primary amines like cyclopropyl(phenyl)methanamine, both polysaccharide and cyclofructan-based CSPs have shown high success rates.

A typical screening workflow would involve:

Caption: Chiral HPLC Method Development Workflow.

Key Considerations for Method Development:

• Polar Organic Mode: For primary amines, the polar organic mode (using mobile phases like acetonitrile/methanol) can sometimes offer better peak shapes and different selectivity compared to normal phase.

• Additives: Basic additives like diethylamine (DEA) or triethylamine (TEA) are often added to the mobile phase in small concentrations (e.g., 0.1%) to suppress the interaction of the primary amine with acidic silanol groups on the silica surface, leading to improved peak symmetry and efficiency.

Conclusion

The successful chiral separation of (R)-cyclopropyl(phenyl)methanamine is readily achievable using polysaccharide-based chiral stationary phases such as Chiralpak® IC and Lux® Cellulose-2 under normal phase conditions. The choice between these and other potential CSPs should be guided by a systematic screening approach to identify the optimal combination of stationary and mobile phases for the desired resolution and analysis time. The detailed protocols and method development strategies presented in this guide provide a robust framework for researchers and scientists to develop and validate reliable chiral HPLC methods for this important pharmaceutical intermediate, ensuring the quality and safety of the final drug product.

References

• Google Patents. US9181200B2 - Pyrimidinedione compounds.
• Google Patents. AU2014281408B2 - Pyrimidinedione compounds against cardiac conditions.
• Google Patents. WO2014205223A1 - Pyrimidinedione compounds against cardiac conditions.
• Google Patents. US20210346379A1 - Pyrimidinedione compounds.

• ACS Publications. Discovery of PF-07054894, a Potent Squaramide-Based CCR6 Antagonist Displaying High CXCR2 Selectivity. [Link]

• Google Patents. US 2016/0030428A1 - Pyrimidinedione compounds.

• PubMed. Chiral separation of cathinone derivatives used as recreational drugs by HPLC-UV using a CHIRALPAK® AS-H column as stationary phase. [Link]

• PMC. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). [Link]

• PubMed. Chiral Separation of the Phenylglycinol Enantiomers by Stripping Crystallization. [Link]

Sources

• 1. US9181200B2 - Pyrimidinedione compounds - Google Patents [patents.google.com]
• 2. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AU2014281408B2 - Pyrimidinedione compounds against cardiac conditions - Google Patents [patents.google.com]
• 4. WO2014205223A1 - Pyrimidinedione compounds against cardiac conditions - Google Patents [patents.google.com]
• 5. US20210346379A1 - Pyrimidinedione compounds - Google Patents [patents.google.com]

A Comparative Guide to the Determination of Enantiomeric Purity for (R)-cyclopropyl(phenyl)methanamine

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric purity is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. For a chiral amine like (R)-cyclopropyl(phenyl)methanamine, a valuable building block in medicinal chemistry, ensuring its stereochemical integrity is paramount.[1][2][3] This guide offers a comprehensive comparison of the principal analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Drawing upon established methodologies and field-proven insights, this document provides researchers, scientists, and drug development professionals with the technical details and experimental rationale necessary to select and implement the most suitable method for their specific analytical needs.

The Criticality of Enantiomeric Purity

The distinct three-dimensional arrangement of enantiomers can lead to profoundly different pharmacological and toxicological profiles.[4] Regulatory bodies worldwide mandate stringent control over the enantiomeric composition of chiral drugs. Therefore, robust and reliable analytical methods are indispensable for quality control and for validating the outcomes of asymmetric syntheses.[5]

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique for determining enantiomeric purity is governed by factors such as the physicochemical properties of the analyte, required sensitivity, sample throughput, and available instrumentation.[4][6] Below is a comparative overview of the performance of Chiral HPLC, Chiral GC, and NMR Spectroscopy for the analysis of chiral primary amines like (R)-cyclopropyl(phenyl)methanamine.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Resolution (Rs)	Typically > 1.5 (baseline separation is often achievable)[6]	Typically > 1.5 (baseline separation is common)[6]	Not directly applicable; relies on the chemical shift difference (Δδ) of diastereomeric signals.
Limit of Detection (LOD)	0.1 - 1 µg/mL[6]	1 - 10 pg on column[6]	~0.1% of the minor enantiomer[6]
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL[6]	5 - 50 pg on column[6]	~0.5% of the minor enantiomer[6]
Analysis Time	10 - 30 minutes per sample[6]	15 - 45 minutes per sample[6]	5 - 20 minutes per sample (post-derivatization)[6]
Sample Preparation	Dissolution in mobile phase; derivatization is sometimes used.[6]	Derivatization to a volatile and thermally stable analyte is often necessary.[6][7]	Derivatization with a chiral agent or addition of a chiral solvating agent is required.[6][8]
Primary Advantages	Broad applicability, robust, wide variety of chiral stationary phases (CSPs).[5][9]	High sensitivity, excellent resolution for volatile compounds.[10]	Rapid analysis, provides structural information, no chromatographic separation needed.[11]
Primary Limitations	Can require significant method development, higher solvent consumption.	Limited to thermally stable and volatile compounds, derivatization can be complex.[7]	Lower sensitivity for minor enantiomers, potential for signal overlap, requires chiral auxiliaries.[12]

In-Depth Methodologies and Experimental Protocols

A systematic approach to method development is crucial for achieving accurate and reproducible results.[13][14] The following sections provide detailed experimental protocols for each technique, serving as a robust starting point for the analysis of (R)-cyclopropyl(phenyl)methanamine.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and versatile technique for the direct separation of enantiomers using a chiral stationary phase (CSP).[5][9][15] Polysaccharide-based CSPs are often the first choice for screening due to their broad enantiorecognition capabilities for a wide range of compounds, including primary amines.[6][13]

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column, such as one coated with a derivative of cellulose or amylose, is a good starting point.

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and a polar alcohol (e.g., isopropanol or ethanol) is typically used. A small amount of a basic additive, like diethylamine (DEA), is often crucial for obtaining good peak shape and resolution for amines.[9]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at a wavelength where the analyte has significant absorbance (e.g., 210 nm or 254 nm).

• Sample Preparation: Dissolve the sample of (R)-cyclopropyl(phenyl)methanamine in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the formula: % ee = [ (AreaR - AreaS) / (AreaR + AreaS) ] * 100, where AreaR is the peak area of the (R)-enantiomer and AreaS is the peak area of the (S)-enantiomer.[6]

Workflow for Chiral HPLC Method Development

Caption: A systematic workflow for developing a robust chiral HPLC method.

Chiral Gas Chromatography (GC)

For volatile and thermally stable compounds, chiral GC offers excellent resolution and high sensitivity.[10] Primary amines like cyclopropyl(phenyl)methanamine generally require derivatization to enhance their volatility and improve their chromatographic behavior.[6][7]

Experimental Protocol:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Stationary Phase: A capillary column coated with a derivatized cyclodextrin is commonly used for the separation of chiral amines.[10][16]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Temperature Program:

  • Initial Temperature: 120 °C, hold for 1 min.

  • Ramp: 5 °C/min to 220 °C.

  • Hold: 5 min at 220 °C.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C (FID).

• Sample Preparation (Derivatization):

  • Dissolve approximately 1 mg of the amine in 1 mL of a dry, aprotic solvent (e.g., dichloromethane).

  • Add an excess of a derivatizing agent, such as trifluoroacetic anhydride (TFAA), and a catalytic amount of a non-nucleophilic base (e.g., pyridine).[7]

  • Heat the mixture at 60 °C for 30 minutes.

  • After cooling, the reaction mixture can be directly injected.

• Injection: 1 µL with a split ratio (e.g., 50:1).

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two diastereomeric derivatives, similar to the HPLC method.[6]

Principle of Chiral GC Separation

Caption: Derivatization and separation mechanism in chiral GC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides a powerful and rapid method for determining enantiomeric purity without the need for chromatographic separation.[11] This technique relies on the conversion of enantiomers into diastereomers in situ through the use of a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA).[6][8][17] The resulting diastereomers will exhibit distinct signals in the NMR spectrum, allowing for their quantification.[12][18][19]

A highly effective method for primary amines involves a three-component condensation with 2-formylphenylboronic acid and an enantiopure binaphthol (BINOL) to form diastereomeric iminoboronate esters.[11][20][21]

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (400 MHz or higher).

• Solvent: Deuterated chloroform (CDCl₃).

• Chiral Derivatizing System: 2-formylphenylboronic acid and enantiopure (S)-1,1'-bi-2-naphthol ((S)-BINOL).

• Sample Preparation:

  • In an NMR tube, dissolve approximately 5 mg of the (R)-cyclopropyl(phenyl)methanamine sample.

  • Add one equivalent of 2-formylphenylboronic acid and 1.1 equivalents of (S)-BINOL.

  • Add approximately 0.6 mL of CDCl₃.

  • Gently shake the tube to ensure complete dissolution and reaction. The formation of the diastereomeric iminoboronate esters is typically rapid.[20]

• NMR Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis: The enantiomeric ratio is determined by integrating the well-resolved signals corresponding to the two diastereomers.[20] Often, the imine protons or other characteristic protons will be baseline resolved, allowing for accurate quantification. The absolute error in ee determination by this method is often within 2.0%.[18][22]

NMR Derivatization and Analysis Logic

Caption: Logical flow for ee determination by NMR with a chiral derivatizing agent.

Conclusion

The determination of the enantiomeric purity of (R)-cyclopropyl(phenyl)methanamine can be effectively accomplished using Chiral HPLC, Chiral GC, or NMR Spectroscopy.

• Chiral HPLC is a robust and widely applicable technique, often providing baseline separation with appropriate method development.[5][6]

• Chiral GC offers superior sensitivity for this volatile amine, provided an effective derivatization strategy is employed.[7]

• NMR Spectroscopy , particularly with the use of a three-component derivatizing system, presents a rapid and accurate alternative that does not require chromatographic separation.[11][20]

The selection of the optimal method will depend on the specific requirements of the analysis, including the desired level of sensitivity, sample throughput, and the instrumentation available. For routine quality control, a validated chiral HPLC or GC method is often preferred. For rapid screening or when structural confirmation is also desired, NMR spectroscopy is an excellent choice. By understanding the principles and practical considerations of each technique, researchers can confidently and accurately assess the enantiomeric purity of this important chiral building block.

References

• Li, L.-P., & Ye, B.-H. (2017). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry, 56(17), 10717–10723. [Link]

• Bull, S. D., et al. (2007). Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. The Journal of Organic Chemistry, 72(15), 5859–5862. [Link]

• Bull, S. D., et al. (2007). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate. [Link]

• St. John-Campbell, S., et al. (2019). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 96(4), 789–794. [Link]

• Various Authors. (2025). NMR derivatization protocol for chiral recognition of racemic primary... ResearchGate. [Link]

• Li, L.-P., & Ye, B.-H. (2017). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. PubMed. [Link]

• Kumar, A., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26055–26062. [Link]

• De Vooght-Johnson, R. (2018). New GC investigation of chiral amine separation. Wiley Analytical Science. [Link]

• Wikipedia contributors. (n.d.). Chiral derivatizing agent. Wikipedia. [Link]

• Zhang, X., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10435–10452. [Link]

• Al-Majid, A. M. A., et al. (2022). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Molecules, 27(19), 6683. [Link]

• Sakaguchi, Y., et al. (2022). Enantiomeric separation of chiral amines in biological samples by liquid chromatography with chiral fluorous derivatization. Microchemical Journal, 181, 107779. [Link]

• Wenzel, T. J., & Chisholm, C. D. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. The Journal of Organic Chemistry, 81(9), 3543–3557. [Link]

• Francos, J., et al. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews, 121(22), 14103–14175. [Link]

• Uccello-Barretta, G., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Omega, 7(38), 34336–34347. [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopropyl(phenyl)methanamine. PubChem Compound Database. [Link]

• Google Patents. (2021). US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.

• Phenomenex. (n.d.). Chiral HPLC Separations. Phenomenex. [Link]

• Gubernick, N. (2020). Student to Student: Chiral resolution of cyclopropyl esters. RIT. [Link]

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(10), 2471. [Link]

• Kumar, V., et al. (2022). The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists. RSC Medicinal Chemistry, 13(9), 1109–1121. [Link]

• National Center for Biotechnology Information. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. PubChem Compound Database. [Link]

• Wang, Y., et al. (2022). Preparation of Chiral Porous Organic Cage Clicked Chiral Stationary Phase for HPLC Enantioseparation. Molecules, 27(18), 5890. [Link]

• Scriba, G. K. E., et al. (2022). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. Pharmaceutics, 14(10), 2217. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents [patents.google.com]
• 3. CAS 23459-38-3: 1-cyclopropyl-1-phenylmethanamine [cymitquimica.com]
• 4. benchchem.com [benchchem.com]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. benchchem.com [benchchem.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. gcms.cz [gcms.cz]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Preparation of Chiral Porous Organic Cage Clicked Chiral Stationary Phase for HPLC Enantioseparation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. arpi.unipi.it [arpi.unipi.it]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative analysis of (R)-cyclopropyl(phenyl)methanamine with other chiral amines

An In-Depth Comparative Analysis of (R)-Cyclopropyl(phenyl)methanamine with Other Leading Chiral Amines

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral amine is a pivotal decision that can define the success of an asymmetric synthesis. These molecules are the workhorses of stereoselective chemistry, serving as resolving agents, chiral auxiliaries, and ligands for powerful catalysts.[1][2] This guide provides a comprehensive comparative analysis of (R)-cyclopropyl(phenyl)methanamine, a chiral amine of growing interest, against two established industry standards: (R)-1-phenylethanamine and (R)-1-cyclohexylethanamine.

The unique structural feature of (R)-cyclopropyl(phenyl)methanamine is the cyclopropyl group attached to the stereocenter. This three-membered ring is not merely a small alkyl substituent; its high degree of s-character in its C-C bonds imparts vinyl-like electronic properties and significant steric rigidity.[3] These characteristics suggest that it may offer distinct advantages in stereochemical control compared to amines bearing more conventional alkyl or aryl groups. This guide will explore that potential through a detailed examination of their structural properties, performance in key applications, and practical considerations, supported by experimental data and protocols.

Structural and Physicochemical Properties: A Foundational Comparison

The utility of a chiral amine is fundamentally linked to its physical and chemical properties. Basicity, steric profile, and conformational rigidity all play critical roles in how effectively it can induce chirality.

a [pos="0,1.5!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=7048376&t=l", label=<(R)-cyclopropyl(phenyl)methanamine>]; b [pos="3,1.5!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=643189&t=l", label=<(R)-1-phenylethanamine>]; c [pos="6,1.5!", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=10997046&t=l", label=<(R)-1-cyclohexylethanamine>]; }

Figure 1. Structures of Chiral Amines for Comparison

Below, a table summarizes the key physicochemical properties of the three amines, providing a basis for understanding their behavior in chemical transformations.

Property	(R)-cyclopropyl(phenyl)methanamine	(R)-1-phenylethanamine	(R)-1-cyclohexylethanamine
Molecular Formula	C₁₀H₁₃N	C₈H₁₁N	C₈H₁₇N
Molecular Weight	147.22 g/mol [4]	121.18 g/mol [5]	127.23 g/mol [6]
Boiling Point	Not readily available	187-189 °C[7]	177-178 °C[8]
Density	Not readily available	0.952 g/mL at 20 °C[7]	0.866 g/mL at 20 °C[8]
Key Structural Feature	Phenyl ring, rigid cyclopropyl group	Phenyl ring, methyl group	Cyclohexyl ring, methyl group

The most salient difference is the substituent opposite the phenyl (or cyclohexyl) group. The progression from a conformationally flexible methyl group ((R)-1-phenylethanamine) to a rigid, electronically distinct cyclopropyl group ((R)-cyclopropyl(phenyl)methanamine) is the central thesis of this comparison.

Application I: Chiral Resolution via Diastereomeric Salt Formation

Classical resolution remains one of the most robust and scalable methods for separating enantiomers.[9][10] The process relies on the differential solubility of diastereomeric salts formed between a racemic acid and a chiral amine.

Expert Insight (Causality): The efficiency of a resolving agent is not merely about its chirality; it is about its ability to form a stable, well-ordered, and readily crystallizable salt with one enantiomer of the acid over the other. The rigid and well-defined structure of (R)-cyclopropyl(phenyl)methanamine can be hypothesized to facilitate more predictable and rigid crystal packing compared to the more conformationally mobile (R)-1-phenylethanamine. This can lead to a greater difference in the lattice energies of the two diastereomeric salts, resulting in higher diastereoselectivity in the crystallization process.

Comparative Performance Data:

Racemic Acid	Chiral Amine Resolving Agent	Diastereomeric Salt Yield	Enantiomeric Excess (ee) of Recovered Acid
Mandelic Acid	(R)-1-phenylethanamine	High	>98%
Ibuprofen	(R)-1-phenylethanamine	Good	>95%
General Acids	(R)-1-cyclohexylethanamine	Variable	Often used for aliphatic acids
Hypothetical	(R)-cyclopropyl(phenyl)methanamine	Potentially high, especially for aromatic acids	Expected to be high due to rigid structure

Note: Direct comparative experimental data for the resolution of the same acid with all three amines is not available in a single source. The data for (R)-1-phenylethanamine is well-established for various acids.[9] The performance of (R)-cyclopropyl(phenyl)methanamine is projected based on its structural properties.

Figure 2. Workflow for Chiral Resolution

Self-Validating Experimental Protocol: Chiral Resolution

This protocol describes a general, robust procedure for the resolution of a racemic carboxylic acid using a chiral amine.

• Dissolution & Salt Formation:

  • In a flask, dissolve one equivalent of the racemic acid (e.g., 10 mmol) in a suitable solvent (e.g., methanol or ethanol). The choice of solvent is critical and often requires screening.

  • In a separate container, dissolve 0.5 equivalents of the chiral amine (e.g., 5 mmol of (R)-cyclopropyl(phenyl)methanamine) in a minimal amount of the same solvent.

  • Slowly add the amine solution to the acid solution with stirring. Gentle warming may be required to ensure complete dissolution.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. The goal is to allow the less soluble diastereomeric salt to crystallize preferentially.

  • If no crystals form, scratching the inside of the flask or adding a seed crystal can initiate crystallization. Further cooling in an ice bath or refrigerator may be necessary.

  • Trustworthiness Check: The formation of a crystalline solid is the first validation point. Amorphous precipitation suggests poor diastereomeric differentiation.

• Isolation:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor, which contains the more soluble diastereomer.

• Liberation of the Free Acid:

  • Dissolve the collected crystals in water.

  • Acidify the solution with a strong acid (e.g., 2M HCl) to a pH < 2. This protonates the carboxylate and breaks the salt.

  • Extract the liberated, enantiomerically enriched acid with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Validation:

  • Determine the enantiomeric excess (ee) of the recovered acid using chiral HPLC or by measuring its specific rotation and comparing it to the literature value for the pure enantiomer. An ee of >90% is typically considered a successful resolution.[11]

Application II: As a Chiral Auxiliary in Asymmetric Alkylation

Chiral auxiliaries are powerful tools that are temporarily attached to a substrate to direct the stereochemistry of a subsequent reaction.[12][13] The amine is typically converted to an amide, whose enolate is then alkylated with high diastereoselectivity.

Expert Insight (Causality): The auxiliary creates a chiral environment that blocks one face of the planar enolate from the incoming electrophile. For the auxiliaries discussed, the bulky phenyl or cyclohexyl group typically orients itself to minimize steric interactions, creating a pocket that directs the electrophile to the opposite face. The rigidity and defined orientation of the cyclopropyl group in the (R)-cyclopropyl(phenyl)methanamine auxiliary could provide a more effective and predictable steric shield compared to the freely rotating methyl group of the other amines, potentially leading to higher diastereoselectivity.

Figure 3. Mechanism of Auxiliary-Controlled Alkylation

Comparative Performance Data for Asymmetric Alkylation:

Chiral Auxiliary	Reaction	Diastereomeric Ratio (d.r.)
(R)-1-phenylethanamine	Alkylation of propionamide	Typically 90:10 to 95:5
Pseudoephedrine (related amide auxiliary)	Alkylation of propionamide	>98:2[14]
(R)-1-cyclohexylethanamine	Alkylation of propionamide	Variable, often lower than phenyl analog
(R)-cyclopropyl(phenyl)methanamine	Alkylation of propionamide	Expected to be high (>95:5)

Note: This table presents typical performance ranges. Pseudoephedrine, a well-known auxiliary, is included for context as it demonstrates the high levels of selectivity achievable with amide-based auxiliaries.[14] The performance of the target amine is projected based on its structural rigidity.

Self-Validating Experimental Protocol: Asymmetric Alkylation

• Amide Formation:

  • React the chiral amine (e.g., (R)-cyclopropyl(phenyl)methanamine) with an acyl chloride or carboxylic acid (using a coupling agent like DCC) to form the corresponding amide. Purify by chromatography or crystallization.

• Enolate Formation and Alkylation (under inert atmosphere):

  • Dissolve the purified amide (1 equiv) in anhydrous THF in a flame-dried flask under argon.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Slowly add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) (1.1 equiv). Stir for 1 hour to ensure complete enolate formation.

  • Causality Check: The use of a strong, bulky base at low temperature is crucial to ensure rapid and complete deprotonation without side reactions like self-condensation or base-catalyzed degradation.

  • Slowly add the electrophile (e.g., benzyl bromide) (1.2 equiv) and stir at -78 °C for several hours.

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Workup and Purification:

  • Warm the mixture to room temperature and extract with an organic solvent.

  • Wash the organic layer with brine, dry over MgSO₄, and concentrate.

  • Purify the product by silica gel chromatography.

• Auxiliary Cleavage:

  • Cleave the auxiliary by acid or base hydrolysis (e.g., refluxing with 6M H₂SO₄) to yield the chiral carboxylic acid, or by reduction (e.g., with LiAlH₄) to yield the chiral alcohol.

  • The chiral amine auxiliary can be recovered from the aqueous layer after basification and extraction.

• Validation:

  • Determine the diastereomeric ratio of the alkylated amide product using ¹H NMR spectroscopy or GC.

  • After cleavage, determine the enantiomeric excess of the final product by chiral HPLC to confirm the success of the stereodirecting step.

Conclusion and Outlook

The choice of a chiral amine is a nuanced decision that balances performance, cost, and the specific demands of the chemical transformation.

• (R)-1-phenylethanamine remains the cost-effective, go-to choice for many applications, particularly in classical resolutions, offering a reliable and well-documented performance baseline.[15][16]

• (R)-1-cyclohexylethanamine provides a valuable alternative when an aliphatic, non-aromatic amine is required, though it may offer less steric directionality compared to its phenyl-containing counterparts.

• (R)-cyclopropyl(phenyl)methanamine emerges as a compelling candidate for applications demanding high levels of stereocontrol. Its inherent rigidity and unique electronic character, conferred by the cyclopropyl ring, present a significant advantage.[17] While it may be a more specialized reagent, it has the potential to outperform standard amines in challenging resolutions and as a chiral auxiliary where a highly organized transition state is paramount.

For research and development professionals, (R)-cyclopropyl(phenyl)methanamine warrants strong consideration, especially when established methods with conventional amines yield suboptimal stereoselectivity. Its application in creating novel chiral ligands for asymmetric catalysis is a particularly promising area for future exploration, potentially unlocking new pathways to complex, enantiomerically pure molecules.

References

• France, S., Guerin, D. J., Miller, S. J., & Lectka, T. (2003). Nucleophilic Chiral Amines as Catalysts in Asymmetric Synthesis. Chemical Reviews, 103(8), 2985-3012. [Link]

• Xie, J.-H., & Zhou, Q.-L. (2011). Asymmetric catalysis with chiral primary amine-based organocatalysts. Chemical Communications, 47(40), 11177-11193. [Link]

• Autech. (n.d.). Exploring (1R)-1-Phenylethanamine: Properties, Applications, and Manufacturing. Autech Industry Co., Ltd.. Retrieved from [Link]

• Hofman, K. M., & Fu, G. C. (2021). The Asymmetric Synthesis of Amines via Nickel-Catalyzed Enantioconvergent Substitution Reactions. Journal of the American Chemical Society, 143(31), 12234-12240. [Link]

• ResearchGate. (2021). Synthesis of trans-2-Substituted Cyclopropylamines from α-Chloroaldehydes. ResearchGate. [Link]

• LookChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine. LookChem. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. [Link]

• University of Leeds. (2020). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds Thesis Repository. [Link]

• MDPI. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Molecules, 27(20), 7076. [Link]

• PubChem. (n.d.). 1-Phenethylamine, (+)-. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Phenylethylamine. Wikipedia. Retrieved from [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Sciences & Emerging Drugs. [Link]

• ChemRxiv. (2021). Synthesis of trans-2-Substituted-Cyclopropylamines from α-Chloroaldehydes. ChemRxiv. [Link]

• ChemistryViews. (2016). Synthesis of Chiral Cyclopropyl Amides. ChemistryViews. [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Chiralpedia. Retrieved from [Link]

• PubChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Wikipedia. Retrieved from [Link]

• PubChem. (n.d.). cyclopropyl(phenyl)methanamine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (-)-1-Cyclohexylethylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Wikipedia. Retrieved from [Link]

• PubMed. (2023). Asymmetric Synthesis of Bulky N-Cyclopropylmethyl-1-aryl-1-phenylmethylamines Catalyzed by Engineered Imine Reductases. ACS Catalysis, 13(19), 12895-12902. [Link]

• Wikiwand. (n.d.). Chiral auxiliary. Wikiwand. Retrieved from [Link]

• MDPI. (2021). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts: Cyclopropanations, Friedel–Crafts, Mannich, Michael and Other Zinc-Mediated Processes—An Update. Molecules, 26(2), 435. [Link]

• YouTube. (2020). Chiral Auxiliaries in Asymmetric Synthesis of Natural Products. Dr. Gargeyi Slariya. Retrieved from [Link]

• PubMed Central. (2014). Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applications. Chemistry—A European Journal, 20(39), 12344-12365. [Link]

• MDPI. (2023). Asymmetric Reactions of N-Phosphonyl/Phosphoryl Imines. Molecules, 28(8), 3505. [Link]

• PubMed Central. (2007). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Organic Letters, 9(26), 5347-5350. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral Amines in Asymmetric Synthesis [sigmaaldrich.com]
• 3. longdom.org [longdom.org]
• 4. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Phenethylamine, (+)- | C8H11N | CID 643189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (-)-1-Cyclohexylethylamine | C8H17N | CID 10997046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (R)-(+)-1-Phenylethylamine | 3886-69-9 [chemicalbook.com]
• 8. (R)-(-)-1-Cyclohexylethylamine 98 5913-13-3 [sigmaaldrich.com]
• 9. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 10. Chiral resolution - Wikipedia [en.wikipedia.org]
• 11. rsc.org [rsc.org]
• 12. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 13. Chiral Auxiliaries [sigmaaldrich.com]
• 14. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. innospk.com [innospk.com]
• 16. 1-Phenylethylamine - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic and Chiral Analysis of (R)-cyclopropyl(phenyl)methanamine

Introduction

(R)-cyclopropyl(phenyl)methanamine is a chiral primary amine of significant interest in medicinal chemistry and asymmetric synthesis. Its rigid cyclopropyl group and aromatic phenyl ring create a unique stereochemical environment, making it a valuable building block for novel therapeutics and a target for stereoselective analytical methodologies. A thorough spectroscopic characterization is paramount to confirm its identity, purity, and stereochemical integrity. This guide provides a comprehensive overview of the full spectroscopic characterization of (R)-cyclopropyl(phenyl)methanamine, including predicted data for Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, and expected fragmentation patterns in Mass Spectrometry (MS). Furthermore, we present a comparative analysis of key techniques for determining its enantiomeric purity: Chiral High-Performance Liquid Chromatography (Chiral HPLC), Chiral Gas Chromatography (Chiral GC), and NMR spectroscopy with chiral derivatizing agents.

Spectroscopic Characterization

A multi-technique approach is essential for the unambiguous structural elucidation of (R)-cyclopropyl(phenyl)methanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic, methine, amine, and cyclopropyl protons.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
Aromatic (C₆H₅)	7.20 - 7.40	Multiplet	The five protons on the phenyl ring will appear as a complex multiplet.
Methine (CH-N)	~3.50	Doublet of Doublets	The coupling will be to the cyclopropyl methine proton and potentially the amine protons.
Amine (NH₂)	1.50 - 2.50	Broad Singlet	The chemical shift can vary with concentration and solvent. The protons may exchange with D₂O.
Cyclopropyl Methine (CH)	1.00 - 1.20	Multiplet	This proton will show complex coupling with the adjacent methine and cyclopropyl methylene protons.
Cyclopropyl Methylene (CH₂)	0.30 - 0.80	Multiplet	The diastereotopic methylene protons of the cyclopropyl ring will exhibit complex splitting patterns.

The carbon NMR spectrum provides information on the different carbon environments within the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
Aromatic (C₆H₅) - C (quaternary)	~145	The carbon attached to the chiral center.
Aromatic (C₆H₅) - CH	126 - 129	Multiple signals for the ortho, meta, and para carbons.
Methine (CH-N)	~60	The chiral carbon atom.
Cyclopropyl Methine (CH)	~15
Cyclopropyl Methylene (CH₂)	5 - 10

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of (R)-cyclopropyl(phenyl)methanamine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of (R)-cyclopropyl(phenyl)methanamine is expected to show characteristic absorption bands for the N-H bonds of the primary amine, C-H bonds of the aromatic and cyclopropyl groups, and C=C bonds of the phenyl ring.

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity	Notes
N-H Stretch (Amine)	3300 - 3500	Medium, Doublet	Characteristic for a primary amine.
C-H Stretch (Aromatic)	3000 - 3100	Medium to Weak	Aromatic C-H stretching vibrations.
C-H Stretch (Cyclopropyl)	~3000	Medium	C-H stretching within the strained ring.
C=C Stretch (Aromatic)	1450 - 1600	Medium to Weak, Multiple Bands	Aromatic ring skeletal vibrations.
N-H Bend (Amine)	1590 - 1650	Medium to Strong	Scissoring vibration of the primary amine.
C-N Stretch	1000 - 1250	Medium

Experimental Protocol: IR Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.

• Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For (R)-cyclopropyl(phenyl)methanamine, the molecular ion peak and characteristic fragment ions are expected.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 147, corresponding to the molecular weight of the compound[1].

• Major Fragmentation Pathways:

  • Loss of a hydrogen atom: A peak at m/z = 146 ([M-H]⁺) is likely due to the loss of a hydrogen atom from the amine or benzylic position.

  • Benzylic cleavage: Cleavage of the bond between the chiral carbon and the cyclopropyl group can lead to the formation of a stable benzylic cation at m/z = 104 (C₇H₈N⁺).

  • Loss of the amino group: Fragmentation involving the loss of the NH₂ radical would result in a fragment at m/z = 131.

  • Tropylium ion formation: Rearrangement of the benzylic cation can lead to the formation of the highly stable tropylium ion at m/z = 91.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) or direct infusion.

• Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: Identify the molecular ion peak and propose fragmentation pathways for the major observed fragment ions.

Comparative Guide to Chiral Analysis

Determining the enantiomeric purity of (R)-cyclopropyl(phenyl)methanamine is crucial. Several techniques can be employed, each with its own advantages and disadvantages.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Chiral HPLC is a powerful and widely used technique for separating enantiomers. The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

• Principle: Diastereomeric complexes are transiently formed between the enantiomers and the chiral stationary phase, leading to differential retention.

• Advantages:

  • High resolution and accuracy.

  • Applicable to a wide range of compounds.

  • Both analytical and preparative scale separations are possible.

• Disadvantages:

  • Method development can be time-consuming and requires screening of different chiral columns and mobile phases.

  • Chiral columns can be expensive.

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point for chiral amines.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. Small amounts of an amine additive (e.g., diethylamine) may be required to improve peak shape.

• Detection: UV detection is commonly used, monitoring at a wavelength where the phenyl group absorbs (e.g., 254 nm).

• Analysis: Inject the sample and determine the retention times of the two enantiomers. The enantiomeric excess (% ee) can be calculated from the peak areas.

Chiral Gas Chromatography (Chiral GC)

For volatile and thermally stable compounds like (R)-cyclopropyl(phenyl)methanamine, Chiral GC is an excellent alternative for enantiomeric separation.

• Principle: Similar to Chiral HPLC, a chiral stationary phase is used in the GC column to achieve separation of the enantiomers.

• Advantages:

  • High efficiency and resolution.

  • Fast analysis times.

  • Often requires smaller sample volumes.

• Disadvantages:

  • The analyte must be volatile and thermally stable.

  • Derivatization may be necessary to improve volatility and separation[2][3].

• Column Selection: Use a capillary column coated with a chiral stationary phase, such as a cyclodextrin derivative.

• Carrier Gas: An inert gas like helium or hydrogen is used.

• Temperature Program: An appropriate temperature program for the oven is developed to achieve optimal separation.

• Detection: A Flame Ionization Detector (FID) is commonly used.

• Analysis: The enantiomeric excess is determined from the peak areas in the chromatogram.

NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

This method involves converting the enantiomeric mixture into a mixture of diastereomers by reacting it with a chiral derivatizing agent. The resulting diastereomers have distinct NMR spectra, allowing for their quantification.

• Principle: The enantiomers are reacted with a single enantiomer of a chiral derivatizing agent to form diastereomers, which are distinguishable by NMR.

• Advantages:

  • Does not require a specialized chiral column.

  • Can provide information about the absolute configuration if the CDA and reaction mechanism are well-understood.

• Disadvantages:

  • Requires a chemical reaction, which must go to completion without kinetic resolution.

  • The derivatizing agent can introduce spectral complexity.

  • The derivatized product needs to be stable.

• Mosher's acid chloride (α-methoxy-α-(trifluoromethyl)phenylacetyl chloride): Reacts with the amine to form diastereomeric amides[1].

• 1,1'-Binaphthyl-2,2'-diyl hydrogen phosphate (BINOL-phosphoric acid): Can be used as a chiral solvating agent to induce chemical shift differences between enantiomers[4][5].

• Derivatization: React the racemic or enantiomerically enriched cyclopropyl(phenyl)methanamine with an enantiomerically pure chiral derivatizing agent.

• NMR Analysis: Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric mixture.

• Quantification: Integrate the signals corresponding to each diastereomer to determine their ratio, and thus the enantiomeric excess of the original amine.

Workflow and Decision Making

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for high throughput, preparative scale separation, or absolute configuration determination.

Caption: Workflow for the full spectroscopic characterization and chiral analysis.

Conclusion

The full spectroscopic characterization of (R)-cyclopropyl(phenyl)methanamine requires a combination of NMR, IR, and MS techniques to confirm its structure and purity. While experimental data for this specific enantiomer is not widely published, reliable predictions can be made based on analogous structures. For the critical assessment of enantiomeric purity, Chiral HPLC and Chiral GC offer high-resolution separation, while NMR with chiral derivatizing agents provides an alternative method that does not rely on specialized chromatographic columns. The selection of the most appropriate chiral analysis technique will be dictated by the specific analytical needs, available instrumentation, and the desired scale of the analysis. This guide provides the foundational knowledge and comparative insights for researchers and drug development professionals to confidently approach the characterization of this important chiral amine.

References

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chrom
• NMR derivatization protocol for chiral recognition of racemic primary amines.
• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chrom
• New GC investigation of chiral amine separ
• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis. PMC.
• Chiral deriv
• Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity.
• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ARPI - UNIPI.
• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: –NH 2 torsion. AIP Publishing.
• A Guide to the Analysis of Chiral Compounds by GC. Restek.
• Supporting Information for - Palladium-Catalyzed Stereoselective Ring-opening Reaction of Aryl Cyclopropyl Ketones. The Royal Society of Chemistry.
• THE FAR-INFRARED SPECTRA OF CYCLOPROPYLAMINE.
• Predict 13C carbon NMR spectra. NMRDB.org.
• Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion. PubMed.
• Supporting information - N-benzylidene-1-phenylmethanamine. The Royal Society of Chemistry.
• Supporting Information - Imine Syntheses and Characterization D
• (R)-cyclopropyl(phenyl)methanamine hydrochloride. PubChem.
• Cyclopropyl(phenyl)methanamine. PubChem.
• Table of Characteristic IR Absorptions. University of Colorado Boulder.
• cyclopropyl(phenyl)methanamine | 23459-38-3. ChemicalBook.
• Infrared Spectroscopy.
• 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. CORE.
• Predict 13C carbon NMR spectra - NMRDB.org. NMRDB.org.
• Using 1H and 13C NMR chemical shifts to determine cyclic peptide conformations: a combined molecular dynamics and quantum mechanics approach. RSC Publishing.
• Mass Spectrometry: Fragment

Sources

• 1. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 2. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to the Structural Validation of Novel (R)-cyclopropyl(phenyl)methanamine Derivatives

In the landscape of modern drug discovery, the structural integrity and stereochemical purity of a candidate molecule are paramount. For novel chiral amines like (R)-cyclopropyl(phenyl)methanamine derivatives, which are key building blocks in many biologically active compounds, unambiguous structural validation is not merely a regulatory checkbox; it is the bedrock of reliable pharmacological and toxicological data.[1] The two enantiomers of a chiral amine can possess vastly different biological activities, with one being therapeutic while the other could be inert or even harmful.[1]

This guide provides an in-depth, technically-grounded framework for the comprehensive structural and stereochemical validation of (R)-cyclopropyl(phenyl)methanamine derivatives. As a Senior Application Scientist, my objective is to move beyond rote procedures and explain the causality behind the chosen analytical strategies, creating a self-validating system that ensures the highest degree of scientific integrity. We will explore a multi-pronged analytical approach, leveraging the synergistic strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Chiral High-Performance Liquid Chromatography (HPLC).

The Analytical Triad: A Holistic Validation Strategy

No single technique can provide a complete picture of a novel chiral molecule. A robust validation strategy integrates three core analytical pillars to create a self-validating workflow. This "Analytical Triad" ensures that the constitutional structure, molecular formula, and enantiomeric purity are all rigorously confirmed.

Caption: Integrated workflow for validating novel chiral amines.

Part 1: Unraveling the Molecular Blueprint with NMR Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation in organic chemistry.[2] For (R)-cyclopropyl(phenyl)methanamine derivatives, a suite of NMR experiments is required to confirm not only the core structure but also to determine the enantiomeric purity.

Confirming the Constitutional Isomer

Initially, standard 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR experiments are non-negotiable.

• ¹H NMR: Confirms the presence of key structural motifs: the distinct upfield signals of the cyclopropyl protons, the aromatic signals of the phenyl ring, and the methine proton adjacent to the nitrogen. Integration of these signals should match the expected proton count.

• ¹³C NMR: Provides the carbon count and chemical environment of each carbon atom, confirming the presence of the cyclopropyl, phenyl, and methanamine carbons.

• 2D NMR (COSY & HSQC): These experiments establish connectivity. COSY reveals proton-proton couplings (e.g., which cyclopropyl protons are coupled to the methine proton), while HSQC correlates each proton to its directly attached carbon, leaving no doubt about the molecule's fundamental framework.[2]

Determining Enantiomeric Purity via Chiral Derivatization

Standard NMR is inherently "chiral blind," meaning enantiomers produce identical spectra.[3] To overcome this, we introduce a chiral environment by derivatizing the amine with a chiral derivatizing agent (CDA), such as Mosher's acid. This converts the enantiomeric pair into a diastereomeric pair, which will have distinct NMR signals.[4]

The beauty of using a fluorine-containing CDA like Mosher's acid is that we can use ¹⁹F NMR. The resulting diastereomeric amides will each exhibit a unique signal in the ¹⁹F spectrum, which is typically free from background noise.[4] The relative integration of these two signals provides a highly accurate measurement of the enantiomeric excess (ee).

Experimental Protocol: Derivatization with Mosher's Acid for ¹⁹F NMR Analysis

• Preparation: In a clean, dry NMR tube, dissolve ~5 mg of the novel (R)-cyclopropyl(phenyl)methanamine derivative in 0.5 mL of anhydrous CDCl₃ or pyridine-d₅.

• Reagent Addition: Add 1.1 equivalents of (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride). The use of a slight excess ensures complete derivatization of the amine.

• Reaction: Cap the NMR tube and gently agitate. The reaction is typically rapid and can be monitored by ¹H NMR. The disappearance of the amine N-H signal and the appearance of the amide N-H signal indicate reaction completion.

• ¹⁹F NMR Acquisition: Acquire the ¹⁹F NMR spectrum. The presence of two distinct signals corresponding to the -CF₃ group of the two diastereomers will be observed.

• Quantification: Carefully integrate the two signals. The enantiomeric excess is calculated using the formula: ee (%) = [ (Major Diastereomer Area - Minor Diastereomer Area) / (Major Diastereomer Area + Minor Diastereomer Area) ] * 100.

Caption: Workflow for ee% determination by ¹⁹F NMR.

Part 2: Confirming Molecular Weight and Formula with Mass Spectrometry

While NMR confirms the structure's connectivity, mass spectrometry provides orthogonal validation of the molecular weight and elemental composition.

• High-Resolution Mass Spectrometry (HRMS): This is the gold standard for confirming the molecular formula. Techniques like Electrospray Ionization Time-of-Flight (ESI-TOF) can measure the mass-to-charge ratio (m/z) to within a few parts per million (ppm). This high accuracy allows for the unambiguous determination of the elemental formula, ruling out other potential structures with the same nominal mass.

• Tandem Mass Spectrometry (MS/MS): By selecting the parent ion and subjecting it to collision-induced dissociation (CID), we can analyze the resulting fragmentation pattern.[5] This pattern serves as a "fingerprint" for the molecule, providing further confidence in the proposed structure. The observed fragments should correspond to logical cleavages of the cyclopropyl(phenyl)methanamine backbone.

While conventional MS is achiral, advanced methods can distinguish enantiomers by forming diastereomeric complexes with a chiral selector, which then exhibit different fragmentation patterns in MS/MS experiments.[6][7] This can serve as a powerful secondary confirmation of enantiomeric identity.

Part 3: Quantifying Enantiomeric Purity with Chiral HPLC

Chiral HPLC is the most widely used and powerful technique for the separation and quantification of enantiomers in the pharmaceutical industry.[1][8] The principle relies on the differential interaction of the enantiomers with a Chiral Stationary Phase (CSP), leading to different retention times.[9]

Choosing the Right Chiral Stationary Phase (CSP)

For primary amines like (R)-cyclopropyl(phenyl)methanamine derivatives, several types of CSPs are highly effective. The choice of CSP is the most critical parameter for achieving separation.

CSP Type	Principle of Separation	Advantages for Primary Amines	Common Mobile Phases
Polysaccharide-based	Based on derivatized cellulose or amylose (e.g., tris(3,5-dimethylphenylcarbamate)). Separation occurs via hydrogen bonding, π-π interactions, and steric inclusion.	Broadly selective and highly effective for a wide range of racemates, including primary amines.[1]	Normal Phase (Hexane/Alcohol) or Polar Organic Mode.
Cyclofructan-based	Utilizes derivatized cyclofructans. Particularly effective in polar organic mode.	High success rate for separating primary amines.[1]	Acetonitrile/Methanol with additives.
Crown Ether-based	Based on a chiral crown ether that complexes with the protonated primary amine.	Highly efficient for certain primary amines.[1]	Requires strongly acidic mobile phases (e.g., perchloric acid).

Experimental Protocol: Chiral HPLC Method Development

• Column Screening: Begin by screening several polysaccharide-based CSPs (e.g., CHIRALPAK® IA, IB, IC) and a cyclofructan-based CSP.

• Mobile Phase Screening:

  • Normal Phase: Start with a mobile phase of Hexane/Isopropanol (90:10 v/v).

  • Polar Organic Mode: Start with 100% Acetonitrile or Methanol.

• The Critical Role of Additives: For amines, peak shape and retention are dramatically improved by adding a basic and/or acidic modifier to the mobile phase.[1] A common starting point is 0.1% diethylamine (DEA) or triethylamine (TEA) as the basic additive and 0.1% trifluoroacetic acid (TFA) as the acidic additive.[10] These additives suppress deleterious interactions with residual silanols on the silica support and ensure consistent protonation of the amine.

• Optimization: Once initial separation ("a hit") is observed, optimize the resolution by adjusting the ratio of the organic modifiers (e.g., changing from 90:10 to 80:20 Hexane/IPA) and the concentration of the additives.

• Validation: Once baseline separation is achieved, validate the method for linearity, accuracy, and precision according to ICH guidelines.

Caption: Systematic workflow for chiral HPLC method development.

Conclusion: An Unimpeachable Validation

The structural validation of a novel chiral pharmaceutical agent like an (R)-cyclopropyl(phenyl)methanamine derivative demands a rigorous, multi-faceted analytical approach. By synergistically applying NMR spectroscopy to define the molecular framework and confirm stereochemistry post-derivatization, using high-resolution mass spectrometry to lock in the elemental formula, and employing chiral HPLC for precise enantiomeric quantification, we create a self-validating system. This analytical triad ensures that the structure is not just proposed, but proven, providing the trustworthy foundation required for all subsequent stages of drug development.

References

• BenchChem. (n.d.). HPLC method for enantiomeric separation of chiral amines.
• Spectroscopy Online. (2017, May 1). Direct Enantiomer-Selective Mass Spectrometry of Chiral Mixtures by Mass-Selected Photoelectron Circular Dichroism.
• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of stereoisomers.
• American Chemical Society. (n.d.). Chiral analysis by MS.
• King, S., & Barron, A. (2011, May 16). NMR Spectroscopy of Stereoisomers. OpenStax-CNX.
• Chemistry World. (2013, September 5). Unravelling stereochemistry via mass spectrometry.
• Lam, M. H., et al. (2020). Chiral Mass Spectrometry: An Overview. TrAC Trends in Analytical Chemistry.

• ResearchGate. (2018, June 15). NMR analysis of streoisomer? Retrieved from [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?
• Columnex LLC. (n.d.). Chiral HPLC and SFC Columns.
• ACS Publications. (n.d.). 13C NMR Spectroscopy for the Differentiation of Enantiomers Using Chiral Solvating Agents. Analytical Chemistry.
• ScienceDaily. (2021, August 6). Uncovering fragmentation differences in chiral biomolecules.
• Sumika Chemical Analysis Service. (2016). Enantiomeric Separation of Chiral Amines and Amino Alcohols Using Acetylated β-Cyclodextrin Stationary Phase. J-Stage.

• MDPI. (n.d.). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Retrieved from [Link]

• YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Retrieved from [Link]

• ACS Publications. (2024, January 3). Chiral Discrimination of Acyclic Secondary Amines by 19F NMR. Analytical Chemistry.
• LCGC International. (2015, January 1). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.

Sources

• 1. benchchem.com [benchchem.com]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: NMR Spectroscopy of Stereoisomers [orgspectroscopyint.blogspot.com]
• 4. Nuclear magnetic resonance spectroscopy of stereoisomers - Wikipedia [en.wikipedia.org]
• 5. sciencedaily.com [sciencedaily.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 8. mdpi.com [mdpi.com]
• 9. columnex.com [columnex.com]
• 10. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to Synthetic Strategies for (R)-Cyclopropyl(phenyl)methanamine

(R)-cyclopropyl(phenyl)methanamine is a valuable chiral building block in medicinal chemistry, prized for the unique conformational constraints and metabolic stability imparted by the cyclopropyl group. The stereospecific synthesis of this amine is critical for its application in pharmaceutical development. This guide provides an in-depth comparison of three prominent synthetic routes: classical diastereomeric resolution, transition-metal-catalyzed asymmetric hydrogenation, and biocatalytic transamination. We will delve into the underlying principles, provide detailed experimental protocols, and present a comparative analysis to inform strategic decisions in research and development.

High-Level Synthesis Overview

The synthesis of (R)-cyclopropyl(phenyl)methanamine invariably begins with the common precursor, cyclopropyl phenyl ketone. From this starting point, the synthetic pathways diverge significantly to achieve the desired enantiopure amine.

Caption: Overview of synthetic pathways from cyclopropyl phenyl ketone.

Route 1: Classical Diastereomeric Resolution

This method represents the most traditional approach to obtaining enantiopure amines. It involves the non-stereoselective synthesis of the racemic amine, followed by separation of the enantiomers by forming diastereomeric salts with a chiral resolving agent.

Principle of Operation: The core principle relies on the different physical properties of diastereomers.[1][2] By reacting the racemic amine with an enantiopure chiral acid (e.g., L-(+)-tartaric acid), two diastereomeric salts are formed: ((R)-amine•(L)-acid) and ((S)-amine•(L)-acid). These salts are not mirror images and thus exhibit different solubilities in a given solvent.[1][2] Through fractional crystallization, the less soluble salt can be selectively precipitated, isolated, and then treated with a base to liberate the desired enantiomerically pure amine.[1][2]

Experimental Protocol: Synthesis of Racemic Amine and Resolution

Part A: Synthesis of Racemic Cyclopropyl(phenyl)methanamine

• Setup: To a round-bottom flask, add cyclopropyl phenyl ketone (1.0 equiv.), ammonium acetate (10 equiv.), and methanol.

• Reduction: Cool the mixture to 0 °C and add sodium cyanoborohydride (NaBH₃CN) (1.5 equiv.) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 24 hours.

• Workup: Quench the reaction with water and concentrate the mixture in vacuo. Add aqueous NaOH (2M) and extract the product with dichloromethane.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the racemic amine, which can be used directly for resolution.

Part B: Diastereomeric Salt Resolution

• Dissolution: Dissolve the crude racemic amine (1.0 equiv.) in a minimal amount of hot methanol.[1]

• Acid Addition: In a separate flask, dissolve L-(+)-tartaric acid (0.5 equiv.) in hot methanol and add it to the amine solution.[3]

• Crystallization: Allow the solution to cool slowly to room temperature to facilitate the crystallization of the less soluble diastereomeric salt. Further cooling in an ice bath can maximize precipitation.[1]

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of cold methanol.[1] The enantiomeric purity should be checked at this stage (e.g., by chiral HPLC). Recrystallization may be necessary to achieve the desired purity.[3]

• Liberation of Free Amine: Suspend the purified salt in water and add a base (e.g., 2M NaOH) until the pH is >10.[1]

• Extraction: Extract the liberated (R)-amine with an organic solvent like dichloromethane, dry the organic layer, and concentrate in vacuo to yield the final product.[1]

Data Summary for Diastereomeric Resolution

Parameter	Value / Observation	Rationale & Justification
Theoretical Max. Yield	50%	The other 50% is the undesired (S)-enantiomer. Racemization of the unwanted enantiomer is required for higher yields, adding complexity.[4]
Enantiomeric Excess (e.e.)	>98% (after recrystallization)	The purity is highly dependent on the success of the fractional crystallization. Multiple recrystallizations may be needed.[2]
Key Reagents	NaBH₃CN, NH₄OAc, L-Tartaric Acid	Standard, relatively inexpensive reagents. The cost of the chiral resolving agent can be a factor, but it is often recoverable.[4]
Scalability	High	Crystallization is a robust and highly scalable unit operation in industrial settings.

| Waste Generation | High | Generates significant waste from the resolving agent (if not recycled) and solvents used in multiple crystallization steps. |

Route 2: Asymmetric Hydrogenation

This strategy introduces chirality catalytically, representing a more modern and atom-economical approach. The ketone is first converted to a prochiral imine, which is then hydrogenated using a chiral transition-metal catalyst to directly yield the desired enantiomer.

Principle of Operation: Asymmetric hydrogenation utilizes a chiral catalyst, typically a complex of a transition metal (like Ruthenium or Rhodium) with a chiral ligand.[5] This catalyst creates a chiral environment that forces the hydrogenation of the C=N double bond of the prochiral ketimine to occur stereoselectively, leading to a high excess of one enantiomer.[3] The choice of metal, ligand, and reaction conditions is critical for achieving high yield and enantioselectivity.[5]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Resolution processes [kesselssa.com]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Analytical Quality Control of (R)-cyclopropyl(phenyl)methanamine

Welcome to this in-depth technical guide on the analytical techniques for the quality control of (R)-cyclopropyl(phenyl)methanamine. As a crucial chiral intermediate in the synthesis of various active pharmaceutical ingredients (APIs), ensuring its identity, purity, and enantiomeric integrity is paramount. This guide is designed for researchers, scientists, and drug development professionals, offering a comparative analysis of essential analytical methodologies, supported by practical, field-proven insights and detailed experimental protocols.

The chirality of (R)-cyclopropyl(phenyl)methanamine is a critical quality attribute (CQA). It is well-established that enantiomers of a chiral drug can exhibit significantly different pharmacological, toxicological, and pharmacokinetic profiles.[1] Therefore, regulatory bodies mandate rigorous characterization and control of the stereoisomeric purity of chiral compounds used in pharmaceuticals.[2] This guide will provide a comprehensive framework for establishing a robust quality control strategy for this key intermediate.

The Analytical Triad: A Multi-faceted Approach to Quality Control

A robust quality control (QC) strategy for a chiral intermediate like (R)-cyclopropyl(phenyl)methanamine does not rely on a single technique. Instead, it employs a complementary triad of analytical methods, each interrogating different aspects of the compound's quality. This multi-faceted approach ensures a comprehensive assessment of its identity, purity, and stereoisomerism.

Sources

• 1. Cyclopropyl(phenyl)methanamine | 23459-38-3 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]

A Crystallographer's Guide to (R)-cyclopropyl(phenyl)methanamine Salts: A Comparative Analysis for Pharmaceutical Development

For scientists in the pharmaceutical industry, the transformation of an active pharmaceutical ingredient (API) into a stable, bioavailable, and manufacturable drug product is a complex undertaking. Salt selection is a cornerstone of this process, particularly for ionizable compounds like (R)-cyclopropyl(phenyl)methanamine, a key chiral building block in modern therapeutics. The choice of a counter-ion can profoundly alter the solid-state properties of the API, influencing everything from solubility and stability to crystal habit and tabletability. This guide offers a deep dive into the X-ray crystallography of (R)-cyclopropyl(phenyl)methanamine salts, presenting a comparative analysis supported by experimental insights to empower researchers in making rational salt selection decisions.

The Critical Role of Salt Formation in Drug Development

An API's journey to becoming a viable drug is often paved with solid-state challenges. Many promising molecules exhibit poor aqueous solubility, leading to inadequate bioavailability, or exist as unstable crystalline forms (polymorphs) that can compromise the consistency and shelf-life of the final product. Salt formation, the reaction of an ionizable API with a pharmaceutically acceptable counter-ion, is a powerful and widely employed strategy to overcome these hurdles.[1][2] The resulting salt is a new chemical entity with its own unique crystal structure and physicochemical properties.[1]

(R)-cyclopropyl(phenyl)methanamine, possessing a basic amine functional group, is an ideal candidate for salt formation. The selection of an acidic counter-ion is a strategic decision that dictates the arrangement of molecules in the crystal lattice. This arrangement, in turn, governs the macroscopic properties of the bulk solid. X-ray crystallography provides an unparalleled, high-resolution view of this three-dimensional structure, revealing the intricate network of intermolecular interactions that define the salt's performance characteristics.

A Comparative Crystallographic Study: Hydrochloride vs. L-tartrate Salts

To illustrate the impact of counter-ion selection, we will compare the crystallographic properties of two common salts of (R)-cyclopropyl(phenyl)methanamine: the hydrochloride and the L-tartrate salt. While extensive public crystallographic data for these specific salts is limited, the following comparison is based on established principles of crystal engineering and representative data from similar chiral amine salts.

Crystallographic Data Summary

The table below presents a summary of typical crystallographic parameters for the hydrochloride and L-tartrate salts of (R)-cyclopropyl(phenyl)methanamine. This data is illustrative and serves to highlight the fundamental differences between these two salt forms.

Parameter	(R)-cyclopropyl(phenyl)methanamine HCl	(R)-cyclopropyl(phenyl)methanamine L-tartrate
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁	P2₁
Unit Cell Dimensions	a ≈ 7.0 Å, b ≈ 8.5 Å, c ≈ 18.0 Å	a ≈ 8.0 Å, b ≈ 10.0 Å, c ≈ 9.5 Å, β ≈ 105°
Z (Molecules/Unit Cell)	4	2
Key Hydrogen Bonds	N-H···Cl⁻	N-H···O(carboxylate), O-H···O(carboxylate), O-H···N
Dominant Interactions	Strong, charge-assisted hydrogen bonds	Extensive and diverse hydrogen bond network

Decoding the Intermolecular Interactions

The choice of counter-ion profoundly influences the hydrogen-bonding landscape of the crystal structure, which is a primary determinant of the salt's physical properties.

• (R)-cyclopropyl(phenyl)methanamine Hydrochloride : The hydrochloride salt is characterized by a relatively simple and strong hydrogen bonding motif. The primary interaction is the charge-assisted hydrogen bond between the protonated amine (N⁺-H) and the chloride anion (Cl⁻). This strong, directional interaction often leads to a dense and stable crystal packing.

• (R)-cyclopropyl(phenyl)methanamine L-tartrate : In contrast, the L-tartrate salt exhibits a more complex and multifaceted hydrogen-bonding network. The tartrate counter-ion possesses multiple hydrogen bond donors (hydroxyl groups) and acceptors (carboxylate groups). This allows for a rich tapestry of interactions, including those between the protonated amine and the carboxylate, as well as extensive hydrogen bonding between the tartrate molecules themselves. This intricate network can give rise to different crystalline forms and solvates, offering a broader range of potential solid-state properties.

Experimental Protocols for Salt Synthesis and Crystallization

The successful preparation of high-quality single crystals suitable for X-ray diffraction is a meticulous process that requires careful control of experimental variables. Below are detailed protocols for the synthesis and crystallization of the hydrochloride and L-tartrate salts of (R)-cyclopropyl(phenyl)methanamine.

Synthesis and Crystallization of (R)-cyclopropyl(phenyl)methanamine Hydrochloride

Objective: To prepare the hydrochloride salt and grow single crystals.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• Hydrochloric acid (2M in diethyl ether)

• Anhydrous diethyl ether

• Anhydrous ethanol

Procedure:

• Salt Formation:

  • Dissolve (R)-cyclopropyl(phenyl)methanamine (1.0 eq) in anhydrous diethyl ether.

  • Slowly add 2M HCl in diethyl ether (1.05 eq) dropwise with stirring at room temperature.

  • A white precipitate of the hydrochloride salt will form.

  • Stir the suspension for 30 minutes to ensure complete reaction.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• Crystallization (Slow Evaporation):

  • Dissolve the hydrochloride salt in a minimal amount of warm anhydrous ethanol.

  • Filter the warm solution to remove any insoluble impurities.

  • Cover the container with a perforated film and allow the solvent to evaporate slowly at room temperature over several days.

  • Collect the resulting single crystals by filtration.

Synthesis and Crystallization of (R)-cyclopropyl(phenyl)methanamine L-tartrate

Objective: To prepare the L-tartrate salt and grow single crystals.

Materials:

• (R)-cyclopropyl(phenyl)methanamine

• L-tartaric acid

• Methanol

• Isopropyl acetate

Procedure:

• Salt Formation:

  • Dissolve L-tartaric acid (1.0 eq) in warm methanol.

  • In a separate flask, dissolve (R)-cyclopropyl(phenyl)methanamine (1.0 eq) in methanol.

  • Slowly add the amine solution to the tartaric acid solution with stirring.

  • A white precipitate may form. If so, warm the mixture gently to obtain a clear solution.

  • Allow the solution to cool to room temperature and stir for 1 hour.

  • If no precipitate forms, slowly add isopropyl acetate as an anti-solvent until the solution becomes turbid.

  • Collect the solid by vacuum filtration, wash with a cold methanol/isopropyl acetate mixture, and dry under vacuum.

• Crystallization (Vapor Diffusion):

  • Dissolve the L-tartrate salt in a minimal amount of methanol in a small vial.

  • Place this vial inside a larger, sealed jar containing a small amount of isopropyl acetate (the anti-solvent).

  • Allow the isopropyl acetate vapor to slowly diffuse into the methanol solution, gradually reducing the solubility of the salt and promoting the growth of single crystals over several days.

  • Carefully collect the formed crystals.

Visualizing the Crystallization Process and Molecular Interactions

The following diagrams, created using Graphviz, provide a visual representation of the experimental workflow and the distinct hydrogen bonding patterns in the two salt forms.

Figure 1: A generalized workflow for the synthesis, crystallization, and structural analysis of pharmaceutical salts.

Figure 2: A simplified representation of the dominant hydrogen bonding interactions in the hydrochloride and L-tartrate salts of (R)-cyclopropyl(phenyl)methanamine.

Conclusion

The crystallographic analysis of (R)-cyclopropyl(phenyl)methanamine salts underscores the profound influence of the counter-ion on the solid-state structure. The straightforward, robust hydrogen bonding of the hydrochloride salt contrasts with the intricate and adaptable network of the L-tartrate salt. This atomic-level understanding is directly translatable to the rational design of pharmaceutical solids. By strategically selecting counter-ions, researchers can modulate the physicochemical properties of an API, thereby enhancing its potential for successful development into a safe and effective medicine. The principles and experimental approaches outlined in this guide provide a framework for the informed selection and characterization of pharmaceutical salts.

References

• Crowley, P. J., & Dearden, M. J. (2009). Pharmaceutical salts: a formulation trick or a clinical conundrum? Heart (British Cardiac Society), 95(12), 967–970.

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• PubChem. (n.d.). Cyclopropyl(phenyl)methanamine. Retrieved from [Link]

• ACS Omega. (2025). Enantioselective Crystallization on Chiral Hybrid Magnetic Polymeric Particles.
• The Royal Society of Chemistry. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10374-10393.
• Google Patents. (n.d.). US20100204470A1 - method for salt preparation.
• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616.
• The University of Manchester. (2011).
• PubChemLite. (n.d.). Cyclopropyl(phenyl)methanamine (C10H13N).
• Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(5), 1038-1046.
• The Royal Society of Chemistry. (n.d.). Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2.

Sources

• 1. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Comparative Guide to Chiral Resolving Agents: Evaluating (R)-cyclopropyl(phenyl)methanamine Against Industry Standards

In the landscape of pharmaceutical development and asymmetric synthesis, the efficient separation of enantiomers from a racemic mixture remains a critical and often challenging endeavor. Among the arsenal of techniques available, classical resolution via diastereomeric salt formation stands as a robust and scalable method, pivotal for producing enantiomerically pure active pharmaceutical ingredients (APIs). The choice of the resolving agent is paramount to the success of this technique, directly influencing the efficiency of separation, yield, and optical purity of the target enantiomer.

This guide provides an in-depth technical comparison of (R)-cyclopropyl(phenyl)methanamine as a resolving agent for racemic carboxylic acids. While not as ubiquitously documented as traditional resolving agents, its unique structural features warrant a thorough evaluation of its potential efficacy. We will delve into the mechanistic principles of diastereomeric salt resolution, present a detailed experimental workflow, and offer a comparative analysis against established resolving agents, supported by structural insights and general principles of chiral recognition.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

The cornerstone of this classical resolution technique is the conversion of a pair of enantiomers, which are physically indistinguishable, into a pair of diastereomers with distinct physical properties. When a racemic mixture of a carboxylic acid (a 50:50 mixture of (R)-acid and (S)-acid) is treated with an enantiomerically pure chiral amine, such as (R)-cyclopropyl(phenyl)methanamine, two diastereomeric salts are formed: [(R)-acid · (R)-amine] and [(S)-acid · (R)-amine].

These diastereomeric salts, possessing different three-dimensional arrangements, exhibit variations in their physical characteristics, most notably solubility in a given solvent system. This difference in solubility allows for the selective crystallization of one diastereomer, which can then be physically separated by filtration. Subsequent treatment of the isolated diastereomeric salt with an acid or base regenerates the enantiomerically enriched carboxylic acid and the resolving agent, which can often be recovered and recycled.

Caption: Workflow for chiral resolution via diastereomeric salt formation.

(R)-cyclopropyl(phenyl)methanamine: A Structural Perspective

(R)-cyclopropyl(phenyl)methanamine presents a compelling structural architecture for a resolving agent. The key features that may contribute to its efficacy in discriminating between enantiomers of a racemic acid include:

• Rigid Cyclopropyl Moiety: The cyclopropyl group introduces significant conformational rigidity near the chiral center. This rigidity can lead to more defined and predictable intermolecular interactions within the crystal lattice of the diastereomeric salt, potentially amplifying the differences in packing efficiency between the two diastereomers.

• Aromatic Phenyl Group: The phenyl ring provides a site for π-π stacking interactions, which are often crucial in the formation of well-ordered and stable crystal structures. The interplay between the rigid cyclopropyl group and the planar phenyl ring creates a unique and sterically demanding chiral environment.

• Primary Amine Functionality: The basic primary amine group readily forms salts with carboxylic acids, which is the fundamental requirement for this resolution method.

The combination of these features suggests that (R)-cyclopropyl(phenyl)methanamine has the potential to form diastereomeric salts with significant differences in their crystal packing energies, leading to substantial solubility differentials – a key factor for an effective resolution.

Experimental Protocol: A General Guideline for Chiral Resolution

The following protocol outlines a general procedure for the chiral resolution of a racemic carboxylic acid using a chiral amine resolving agent. It is crucial to note that optimization of solvent, temperature, and stoichiometry is often necessary for each specific substrate.

Materials:

• Racemic carboxylic acid

• (R)-cyclopropyl(phenyl)methanamine (or other chiral amine)

• Suitable solvent(s) (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, or mixtures thereof)

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) solution

• Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Salt Formation:

  • Dissolve the racemic carboxylic acid (1.0 equivalent) in a minimal amount of a suitable hot solvent.

  • In a separate flask, dissolve the chiral amine resolving agent (0.5 - 1.0 equivalent) in the same hot solvent. The use of 0.5 equivalents can sometimes be advantageous in selectively precipitating one diastereomeric salt.

  • Slowly add the resolving agent solution to the carboxylic acid solution with stirring.

  • Observe for the formation of a precipitate. If no precipitate forms immediately, allow the solution to cool slowly to room temperature.

• Crystallization and Isolation:

  • If crystallization does not occur at room temperature, induce it by scratching the inside of the flask with a glass rod or by placing the solution in an ice bath or refrigerator.

  • Allow the crystallization to proceed until a significant amount of solid has formed.

  • Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent to remove any adhering mother liquor.

  • The collected solid is the diastereomerically enriched salt.

• Liberation of the Enantiomerically Enriched Acid:

  • Suspend the crystalline diastereomeric salt in water.

  • Add a strong acid (e.g., 2M HCl) to protonate the carboxylic acid and liberate it from the amine salt. The liberated carboxylic acid will often precipitate out of the aqueous solution if it is not water-soluble.

  • Alternatively, if the carboxylic acid is soluble in the acidic aqueous solution, extract it with an organic solvent.

  • If a base (e.g., 2M NaOH) was used to liberate a basic enantiomer, the principle is the same, resulting in the free base.

• Purification and Analysis:

  • Collect the precipitated carboxylic acid by filtration or concentrate the organic extracts.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • Determine the enantiomeric excess (e.e.) of the resolved acid using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or polarimetry.

• Recovery of the Resolving Agent:

  • The resolving agent can often be recovered from the aqueous filtrate from step 3 by basifying the solution and extracting with an organic solvent.

Comparative Analysis with Common Resolving Agents

Resolving Agent	Structure	Key Structural Features & Potential Advantages/Disadvantages
(R)-cyclopropyl(phenyl)methanamine		Advantages: Rigid cyclopropyl group for defined crystal packing, aromatic ring for π-stacking. The combination of a small, rigid aliphatic ring and an aromatic ring provides a unique steric environment. Disadvantages: Less established, potentially higher cost and lower availability compared to classical agents.
(S)-(-)-α-Phenylethylamine		Advantages: Widely used and commercially available, proven efficacy for a broad range of acids. The phenyl group allows for π-stacking interactions.[1] Disadvantages: The methyl group provides less steric bulk and rigidity compared to a cyclopropyl group, which might lead to less efficient discrimination for some substrates.
(-)-Brucine		Advantages: A rigid, polycyclic alkaloid with multiple chiral centers, offering a complex and highly discriminating chiral environment.[2] Disadvantages: Natural product with limited availability of the other enantiomer, can be toxic.
(+)-Cinchonine		Advantages: Another readily available Cinchona alkaloid with a rigid bicyclic core and multiple stereocenters. Disadvantages: Similar to brucine, it is a natural product with structural complexity that can make predicting its interactions difficult.
(R)-(-)-Mandelic Acid		Advantages: A commonly used acidic resolving agent for racemic bases. The hydroxyl group can participate in hydrogen bonding, providing an additional point of interaction. Disadvantages: Not suitable for resolving acidic compounds.

Discussion of Efficacy:

The efficacy of a resolving agent is a complex interplay of various factors including the structures of both the analyte and the agent, the solvent system, and the crystallization conditions. The rigidity of the resolving agent's structure is often a key determinant of its success. The cyclopropyl group in (R)-cyclopropyl(phenyl)methanamine provides a level of conformational constraint that is absent in more flexible resolving agents like α-phenylethylamine. This rigidity can lead to a more ordered and compact crystal lattice for one diastereomer, thereby maximizing the solubility difference.

Furthermore, the presence of both an aromatic ring and a non-aromatic, rigid aliphatic ring in (R)-cyclopropyl(phenyl)methanamine offers multiple potential interaction sites (π-stacking, van der Waals forces, and steric hindrance) that can be exploited for chiral discrimination. For certain racemic acids, this unique combination of structural elements may provide superior resolving power compared to agents that rely primarily on a single type of interaction.

The selection of an appropriate resolving agent often remains an empirical process. However, a systematic approach to screening a diverse set of resolving agents with different structural motifs is a prudent strategy.

Caption: Decision workflow for selecting a suitable resolving agent.

Conclusion

(R)-cyclopropyl(phenyl)methanamine emerges as a promising, albeit less conventional, resolving agent for racemic carboxylic acids. Its unique structural combination of a rigid cyclopropyl moiety and an aromatic phenyl group offers the potential for highly selective chiral discrimination through the formation of diastereomeric salts with significant solubility differences. While comprehensive experimental data directly comparing its efficacy to classical resolving agents is currently limited in publicly accessible literature, the structural analysis presented in this guide provides a strong rationale for its inclusion in screening protocols for chiral resolution.

For researchers and professionals in drug development, the exploration of novel resolving agents like (R)-cyclopropyl(phenyl)methanamine is a valuable endeavor. Its successful application could unlock more efficient and cost-effective pathways to enantiomerically pure compounds, ultimately accelerating the development of new therapeutics. Further empirical studies are warranted to fully elucidate its substrate scope and quantify its performance against industry-standard resolving agents.

References

• Harrington, P.J.; Lodewijk, E. “Twenty Years of Naproxen Technology”. Organic Process Research & Development, 1997, 1, 72-76.
• Dudley, G. B., et al. "The Same but Not the Same: The Case of (S)
• McCullagh, J. V. "Resolution of Racemic Ibuprofen and Determination of Optical Purity.
• BenchChem. "A Comparative Guide to Chiral Resolving Agents: Evaluating 2-Methylcyclohexanecarboxylic Acid Against Industry Standards." BenchChem Technical Guides, 2025.
• Scribd. "Organic Chemistry - Resolution of Ibuprofen." Accessed January 1, 2026.
• Clayden, J., Greeves, N., & Warren, S. Organic Chemistry. Oxford University Press, 2012.
• Wikipedia. "Chiral resolution." Accessed January 1, 2026.
• Lee, H. L., et al. "Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen." Industrial & Engineering Chemistry Research, 2023, 62(4), 1946-1957.
• McCullagh, J. V. "The Resolution of Ibuprofen, 2-(4'-Isobutylphenyl)propionic Acid.
• PubChem. "Cyclopropyl(phenyl)methanamine.
• Meyers, A. I. The Synthesis and Reactions of Cyclopropyl Oxiranes. University of California, 1976.
• Hotha, S., et al. "Synthesis of enantiopure cyclopropyl esters from (−)-levoglucosenone." Organic & Biomolecular Chemistry, 2006, 4(13), 2555-2557.
• BenchChem. "Technical Support Center: Synthesis of (R)-(4-Chlorophenyl)(phenyl)methanamine." BenchChem Technical Guides, 2025.

Sources

• 1. Solved Experiment 12 - Resolution of Racemic Ibuprofen and | Chegg.com [chegg.com]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (R)-cyclopropyl(phenyl)methanamine

As a cornerstone in modern synthetic chemistry, particularly in the development of novel therapeutics and agrochemicals, (R)-cyclopropyl(phenyl)methanamine and its derivatives are handled daily in laboratories worldwide.[1][2] However, its utility in synthesis is matched by the critical need for rigorous safety and disposal protocols. This guide provides an in-depth, procedural framework for the proper management and disposal of (R)-cyclopropyl(phenyl)methanamine waste, ensuring the safety of laboratory personnel and adherence to environmental regulations.

The procedures outlined below are grounded in the principles of the Resource Conservation and Recovery Act (RCRA) as enforced by the U.S. Environmental Protection Agency (EPA), which mandates a "cradle to grave" management system for hazardous materials.[3][4]

Hazard Identification and Risk Assessment

A thorough understanding of the chemical's hazard profile is the foundation of safe handling and disposal. (R)-cyclopropyl(phenyl)methanamine is not merely a benign organic building block; it possesses specific hazards that dictate its management as a regulated chemical waste.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified as toxic if swallowed and causes significant skin, eye, and respiratory irritation.[5][6][7] As a primary amine, it is a base and exhibits predictable but hazardous incompatibilities.[8] Failure to respect these incompatibilities during waste segregation can lead to dangerous chemical reactions.

For immediate reference, the key hazard and property data are summarized below.

Property	Data	Source(s)
Chemical Name	(R)-cyclopropyl(phenyl)methanamine	[5][9]
CAS Number	434307-26-3	[9][10]
Molecular Formula	C₁₀H₁₃N	[6]
GHS Hazard Statements	H301/H302 (Toxic if swallowed), H315 (Causes skin irritation), H318/H319 (Causes serious eye damage/irritation), H335 (May cause respiratory irritation)	[5][6][7]
Physical Form	Liquid	[7]
Key Incompatibilities	Strong oxidizing agents, acids, acid chlorides, acid anhydrides, carbon dioxide

Pre-Disposal Safety: Personal Protective Equipment (PPE) & Handling

Before handling any waste containing (R)-cyclopropyl(phenyl)methanamine, a proactive safety posture is essential. All handling of this chemical, whether in pure form or as waste, must be conducted within a certified chemical fume hood to mitigate inhalation risks.[1][11]

Required PPE includes:

• Eye Protection: Chemical safety goggles are mandatory. If a splash risk exists, a face shield should be worn in addition to goggles.[12]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or perforation before use.[10]

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.[1]

• Respiratory Protection: While working in a fume hood is the primary engineering control, employers must evaluate workplace hazards and provide appropriate respiratory protection if exposure limits may be exceeded.[13]

Step-by-Step Waste Collection and Segregation Protocol

The proper collection of chemical waste is a procedural task that leaves no room for error. The following steps ensure compliance and safety.

Step 1: Hazardous Waste Determination Under EPA regulations, any chemical waste must be evaluated to determine if it is hazardous.[14] Given its acute toxicity and irritant properties, (R)-cyclopropyl(phenyl)methanamine waste must be managed as hazardous waste.[3][6] Do not dispose of this chemical or any contaminated materials (e.g., pipette tips, wipes) in the normal trash or down the sanitary sewer.[11][15]

Step 2: Container Selection Use only containers approved for hazardous waste collection.[4]

• The container must be constructed of a material compatible with amines. High-density polyethylene (HDPE) or glass containers are typically appropriate. Do not use steel containers for acidic waste, and be mindful of material compatibility for all waste streams.[3][16]

• The container must have a screw-top or other securely sealing lid to prevent leaks and the release of vapors.[15]

• Ensure the container is clean and dry before adding waste.

Step 3: Proper Labeling All hazardous waste containers must be accurately labeled from the moment the first drop of waste is added. The label should include:

• The words "Hazardous Waste."

• The full chemical name: "(R)-cyclopropyl(phenyl)methanamine." Avoid using abbreviations or formulas.

• A clear indication of the hazards (e.g., "Toxic," "Irritant").

• The date of accumulation.

Step 4: Critical Segregation This is the most crucial step in preventing laboratory accidents. Store the (R)-cyclopropyl(phenyl)methanamine waste container in a designated Satellite Accumulation Area (SAA).[3][4]

• Segregate from Acids: As a base, this amine will react exothermically with acids. This segregation is non-negotiable.[15][16]

• Segregate from Oxidizers: Keep away from strong oxidizing agents to prevent potentially violent reactions.[16]

• General Principle: Always keep amine waste separate from other chemical waste streams to prevent unintended and hazardous reactions.[15]

On-Site Storage and Final Disposal Pathway

Waste must be stored in a manner that is safe and compliant with institutional and federal regulations.

Satellite Accumulation Area (SAA) Guidelines:

• The SAA must be at or near the point of generation.

• Containers must be kept closed at all times except when actively adding waste.[3] This is one of the most common EPA violations and a significant safety risk.[3]

• Store containers in secondary containment (e.g., a chemical-resistant tray or tub) to contain potential leaks.

• The area should be cool, well-ventilated, and away from direct sunlight or heat sources.[12][15]

Final Disposal: Laboratory personnel are not responsible for the ultimate treatment of hazardous waste. The established and required procedure is to transfer the waste to a licensed hazardous waste disposal company.[14][15] In a research or institutional setting, this process is managed by the Environmental Health & Safety (EHS) department.[16][17]

The logical workflow for disposing of (R)-cyclopropyl(phenyl)methanamine is visualized in the diagram below.

Caption: Disposal workflow for (R)-cyclopropyl(phenyl)methanamine waste.

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is vital.

Spill Response:

• Evacuate non-essential personnel from the immediate area.

• Ensure the area is well-ventilated. Remove all sources of ignition.[11]

• Wearing appropriate PPE, contain the spill.

• Absorb the spilled liquid with an inert, non-combustible material such as vermiculite, sand, or earth. Do not use combustible materials like paper towels to absorb large spills.

• Carefully collect the absorbent material and contaminated soil into a suitable, labeled container for hazardous waste disposal.[10][11]

• Clean the spill area thoroughly.

• Report the spill to your institution's EHS department.

Personnel Exposure:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[10]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with large amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[10][11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[10][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[10]

Conclusion

The responsible management of (R)-cyclopropyl(phenyl)methanamine waste is a non-negotiable aspect of laboratory safety and environmental stewardship. By adhering to the principles of accurate hazard assessment, proper segregation, secure containment, and authorized disposal channels, researchers can mitigate risks effectively. Always consult your institution's specific waste management plan and EHS department for guidance.

References

• Ataman Kimya. (n.d.). CYCLOPROPYLAMINE.
• Collect and Recycle. (n.d.). Amine Disposal For Businesses.
• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines.
• National Center for Biotechnology Information. (n.d.). (R)-cyclopropyl(phenyl)methanamine hydrochloride. PubChem.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: Cyclopropyl[4-(2-methylpropyl)phenyl]methanamine.
• National Center for Biotechnology Information. (n.d.). Cyclopropyl(phenyl)methanamine. PubChem.

• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

• Technology Catalogue. (n.d.). Disposing Amine Waste.
• ChemicalBook. (n.d.). Chemical Safety Data Sheet MSDS / SDS - [(R)-Cyclopropyl(phenyl)methyl]amine.
• AEG Environmental. (2016, December 5). Best Practices for Hazardous Waste Disposal.
• A-iPower. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. BME Shared Labs | Biomedical Engineering.
• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section III: Chapter 1.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic Substances - Overview.
• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. J Pharma Reports, 08:230.
• Sigma-Aldrich. (n.d.). Cyclopropyl(phenyl)methanamine.
• LookChem. (n.d.). (R)-cyclopropyl(phenyl)methanamine.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Applications of Cyclopropylamine in Organic Synthesis.

Sources

• 1. longdom.org [longdom.org]
• 2. nbinno.com [nbinno.com]
• 3. pfw.edu [pfw.edu]
• 4. epa.gov [epa.gov]
• 5. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cyclopropyl(phenyl)methanamine | C10H13N | CID 3281515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclopropyl(phenyl)methanamine | 23459-38-3 [sigmaaldrich.com]
• 8. OSHA Technical Manual (OTM) - Section III: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 9. lookchem.com [lookchem.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. aksci.com [aksci.com]
• 12. diplomatacomercial.com [diplomatacomercial.com]
• 13. Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration [osha.gov]
• 14. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]
• 15. collectandrecycle.com [collectandrecycle.com]
• 16. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 17. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

A Researcher's Guide to the Safe Handling of (R)-cyclopropyl(phenyl)methanamine

As a cornerstone in modern synthetic chemistry and drug development, (R)-cyclopropyl(phenyl)methanamine and its derivatives are invaluable intermediates. Their handling, however, demands a meticulous approach to safety. This guide provides an in-depth operational plan, grounded in established safety protocols, to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Risk Assessment

(R)-cyclopropyl(phenyl)methanamine hydrochloride is classified as an irritant.[1] It is crucial to understand the specific hazards associated with this compound to implement appropriate safety measures.

GHS Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[1][2]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed[3]

This data is based on the hydrochloride salt and related structures. The free base should be handled with at least the same level of caution.

The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[2] Symptoms of exposure can include skin redness and pain, severe eye irritation, and irritation of the respiratory system.[2]

Personal Protective Equipment (PPE): The First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling (R)-cyclopropyl(phenyl)methanamine. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

a. Eye and Face Protection:

• Minimum Requirement: Safety glasses with side shields are mandatory for all laboratory work.

• Recommended: A face shield should be worn in conjunction with safety glasses, especially when handling larger quantities or when there is a significant risk of splashing.[3]

b. Skin Protection:

• Gloves: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are generally recommended for handling amines.[4] However, it is crucial to consult the glove manufacturer's compatibility charts for specific breakthrough times and degradation data.[5][6][7] Always inspect gloves for any signs of damage before use and replace them immediately if contamination is suspected.

• Protective Clothing: A flame-resistant lab coat is standard. For tasks with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be worn.[8]

c. Respiratory Protection:

Work with (R)-cyclopropyl(phenyl)methanamine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][3] If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, respiratory protection is required.

• Recommended Respirator: An air-purifying respirator (APR) with cartridges suitable for organic vapors and amines (e.g., ammonia/methylamine cartridges) should be used.[9][10][11] A full-face respirator offers the added benefit of eye protection.[12] All personnel requiring respiratory protection must be properly fit-tested and trained in the use and maintenance of the equipment in accordance with OSHA regulations.[13]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is critical to minimizing risk.

a. Safe Handling Procedures:

• Preparation: Before starting any work, ensure that all necessary PPE is readily available and in good condition. Locate the nearest safety shower and eyewash station.[14][15]

• Engineering Controls: All manipulations of (R)-cyclopropyl(phenyl)methanamine should be performed in a properly functioning chemical fume hood.[2][3]

• Dispensing: When transferring the chemical, use appropriate tools (e.g., spatulas, syringes) to avoid generating dust or aerosols.

• Heating: If heating is required, use a controlled heating source such as a heating mantle or oil bath. Avoid open flames.

• Housekeeping: Maintain a clean and organized work area. Clean up any minor spills immediately with appropriate absorbent materials.

b. Disposal Plan:

All waste containing (R)-cyclopropyl(phenyl)methanamine must be treated as hazardous waste.

• Containerization: Collect all waste materials (including contaminated gloves, absorbent materials, and empty containers) in a clearly labeled, sealed container.

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name.

• Storage: Store the waste container in a designated satellite accumulation area.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.[16] Do not dispose of this chemical down the drain.[2]

Emergency Procedures: Be Prepared

In the event of an emergency, a swift and informed response is crucial.

a. Spills:

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully scoop the absorbent material into a labeled hazardous waste container.

  • Clean the spill area with soap and water.[14]

• Large Spills (or spills outside a fume hood):

  • Evacuate the area immediately.

  • Alert your supervisor and institutional EHS.

  • Prevent entry to the contaminated area.

  • If it is safe to do so, increase ventilation to the area.

b. Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][14][17] Seek medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[2][14][17] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2][18] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical attention.

Safety Workflow for Handling (R)-cyclopropyl(phenyl)methanamine

Sources

• 1. (R)-cyclopropyl(phenyl)methanamine hydrochloride | C10H14ClN | CID 45072325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. calpaclab.com [calpaclab.com]
• 8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 9. esafetysupplies.com [esafetysupplies.com]
• 10. Airgas - 3MR60926 - 3M™ Methylamine, Organic Vapor, Formaldehyde, Acid Gas, And Ammonia Respirator Cartridge/Filter For FF-400/7000/6000 Series Respirators [airgas.com]
• 11. Ammonia/Methylamine Respirator Cartridges | Visit Moldex Today [moldex.com]
• 12. epa.gov [epa.gov]
• 13. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 14. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 15. kishida.co.jp [kishida.co.jp]
• 16. unmc.edu [unmc.edu]
• 17. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 18. chemicalbook.com [chemicalbook.com]